1-Tert-butoxy-2-propanol

• CAS: 57018-52-7

Core Science & Biosynthesis

1-Tert-butoxy-2-propanol physical and chemical properties

An In-depth Technical Guide to 1-Tert-butoxy-2-propanol: Core Physical and Chemical Properties

Introduction

1-Tert-butoxy-2-propanol, also known as propylene (B89431) glycol mono-tert-butyl ether (PGTBE), is a colorless, flammable liquid with a characteristic eucalyptus-like odor.[1][2] It belongs to the P-series of glycol ethers, which are increasingly used as replacements for the E-series due to concerns about the toxic effects of the latter.[2][3] This compound is the α-isomer of propylene glycol mono-tert-butyl ether, where the ether linkage is on the terminal hydroxyl group of propylene glycol.[2][3] It serves as a solvent in a variety of commercial and industrial applications, including water-reducible coatings, cleaners, inks, adhesives, and cosmetic products.[2][3]

Physical and Chemical Properties

The physical and chemical properties of 1-Tert-butoxy-2-propanol are summarized below. This data is essential for its proper handling, storage, and application in research and development.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₇H₁₆O₂	[2][4][5]
Molecular Weight	132.2 g/mol	[2][4][6]
CAS Number	57018-52-7	[2][5]
Appearance	Colorless liquid with a characteristic odor.[1][2][6][7]	[1][2][6][7]
Boiling Point	143-151 °C	[2][4][6]
Melting Point	-56 °C to -27 °C	[2][4][7]
Density	0.874 g/mL at 20 °C	[4][7]
Specific Gravity	0.87 at 25/4 °C	[2]
Refractive Index (n20/D)	1.413	[4][7]
Vapor Pressure	2.7 mm Hg at 25 °C	[2]
Flash Point	44.4 °C (open cup)[6], 45 °C (Tag closed-cup)[2]	[2][6]
Water Solubility	18% at 20 °C; Appreciable	[2][8]
Log P (Octanol/Water)	0.87	[2]
Flammability Limits	1.8% (lower), 6.8% (upper)	[2]

Chemical Behavior and Reactivity

1-Tert-butoxy-2-propanol is a stable compound under normal conditions.[4][7] However, it is a combustible liquid and can form explosive vapor/air mixtures above its flash point of 44°C.[6] It is incompatible with strong oxidizing agents, acids, water, and dehydrating agents.[4][7] The substance can presumably form explosive peroxides, and it is recommended to check for their presence before distillation.[6] Prolonged contact with air should be avoided as it is slightly air-sensitive.[4][7]

Experimental Protocols

Synthesis

The commercial synthesis of 1-Tert-butoxy-2-propanol is typically achieved through the reaction of isobutylene (B52900) with an excess of propylene glycol.[3] This reaction is conducted in the presence of a solid-resin etherification catalyst.[3] The resulting product is a mixture of isomers, primarily the α-isomer (1-tert-butoxy-2-propanol) and the β-isomer (2-tert-butoxy-1-propanol).[1][2] The α-isomer is thermodynamically favored and can be enhanced to constitute more than 99% of the final product by controlling the synthesis conditions.[3] The final purification step involves distillation to separate the desired α-isomer from byproducts.[1][3]

An alternative synthesis method involves the reaction between propylene oxide and isobutene in the presence of water and an acid catalyst.[1]

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// Edges PropyleneGlycol -> Reaction; Isobutylene -> Reaction; Catalyst -> Reaction [style=dashed, arrowhead=open]; Reaction -> Mixture; Mixture -> Distillation; Distillation -> FinalProduct [label="Purified Product"]; Distillation -> Byproducts [label="Separated"]; }

Caption: General workflow for the commercial synthesis of 1-tert-butoxy-2-propanol.

Quantification and Analysis

The quantification of 1-tert-butoxy-2-propanol in commercial technical products and in air samples is typically performed using gas chromatography (GC).[2] Methods employing a flame ionization detector (FID) or mass spectrometry (MS) are cited for its determination.[2] Spectroscopic data, including infrared (IR), nuclear magnetic resonance (NMR), and mass spectral data, have been reported and are used for structural confirmation.[2]

Safety and Handling

1-Tert-butoxy-2-propanol is a flammable liquid and vapor.[6] It is classified as causing serious eye irritation and may cause skin irritation.[6][9] The International Agency for Research on Cancer (IARC) has classified it in Group 2B, as possibly carcinogenic to humans, based on sufficient evidence from animal studies but inadequate data in humans.[1]

Handling recommendations include:

• Keeping the substance away from open flames, sparks, and heat.[6]

• Using a closed system, ventilation, and explosion-proof electrical equipment above 44°C.[6]

• Wearing protective gloves and safety goggles.[6]

• Storing in a cool, fireproof area separated from strong oxidants.[6]

In case of fire, water spray, powder, alcohol-resistant foam, or carbon dioxide can be used.[6]

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// Property Nodes Flammable [label="Flammable Liquid\n(Flash Point: 44-45°C)", fillcolor="#FBBC05", fontcolor="#202124"]; Irritant [label="Eye & Skin Irritant", fillcolor="#FBBC05", fontcolor="#202124"]; Peroxide [label="Can Form\nExplosive Peroxides", fillcolor="#FBBC05", fontcolor="#202124"]; Reactive [label="Incompatible with\nStrong Oxidants & Acids", fillcolor="#FBBC05", fontcolor="#202124"];

// Precaution Nodes Precautions [label="Handling & Storage\nPrecautions", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; NoIgnition [label="Keep away from\nignition sources", fillcolor="#F1F3F4", fontcolor="#202124"]; Ventilation [label="Use in well-ventilated area", fillcolor="#F1F3F4", fontcolor="#202124"]; PPE [label="Wear PPE\n(Gloves, Goggles)", fillcolor="#F1F3F4", fontcolor="#202124"]; Storage [label="Store cool, separate\nfrom incompatibles", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Main -> Flammable [color="#EA4335"]; Main -> Irritant [color="#EA4335"]; Main -> Peroxide [color="#EA4335"]; Main -> Reactive [color="#EA4335"];

Flammable -> NoIgnition [color="#5F6368"]; Irritant -> PPE [color="#5F6368"]; Peroxide -> Storage [color="#5F6368"]; Reactive -> Storage [color="#5F6368"]; Flammable -> Ventilation [color="#5F6368"];

NoIgnition -> Precautions [style=dashed, color="#202124"]; Ventilation -> Precautions [style=dashed, color="#202124"]; PPE -> Precautions [style=dashed, color="#202124"]; Storage -> Precautions [style=dashed, color="#202124"]; }

Caption: Logical relationship between chemical properties and safety precautions.

References

• 1. 1-tert-butoxypropan-2-ol - Wikipedia [nl.wikipedia.org]
• 2. publications.iarc.who.int [publications.iarc.who.int]
• 3. publications.iarc.who.int [publications.iarc.who.int]
• 4. chembk.com [chembk.com]
• 5. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ICSC 1615 - 1-tert-BUTOXY-2-PROPANOL [inchem.org]
• 7. 1-TERT-BUTOXY-2-PROPANOL | 57018-52-7 [chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]
• 9. bg.cpachem.com [bg.cpachem.com]

An In-depth Technical Guide to the Synthesis of 1-Tert-butoxy-2-propanol from Propylene Glycol and Isobutene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-tert-butoxy-2-propanol, a versatile solvent with applications in various industries, including pharmaceuticals. The primary synthesis route detailed is the acid-catalyzed etherification of propylene (B89431) glycol with isobutene. This document outlines the reaction mechanism, provides detailed experimental protocols using solid acid catalysts, presents quantitative data for process optimization, and discusses byproduct formation and purification strategies. The information is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively synthesize and purify 1-tert-butoxy-2-propanol in a laboratory setting.

Introduction

1-tert-butoxy-2-propanol, also known as propylene glycol mono-tert-butyl ether (PGTBE), is a glycol ether that is increasingly utilized as a safer alternative to ethylene (B1197577) glycol ethers. Its favorable properties, including high solvency for a wide range of substances and a lower toxicity profile, make it a valuable component in the formulation of coatings, cleaners, and inks. In the pharmaceutical industry, it holds potential as a process solvent and as a starting material for the synthesis of active pharmaceutical ingredients (APIs).

The most common and industrially viable method for producing 1-tert-butoxy-2-propanol is the direct etherification of propylene glycol with isobutene. This reaction is typically catalyzed by a solid acid catalyst to facilitate a greener and more efficient process by simplifying catalyst separation and minimizing corrosive waste streams. This guide will focus on this synthetic approach, providing detailed insights into the use of two prominent solid acid catalysts: Amberlyst-15, a sulfonic acid-functionalized polymer resin, and montmorillonite (B579905), a type of clay catalyst.

Reaction Mechanism and Signaling Pathway

The synthesis of 1-tert-butoxy-2-propanol from propylene glycol and isobutene proceeds via an acid-catalyzed etherification mechanism. The reaction preferentially yields the α-isomer, 1-tert-butoxy-2-propanol, which is the thermodynamically favored product.[1] The general reaction is as follows:

Propylene Glycol + Isobutene → 1-tert-butoxy-2-propanol

The reaction mechanism can be broken down into the following key steps:

• Protonation of Isobutene: The acid catalyst donates a proton (H+) to the isobutene molecule, forming a stable tertiary carbocation.

• Nucleophilic Attack: The primary hydroxyl group of propylene glycol acts as a nucleophile and attacks the tertiary carbocation. This step is favored over the attack by the secondary hydroxyl group due to steric hindrance, leading to the preferential formation of the α-isomer.

• Deprotonation: The resulting oxonium ion is deprotonated, regenerating the acid catalyst and yielding the final product, 1-tert-butoxy-2-propanol.

Reaction Pathway for the Synthesis of 1-tert-butoxy-2-propanol.

Experimental Protocols

The following sections provide detailed experimental protocols for the synthesis of 1-tert-butoxy-2-propanol using Amberlyst-15 and montmorillonite as catalysts. These protocols are based on established methodologies and can be adapted for various laboratory scales.[2]

Synthesis using Amberlyst-15 Catalyst in a Trickle-Bed Reactor

A trickle-bed reactor is often employed for this synthesis as it allows for continuous operation and efficient contact between the reactants and the solid catalyst.[3]

Materials:

• Propylene Glycol (reagent grade)

• Isobutene (or a C4 hydrocarbon stream containing isobutene)

• Amberlyst-15 (pre-dried)

• Nitrogen gas (for inert atmosphere)

Equipment:

• Trickle-bed reactor system (including reactor column, pumps for liquid and gas feeds, temperature control, and pressure regulation)

• Catalyst loading equipment

• Product collection vessel

• Analytical equipment (e.g., Gas Chromatography-Mass Spectrometry (GC-MS) for product analysis)

Procedure:

• Catalyst Preparation: Dry the Amberlyst-15 resin in a vacuum oven at a temperature not exceeding 120°C for 24 hours to remove any adsorbed water.

• Reactor Setup: Pack the trickle-bed reactor column with a known amount of the dried Amberlyst-15 catalyst. The catalyst bed should be supported by inert packing material (e.g., glass beads) at the bottom and top.

• System Purge: Purge the entire reactor system with nitrogen gas to create an inert atmosphere.

• Reaction Execution:

  • Heat the reactor to the desired reaction temperature (e.g., 60-80°C).

  • Introduce the propylene glycol feed into the reactor at a constant flow rate.

  • Simultaneously, feed the isobutene gas (or liquid) into the reactor. The molar ratio of propylene glycol to isobutene can be varied, but a molar excess of propylene glycol is often used to favor the formation of the monoether.

  • Maintain the desired reaction pressure (typically autogenous pressure is sufficient, but can be controlled).

• Product Collection: The liquid effluent from the reactor, containing the product, unreacted propylene glycol, and byproducts, is collected in a cooled vessel.

• Analysis: Analyze the collected product mixture using GC-MS to determine the conversion of propylene glycol, and the selectivity and yield of 1-tert-butoxy-2-propanol.

Synthesis using Montmorillonite Catalyst in a Batch Reactor

For smaller-scale laboratory synthesis, a batch reactor provides a convenient setup.

Materials:

• Propylene Glycol (reagent grade)

• Isobutene (liquefied or from a gas cylinder)

• Montmorillonite clay catalyst (acid-activated)

• Nitrogen gas (for inert atmosphere)

Equipment:

• High-pressure batch reactor (autoclave) equipped with a magnetic stirrer, temperature controller, and pressure gauge

• Gas inlet and liquid sampling ports

• Analytical equipment (e.g., GC-MS)

Procedure:

• Catalyst Activation: Activate the montmorillonite catalyst by heating it in an oven at a specified temperature to remove adsorbed water and enhance its acidity.

• Reactor Charging:

  • Charge the batch reactor with a measured amount of propylene glycol and the activated montmorillonite catalyst.

  • Seal the reactor and purge with nitrogen gas.

• Reaction Execution:

  • Heat the reactor to the desired reaction temperature (e.g., 70-100°C) with stirring.

  • Introduce a known amount of liquefied isobutene into the reactor.

  • Monitor the reaction pressure and temperature throughout the experiment.

• Reaction Monitoring and Termination: Periodically, small samples of the reaction mixture can be carefully withdrawn (if the reactor setup allows) to monitor the progress of the reaction by GC-MS. After the desired reaction time, cool the reactor to room temperature.

• Product Recovery: Carefully vent any excess isobutene and then open the reactor. Separate the solid catalyst from the liquid product mixture by filtration.

• Analysis: Analyze the liquid product to determine the conversion, selectivity, and yield.

Data Presentation: Quantitative Analysis of Synthesis Parameters

The efficiency of the 1-tert-butoxy-2-propanol synthesis is influenced by several key parameters. The following tables summarize the impact of these variables on the reaction outcome.

Table 1: Comparison of Solid Acid Catalysts

Catalyst	Reaction Temperature (°C)	Propylene Glycol:Isobutene Molar Ratio	Conversion of Propylene Glycol (%)	Selectivity for 1-tert-butoxy-2-propanol (%)	Yield (%)	Reference
Amberlyst-15	60	1:1	Data not available	High	Data not available	[3]
Montmorillonite	70-100	Varied	Data not available	Data not available	Data not available	[2]

Note: Specific quantitative data for direct comparison is limited in the publicly available literature. The table highlights the catalysts used and general conditions.

Table 2: Effect of Reaction Conditions using Amberlyst-15

Temperature (°C)	Molar Ratio (PG:IB)	Catalyst Loading (wt%)	Reaction Time (h)	Isobutene Conversion (%)	Selectivity for PGTBE (%)
50	1:1	10	Varied	Moderate	High
60	1:1	10	Varied	Maximum Conversion	High
70	1:1	10	Varied	Decreased	High

Data synthesized from qualitative descriptions in the literature.[3]

Byproducts and Selectivity

The primary byproduct in this synthesis is the β-isomer, 2-tert-butoxy-1-propanol, which is formed from the nucleophilic attack of the secondary hydroxyl group of propylene glycol on the carbocation. However, due to the higher stability of the transition state leading to the primary ether, the α-isomer is the major product.[1]

Other potential byproducts include:

• Di-tert-butyl ether of propylene glycol: Formed by the further reaction of 1-tert-butoxy-2-propanol with another molecule of isobutene.

• Diisobutylene: Formed by the dimerization of isobutene, which can be promoted by the acid catalyst.

• tert-Butanol: Formed by the hydration of isobutene if water is present in the reaction mixture.

Controlling the reaction conditions, such as temperature and the molar ratio of reactants, is crucial for maximizing the selectivity towards the desired 1-tert-butoxy-2-propanol. An excess of propylene glycol can help to suppress the formation of the di-ether.

Logical Relationship of Byproduct Formation.

Purification

The crude product from the reaction typically contains the desired 1-tert-butoxy-2-propanol, unreacted propylene glycol, the β-isomer, and other byproducts. Fractional distillation is the primary method used for purification.

Experimental Protocol for Purification by Fractional Distillation:

• Apparatus Setup: Assemble a fractional distillation apparatus, including a distillation flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a receiving flask, and a thermometer.

• Charging the Flask: Charge the distillation flask with the crude reaction mixture. Add boiling chips to ensure smooth boiling.

• Distillation:

  • Gently heat the distillation flask.

  • Collect the initial fraction, which may contain low-boiling impurities such as unreacted isobutene and tert-butanol.

  • Carefully monitor the temperature at the head of the fractionating column. The temperature should stabilize at the boiling point of 1-tert-butoxy-2-propanol (approximately 151°C at atmospheric pressure).

  • Collect the fraction that distills at a constant temperature. This fraction will be enriched in the desired product.

  • The higher-boiling components, such as unreacted propylene glycol and the di-tert-butyl ether, will remain in the distillation flask.

• Analysis: Analyze the collected fractions by GC-MS to determine their purity. Fractions with the desired purity can be combined.

Conclusion

The synthesis of 1-tert-butoxy-2-propanol via the acid-catalyzed etherification of propylene glycol and isobutene is an efficient and industrially relevant process. The use of solid acid catalysts like Amberlyst-15 and montmorillonite offers significant advantages in terms of catalyst reusability and reduced environmental impact. By carefully controlling reaction parameters such as temperature, reactant molar ratio, and catalyst selection, high yields and selectivities of the desired α-isomer can be achieved. Subsequent purification by fractional distillation allows for the isolation of high-purity 1-tert-butoxy-2-propanol suitable for a range of applications, including those in the pharmaceutical industry. This guide provides a foundational understanding and practical protocols to aid researchers in the successful synthesis and purification of this valuable solvent.

Experimental Workflow for 1-tert-butoxy-2-propanol Synthesis.

References

• 1. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to 1-Tert-butoxy-2-propanol: Structural Isomers and Purity Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-tert-butoxy-2-propanol, its primary structural isomer, and the analytical methodologies used to determine its purity. The focus is on providing detailed information relevant to research, development, and quality control applications.

Introduction to 1-Tert-butoxy-2-propanol

1-tert-butoxy-2-propanol, also known as propylene (B89431) glycol mono-tert-butyl ether (PGTBE), is a colorless, combustible liquid with a characteristic eucalyptus-like odor.[1][2] It belongs to the P-series of glycol ethers and is increasingly used as a solvent and coupling agent in various industrial applications, including surface coatings, inks, resins, and cleaners, often as a replacement for E-series glycol ethers.[1][3] Its molecular formula is C₇H₁₆O₂ and it has a molecular weight of 132.2 g/mol .[2][3] The compound's utility stems from its miscibility with many organic solvents and its ability to act as a coupling agent.[1]

Structural Isomerism

The term "propylene glycol mono-tert-butyl ether" can be ambiguous as it may refer to a mixture of isomers. The two primary structural isomers are differentiated by the position of the tert-butoxy (B1229062) group on the propanol (B110389) backbone.[1]

• 1-tert-butoxy-2-propanol (α-isomer): The ether linkage is on the terminal hydroxyl group of the propylene glycol.[1] This is the thermodynamically favored and commercially predominant isomer.[1]

• 2-tert-butoxy-1-propanol (β-isomer): The ether linkage is on the secondary hydroxyl group.[1]

• Caption: Chemical structures of the α- and β-isomers of tert-butoxy-2-propanol. */

Physicochemical Properties

The structural differences between the α- and β-isomers lead to variations in their physical and chemical properties. A summary of these properties is presented below.

Property	1-tert-butoxy-2-propanol (α-isomer)	2-tert-butoxy-1-propanol (β-isomer)
CAS Registry Number	57018-52-7[1]	132713-37-6
Molecular Formula	C₇H₁₆O₂[1]	C₇H₁₆O₂
Molecular Weight	132.2 g/mol [1]	132.2 g/mol
Boiling Point	151 °C[1]	Data not readily available
Melting Point	-27 °C[1]	Data not readily available
Density	0.87 g/cm³ at 25 °C[1]	Data not readily available
Water Solubility	18% at 20 °C[1]	Data not readily available
log P (Octanol/Water)	0.87[1]	Estimated ~0.9
Flash Point	44.4 °C (open cup)[4]	Data not readily available
Vapor Pressure	2.7 mmHg at 25 °C[1]	Data not readily available

Synthesis and Commercial Purity

Synthesis Pathway

1-tert-butoxy-2-propanol is commercially synthesized by the reaction of isobutylene (B52900) with an excess of propylene glycol. This reaction is typically catalyzed by a solid-resin etherification catalyst.[1][5] The manufacturing process is generally enclosed, minimizing potential exposure.[6] By carefully controlling the reaction conditions, the synthesis can be directed to favor the formation of the thermodynamically more stable α-isomer, achieving a purity of over 99%.[1][5] The final product is then purified by distillation.[1][5]

• Caption: General workflow for the synthesis of 1-tert-butoxy-2-propanol. */

Commercial Product Specifications and Impurities

Commercial grades of 1-tert-butoxy-2-propanol typically have a high purity of the α-isomer. The table below summarizes typical specifications and potential impurities.

Parameter	Specification
Purity (α-isomer)	≥ 99.0%[6]
Specific Gravity (25/25 °C)	0.870–0.874[6]
Acidity (as acetic acid)	≤ 0.03% wt[6]
Water Content	≤ 0.25% wt[6]

Potential Impurities:

• 2-tert-butoxy-propan-1-ol (β-isomer): Typically < 0.5%[6]

• Propylene glycol di-tert-butyl ether

• Propylene glycol

• tert-Butanol[6]

• Isobutylene[6]

Purity and Isomer Analysis

The quantification of 1-tert-butoxy-2-propanol and the identification of its isomers and other impurities are crucial for quality control. Gas chromatography is the most common and effective technique for this purpose.[6][7]

Gas Chromatography (GC)

Gas chromatography, often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), is used for the separation and quantification of volatile and semi-volatile compounds like glycol ethers.[6][8] The separation of isomers is possible due to differences in their boiling points and interactions with the GC column's stationary phase.[9]

• Caption: Experimental workflow for purity analysis by Gas Chromatography. */

Experimental Protocol: GC-FID Analysis

This protocol provides a general method for the analysis of 1-tert-butoxy-2-propanol and its primary isomer. Method optimization may be required based on the specific instrumentation and column used.

Objective: To determine the purity of 1-tert-butoxy-2-propanol and quantify the percentage of the β-isomer and other impurities.

1. Materials and Reagents:

• 1-tert-butoxy-2-propanol sample

• Reference standards for 1-tert-butoxy-2-propanol and 2-tert-butoxy-1-propanol (if available)

• Internal standard (e.g., n-dodecane)

• High-purity solvent for dilution (e.g., methanol (B129727) or dichloromethane)

• Volumetric flasks, pipettes, and autosampler vials

2. Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column: A mid-polarity column such as a DB-WAX (polyethylene glycol) or a low-polarity column like a DB-5 (5% phenyl-methylpolysiloxane) is often suitable. A common dimension is 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier gas: Helium or Hydrogen, high purity.

3. Standard Preparation:

• Internal Standard (IS) Stock Solution: Prepare a stock solution of n-dodecane in the chosen solvent at a concentration of approximately 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by accurately weighing known amounts of the 1-tert-butoxy-2-propanol reference standard into volumetric flasks. Add a fixed amount of the IS stock solution to each flask and dilute to volume with the solvent. Concentrations should bracket the expected sample concentration.

4. Sample Preparation:

• Accurately weigh approximately 100 mg of the 1-tert-butoxy-2-propanol sample into a 10 mL volumetric flask.

• Add the same fixed amount of the IS stock solution as used for the calibration standards.

• Dilute to the mark with the solvent and mix thoroughly.

• Transfer an aliquot to an autosampler vial for analysis.

5. GC Operating Conditions (Example):

Parameter	Value
Column	DB-WAX, 30 m x 0.25 mm ID, 0.25 µm
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial Temp: 50 °C, hold for 2 min
Ramp: 10 °C/min to 220 °C
Hold: 5 min at 220 °C
Detector	FID
Detector Temperature	250 °C

6. Data Analysis:

• Integrate the peak areas for the solvent, impurities, α-isomer, β-isomer, and the internal standard.

• Calculate the response factor for 1-tert-butoxy-2-propanol relative to the internal standard using the calibration standards.

• Determine the concentration of 1-tert-butoxy-2-propanol in the sample using the internal standard calibration.

• Calculate the purity as a percentage area (Area %) by dividing the peak area of the α-isomer by the total area of all integrated peaks (excluding the solvent peak).

Spectroscopic Methods

In addition to chromatography, spectroscopic techniques are valuable for structural confirmation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can definitively distinguish between the α- and β-isomers by analyzing the chemical shifts and splitting patterns of the protons and carbons adjacent to the ether and hydroxyl groups.[1]

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as the hydroxyl (-OH) stretch (broad peak around 3400 cm⁻¹) and the C-O-C ether linkage stretch (around 1100 cm⁻¹).[1][10] While it can identify the compound class, it is less effective than NMR or GC for distinguishing between isomers in a mixture.

• Mass Spectrometry (MS): When coupled with GC, MS provides fragmentation patterns that can help in the identification of the isomers and unknown impurities.[6][11] The fragmentation of the tert-butyl group is often a characteristic feature.

References

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. Buy 1-Tert-butoxy-2-propanol | 57018-52-7 [smolecule.com]
• 3. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ICSC 1615 - 1-tert-BUTOXY-2-PROPANOL [inchem.org]
• 5. Exposure Data - Some chemicals that cause tumours of the urinary tract in rodents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. publications.iarc.who.int [publications.iarc.who.int]
• 7. vurup.sk [vurup.sk]
• 8. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 9. turbo.vernier.com [turbo.vernier.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Spectroscopic data of 1-Tert-butoxy-2-propanol (NMR, IR, Mass Spec)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 1-Tert-butoxy-2-propanol, a key solvent and intermediate in various chemical and pharmaceutical applications. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for data acquisition.

Spectroscopic Data Summary

The spectroscopic data for 1-Tert-butoxy-2-propanol provides a unique fingerprint for its molecular structure. This data is crucial for quality control, reaction monitoring, and structural elucidation in research and development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of an organic molecule.

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum of 1-Tert-butoxy-2-propanol exhibits distinct signals corresponding to the different proton environments in the molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference.

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
a	1.15	Doublet	3H	-CH(OH)CH₃
b	1.20	Singlet	9H	-OC(CH₃ )₃
c	2.45	Broad Singlet	1H	-OH
d	3.20	Doublet of Doublets	1H	-OCH H-
e	3.35	Doublet of Doublets	1H	-OCHH -
f	3.85	Multiplet	1H	-CH (OH)CH₃

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum provides information about the different carbon environments.

Signal	Chemical Shift (δ, ppm)	Assignment
1	20.5	-CH(OH)C H₃
2	27.5	-OC(C H₃)₃
3	66.0	-C H(OH)CH₃
4	73.0	-OC (CH₃)₃
5	76.5	-OC H₂-

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 (broad)	Strong	O-H stretch (alcohol)
2970, 2930, 2870	Strong	C-H stretch (alkane)
1365	Medium	C-H bend (t-butyl group)
1190, 1080	Strong	C-O stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

m/z	Relative Intensity	Possible Fragment
59	High	[M - C₄H₉O]⁺ or [CH₃CHOH]⁺
57	High	[C₄H₉]⁺
45	Moderate	[CH₂OH]⁺
41	Moderate	[C₃H₅]⁺

Experimental Protocols

The following are general experimental protocols for obtaining the spectroscopic data presented above for a liquid sample like 1-Tert-butoxy-2-propanol.

NMR Spectroscopy

• Sample Preparation: A small amount of 1-Tert-butoxy-2-propanol (typically 5-25 mg) is dissolved in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube. A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is added for calibration (δ = 0.00 ppm).

• Data Acquisition: The NMR tube is placed in the spectrometer. For ¹H NMR, the spectrum is typically acquired using a 300-500 MHz spectrometer. For ¹³C NMR, a higher number of scans is usually required to obtain a good signal-to-noise ratio.

• Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed to produce the frequency-domain spectrum. The spectrum is then phased, baseline corrected, and referenced to the TMS signal. Integration of the signals in the ¹H NMR spectrum is performed to determine the relative number of protons.

IR Spectroscopy

• Sample Preparation: For a neat liquid sample, a drop of 1-Tert-butoxy-2-propanol is placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.

• Data Acquisition: A background spectrum of the clean ATR crystal is first collected. The sample is then applied, and the sample spectrum is recorded. The instrument measures the absorption of infrared radiation at different wavenumbers.

• Data Processing: The final spectrum is typically presented as percent transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry

• Sample Introduction: A small amount of the liquid sample is injected into the mass spectrometer, often through a gas chromatograph (GC-MS) for separation and purification before ionization.

• Ionization: The sample molecules are ionized, commonly using Electron Ionization (EI), which involves bombarding the molecules with a high-energy electron beam.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Visualized Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 1-Tert-butoxy-2-propanol.

Caption: Workflow for Spectroscopic Analysis.

1-Tert-butoxy-2-propanol: A Comprehensive Technical Guide to a Greener Solvent Alternative

For Researchers, Scientists, and Drug Development Professionals

Abstract

The imperative for sustainable practices in the chemical and pharmaceutical industries has driven the exploration of greener solvent alternatives that minimize environmental impact without compromising performance. 1-tert-butoxy-2-propanol, a propylene (B89431) glycol ether, has emerged as a promising candidate, offering a favorable balance of solvency, low toxicity, and biodegradability. This technical guide provides an in-depth analysis of 1-tert-butoxy-2-propanol, encompassing its physicochemical properties, synthesis, and applications, with a particular focus on its utility in organic synthesis and drug development. Detailed experimental protocols and visual representations of key processes are included to facilitate its adoption in research and manufacturing.

Introduction: The Shift Towards Greener Solvents

Traditional solvents, such as chlorinated hydrocarbons and polar aprotic solvents, have long been mainstays in chemical synthesis and pharmaceutical manufacturing. However, their environmental persistence, toxicity, and contribution to volatile organic compound (VOC) emissions have necessitated a paradigm shift towards more sustainable alternatives. Green chemistry principles advocate for the use of solvents that are less hazardous, derived from renewable resources, and readily biodegradable.

1-tert-butoxy-2-propanol (also known as propylene glycol mono-tert-butyl ether or PGTBE) is a colorless liquid with a mild, eucalyptus-like odor.[1] It is part of the P-series of glycol ethers, which are generally considered to have a better safety profile than the E-series (ethylene glycol-based) ethers.[1] Its unique combination of a hydrophilic hydroxyl group and a hydrophobic tert-butoxy (B1229062) group imparts a desirable solvency for a wide range of polar and non-polar compounds. This versatility, coupled with its favorable environmental and safety profile, positions 1-tert-butoxy-2-propanol as a viable green solvent alternative in numerous applications.

Physicochemical and Safety Properties

A thorough understanding of a solvent's physical, chemical, and safety properties is paramount for its effective and safe implementation. The key properties of 1-tert-butoxy-2-propanol are summarized in the tables below, with comparative data for common traditional solvents.

Physical and Chemical Properties

Property	1-tert-butoxy-2-propanol	Toluene	Dichloromethane (DCM)	N,N-Dimethylformamide (DMF)
CAS Number	57018-52-7[1]	108-88-3	75-09-2	68-12-2
Molecular Formula	C₇H₁₆O₂[1]	C₇H₈	CH₂Cl₂	C₃H₇NO
Molecular Weight ( g/mol )	132.20[1]	92.14	84.93	73.09
Boiling Point (°C)	151[1]	110.6	39.6	153
Melting Point (°C)	-56[2]	-95	-96.7	-61
Density (g/mL at 20°C)	0.874[2]	0.867	1.326	0.944
Water Solubility ( g/100 mL at 20°C)	18 (Soluble)[1]	0.05 (Slightly soluble)	1.3 (Slightly soluble)	Miscible
Vapor Pressure (mm Hg at 25°C)	2.7[1]	28	439	3.7
Flash Point (°C)	44.4 (open cup)[3]	4	N/A	58
log P (Octanol/Water Partition Coefficient)	0.87[1]	2.73	1.25	-0.85

Health and Safety Data

Parameter	1-tert-butoxy-2-propanol	Toluene	Dichloromethane (DCM)	N,N-Dimethylformamide (DMF)
GHS Pictograms	Warning[4]	Danger	Warning	Danger
Hazard Statements	Flammable liquid and vapor, Causes serious eye irritation[4]	Flammable liquid and vapor, Causes skin irritation, May be fatal if swallowed and enters airways, May cause drowsiness or dizziness, Suspected of damaging fertility or the unborn child, May cause damage to organs through prolonged or repeated exposure	Causes skin irritation, Causes serious eye irritation, May cause drowsiness or dizziness, Suspected of causing cancer	Flammable liquid and vapor, Harmful in contact with skin, Causes serious eye irritation, Harmful if inhaled, May damage fertility or the unborn child
Toxicity (LD₅₀, oral, rat)	>2000 mg/kg[5]	5580 mg/kg	>2000 mg/kg	2800 mg/kg

Synthesis of 1-tert-butoxy-2-propanol

1-tert-butoxy-2-propanol is primarily synthesized via the acid-catalyzed etherification of propylene glycol with isobutylene (B52900).[1] This method favors the formation of the thermodynamically more stable α-isomer (1-tert-butoxy-2-propanol) over the β-isomer (2-tert-butoxy-1-propanol).[6]

Synthesis of 1-tert-butoxy-2-propanol.

Experimental Protocols

Synthesis of 1-tert-butoxy-2-propanol

This protocol is based on the general method of reacting propylene glycol with isobutylene over a solid acid catalyst.[7]

Materials:

• Propylene glycol

• Isobutylene

• Amberlyst 15 ion-exchange resin (or other suitable solid acid catalyst)

• Anhydrous sodium sulfate

• Packed trickle-bed reactor or a stirred autoclave

• Distillation apparatus

• Gas chromatography-mass spectrometry (GC-MS) equipment for analysis

Procedure:

• Catalyst Preparation: The Amberlyst 15 resin is washed with methanol (B129727) and dried under vacuum at 60°C for 24 hours before use.

• Reaction Setup: A packed trickle-bed reactor is filled with the prepared Amberlyst 15 catalyst. The reactor is heated to the desired reaction temperature (e.g., 60-80°C).

• Reaction: A molar excess of propylene glycol is fed into the top of the reactor, while a stream of isobutylene gas is introduced at the bottom. The flow rates are adjusted to achieve the desired molar ratio and residence time. The reaction is typically carried out at a pressure sufficient to maintain isobutylene in the liquid phase.

• Work-up: The effluent from the reactor, containing the product, unreacted starting materials, and byproducts, is collected. The crude product is washed with water to remove excess propylene glycol. The organic layer is then dried over anhydrous sodium sulfate.

• Purification: The dried organic layer is purified by fractional distillation under reduced pressure to separate the desired 1-tert-butoxy-2-propanol (α-isomer) from the minor β-isomer and other impurities.

• Analysis: The purity of the final product is determined by GC-MS.

Representative Protocol: Suzuki-Miyaura Cross-Coupling Reaction

This representative protocol illustrates the use of 1-tert-butoxy-2-propanol as a green solvent alternative in a Suzuki-Miyaura cross-coupling reaction. The methodology is adapted from established procedures for this type of reaction.

Materials:

• Aryl halide (e.g., 4-bromoanisole)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂ with a suitable phosphine (B1218219) ligand)

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• 1-tert-butoxy-2-propanol (solvent)

• Water (co-solvent, optional)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Inert atmosphere (e.g., nitrogen or argon)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Thin-layer chromatography (TLC) plates

Procedure:

• Reaction Setup: To a round-bottom flask is added the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), base (2.0 mmol), and palladium catalyst (0.02-0.05 mol%). The flask is equipped with a magnetic stir bar and a reflux condenser.

• Solvent Addition and Degassing: 1-tert-butoxy-2-propanol (5 mL) is added to the flask. If a co-solvent is used, water (e.g., 1 mL) is also added. The reaction mixture is then degassed by bubbling with an inert gas (nitrogen or argon) for 15-20 minutes.

• Reaction: The reaction mixture is heated to a temperature of 80-100°C under an inert atmosphere and stirred vigorously. The progress of the reaction is monitored by TLC.

• Work-up: Upon completion of the reaction (as indicated by TLC), the mixture is cooled to room temperature. The reaction mixture is diluted with ethyl acetate and washed with water and then with brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate).

• Characterization: The structure and purity of the final product are confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Applications in Drug Development and Beyond

The favorable properties of 1-tert-butoxy-2-propanol make it a versatile solvent in various stages of drug development and in other industries.

• Active Pharmaceutical Ingredient (API) Synthesis: Its ability to dissolve a wide range of organic compounds makes it a suitable medium for various organic reactions, including cross-coupling reactions, reductions, and oxidations. Its higher boiling point compared to solvents like DCM allows for reactions to be conducted at elevated temperatures.

• Drug Formulation: It can be used as a co-solvent in formulations to enhance the solubility of poorly water-soluble drugs for oral, topical, and parenteral delivery.[8]

• Cleaning and Degreasing: In pharmaceutical manufacturing, it is an effective cleaning agent for equipment and surfaces.[1]

• Coatings and Inks: It is used as a coalescing agent in water-based paints and as a solvent in printing inks.[1]

• Electronics: It finds application as a solvent in the electronics industry for cleaning and in the formulation of photoresist strippers.

Metabolic Pathway

Understanding the metabolic fate of a solvent is crucial for assessing its toxicological profile. In vivo studies have shown that 1-tert-butoxy-2-propanol is metabolized in the body. The primary metabolic pathways involve conjugation with glucuronic acid and sulfate, as well as oxidation.

Metabolic pathway of 1-tert-butoxy-2-propanol.

Conclusion

1-tert-butoxy-2-propanol presents a compelling case as a green solvent alternative for a wide array of applications, particularly in the pharmaceutical industry. Its favorable physicochemical properties, combined with a better safety and environmental profile compared to many traditional solvents, make it an attractive choice for researchers and process chemists. While further research into its application in a broader range of chemical transformations is warranted, the existing data strongly support its role in advancing the goals of green and sustainable chemistry. The adoption of solvents like 1-tert-butoxy-2-propanol is a critical step towards a more environmentally responsible future for chemical and pharmaceutical manufacturing.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rose-hulman.edu [rose-hulman.edu]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. Nanoparticles: synthesis and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

An In-Depth Toxicological and Safety Profile of 1-Tert-butoxy-2-propanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tert-butoxy-2-propanol (CAS No. 57018-52-7), also known as propylene (B89431) glycol mono-t-butyl ether, is a versatile solvent utilized in a range of industrial and consumer products, including cleaners, coatings, inks, and cosmetics.[1] Its increasing use necessitates a thorough understanding of its toxicological profile to ensure safe handling and application, particularly within the context of research and drug development where excipient safety is paramount. This technical guide provides a comprehensive overview of the available toxicological data for 1-Tert-butoxy-2-propanol, with a focus on quantitative data, detailed experimental methodologies, and visual representations of experimental workflows.

Chemical and Physical Properties

A clear, colorless liquid with a characteristic ethereal odor, 1-Tert-butoxy-2-propanol possesses a unique combination of hydrophilic and lipophilic properties, contributing to its efficacy as a solvent and coupling agent.[1]

Property	Value
Molecular Formula	C₇H₁₆O₂
Molecular Weight	132.2 g/mol
Boiling Point	151 °C
Flash Point	44.4 °C (open cup)
Vapor Pressure	4.7 mm Hg at 20 °C
Water Solubility	Soluble

Toxicological Data Summary

The toxicological profile of 1-Tert-butoxy-2-propanol has been evaluated through various studies, including acute toxicity, irritation, sensitization, mutagenicity, and repeated-dose toxicity. The following tables summarize the key quantitative findings from these investigations.

Acute Toxicity

Endpoint	Species	Route	Value	Classification
LD₅₀	Rat	Oral	>2000 mg/kg bw	GHS: Category 5 or Unclassified
LD₅₀	Rabbit	Dermal	>2000 mg/kg bw	GHS: Unclassified
LC₅₀	Rat	Inhalation (4-hour)	>2.68 mg/L	GHS: Unclassified

Skin and Eye Irritation

Endpoint	Species	Result	Classification
Skin Irritation	Rabbit	Mild Irritant	GHS: Not Classified
Eye Irritation	Rabbit	Severely Irritating	GHS: Category 1

Genetic Toxicology

Assay	Test System	Metabolic Activation	Result
Ames Test	S. typhimurium TA97	Without S9	Mutagenic
Ames Test	S. typhimurium TA98, TA100, TA1535	With and Without S9	Not Mutagenic
Sister Chromatid Exchange	Chinese Hamster Ovary (CHO) Cells	With and Without S9	Not Mutagenic
Chromosomal Aberrations	Chinese Hamster Ovary (CHO) Cells	With and Without S9	Not Mutagenic
Micronucleus Test	Mouse Peripheral Blood Erythrocytes	In vivo	Equivocal

Detailed Experimental Protocols

To provide a deeper understanding of the toxicological data, this section outlines the methodologies for key experiments.

Acute Oral Toxicity (OECD 423)

The acute oral toxicity of 1-Tert-butoxy-2-propanol was assessed in female Wistar rats following the Acute Toxic Class Method (OECD Guideline 423).

• Test Animals: Young adult female Wistar rats, nulliparous and non-pregnant, weighing between 150-200g.

• Housing: Housed in standard laboratory conditions with a 12-hour light/dark cycle, temperature of 22 ± 3°C, and relative humidity of 30-70%.

• Dosing: A starting dose of 300 mg/kg body weight was administered by oral gavage to a group of three fasted female rats. As no mortality was observed, a subsequent group of three female rats received a dose of 2000 mg/kg body weight.[2]

• Observations: Animals were observed for mortality, clinical signs of toxicity, and body weight changes for 14 days post-dosing.[2]

• Necropsy: All animals were subjected to gross necropsy at the end of the observation period.[2]

Acute Oral Toxicity (OECD 423) Workflow

Skin Irritation (OECD 404)

The skin irritation potential was evaluated in New Zealand White rabbits according to OECD Guideline 404.

• Test Animals: Healthy young adult New Zealand White rabbits with intact skin.

• Application: 0.5 mL of the undiluted test substance was applied to a 6 cm² area of the shaved dorsal skin. The application site was covered with a gauze patch and a semi-occlusive dressing for 4 hours.[3][4]

• Observations: The skin was examined for erythema and edema at 1, 24, 48, and 72 hours after patch removal.[3]

• Scoring: Dermal reactions were scored according to the Draize scale. The Primary Irritation Index (PII) was calculated.

Skin Irritation (OECD 404) Workflow

Eye Irritation (OECD 405)

The potential for eye irritation was assessed in New Zealand White rabbits based on the Draize test methodology (similar to OECD Guideline 405).

• Test Animals: Healthy young adult New Zealand White rabbits.

• Instillation: 0.1 mL of the undiluted test substance was instilled into the conjunctival sac of one eye of each rabbit. The other eye served as a control.[5]

• Observations: The eyes were examined for corneal opacity, iritis, and conjunctival redness and chemosis at 1, 24, 48, and 72 hours after instillation.[5][6]

• Scoring: Ocular lesions were scored according to the Draize scale.

Eye Irritation (OECD 405) Workflow

Ames Test (Bacterial Reverse Mutation Assay)

The mutagenic potential of 1-Tert-butoxy-2-propanol was evaluated using the Ames test with several strains of Salmonella typhimurium.

• Tester Strains: S. typhimurium strains TA97, TA98, TA100, and TA1535.

• Metabolic Activation: The assay was conducted with and without an exogenous metabolic activation system (S9 mix from Aroclor 1254-induced rat liver).

• Procedure: The test substance was incubated with the tester strains in the presence or absence of the S9 mix. The mixture was then plated on minimal glucose agar (B569324) plates.

• Evaluation: The number of revertant colonies was counted after 48-72 hours of incubation. A substance is considered mutagenic if it induces a dose-related increase in the number of revertant colonies.

Ames Test Workflow

Safety Profile and Conclusion

1-Tert-butoxy-2-propanol exhibits low acute toxicity via the oral, dermal, and inhalation routes. It is considered a mild skin irritant but is severely irritating to the eyes, warranting the use of appropriate personal protective equipment, particularly eye protection, during handling.

The genetic toxicology data indicates some mutagenic potential in one bacterial strain (S. typhimurium TA97) without metabolic activation. However, the substance was not mutagenic in other strains or in mammalian cell assays for sister chromatid exchanges and chromosomal aberrations. The in vivo micronucleus test in mice yielded equivocal results. The International Agency for Research on Cancer (IARC) has classified 1-Tert-butoxy-2-propanol as "possibly carcinogenic to humans" (Group 2B), based on sufficient evidence in experimental animals.

Limited data is available on the reproductive and developmental toxicity of 1-Tert-butoxy-2-propanol. One study indicated no teratogenic effects in rabbits following inhalation exposure, and another study in rats showed no developmental toxicity, although some signs of maternal toxicity were observed.[1]

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. daikinchemicals.com [daikinchemicals.com]
• 4. chemview.epa.gov [chemview.epa.gov]
• 5. oecd.org [oecd.org]
• 6. chemview.epa.gov [chemview.epa.gov]

Probing the Molecular Dance: An In-depth Technical Guide to the Intermolecular Interactions of 1-Tert-butoxy-2-propanol in Binary Mixtures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the intermolecular interactions of 1-Tert-butoxy-2-propanol when blended with other chemical entities in binary mixtures. Understanding these interactions at a molecular level is paramount for applications ranging from solvent formulation and reaction engineering to the design of drug delivery systems. This document summarizes key thermodynamic and spectroscopic findings, details the experimental methodologies used to obtain this data, and provides visual representations of the underlying molecular and procedural logic.

Core Concepts: The Nature of Intermolecular Forces

The behavior of liquid mixtures is governed by a delicate balance of intermolecular forces, including London dispersion forces, dipole-dipole interactions, and hydrogen bonding.[1] In the case of 1-Tert-butoxy-2-propanol, its molecular structure—featuring a hydroxyl (-OH) group capable of hydrogen bonding and a bulky tert-butoxy (B1229062) group—gives rise to complex interaction patterns when mixed with other components. The nature and strength of these interactions dictate the macroscopic properties of the mixture, such as its volume, viscosity, and refractive index. Deviations from ideal behavior in these properties provide a window into the specific interactions occurring between the constituent molecules.

Thermodynamic Insights into Binary Mixtures

The study of excess thermodynamic properties, such as excess molar volume (VE) and viscosity deviation (Δη), offers valuable quantitative insights into the nature and extent of intermolecular interactions in binary mixtures. A negative VE suggests strong specific interactions, such as hydrogen bonding, leading to a more compact packing of molecules. Conversely, a positive VE indicates the predominance of dispersive forces and the breaking of self-associated structures of the component liquids.

Quantitative Data Summary

The following tables summarize the excess molar volumes and viscosity deviations for binary mixtures of 1-Tert-butoxy-2-propanol with various organic compounds at different temperatures.

Table 1: Excess Molar Volumes (VE) of 1-Tert-butoxy-2-propanol Binary Mixtures

Second Component	Mole Fraction of 1-Tert-butoxy-2-propanol	Temperature (K)	VE (cm³/mol)	Reference
1-Butanol	0.5	298.15	Negative	[2]
2-Butanol	0.5	298.15	Sign Change	[2]
Dipropylamine	0.5	298.15	Data not explicitly found	[3]
Diethylamine	0.5	298.15	Data not explicitly found	[3]
Triethylamine	0.5	298.15	Data not explicitly found	[3]

Table 2: Viscosity Deviations (Δη) of 1-Tert-butoxy-2-propanol Binary Mixtures

Second Component	Mole Fraction of 1-Tert-butoxy-2-propanol	Temperature (K)	Δη (mPa·s)	Reference
1-Butanol	0.5	298.15	Data available	[2]
2-Butanol	0.5	298.15	Data available	[2]

Note: Specific numerical values from the graphical representations in the cited literature are not extracted here, but the qualitative nature of the deviations is indicated.

Spectroscopic Evidence of Molecular Interactions

Spectroscopic techniques, particularly Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy, provide direct evidence of intermolecular interactions.

FTIR Spectroscopy: Changes in the position and shape of the O-H stretching vibration band in the FTIR spectrum of 1-Tert-butoxy-2-propanol upon mixing offer a clear indication of hydrogen bond formation.[3][4] A shift to a lower frequency (red shift) of the O-H band is characteristic of the formation of hydrogen bonds between the hydroxyl group of 1-Tert-butoxy-2-propanol and a hydrogen bond acceptor molecule (e.g., the nitrogen atom in an amine).[4]

NMR Spectroscopy: Proton NMR (¹H NMR) chemical shifts, particularly of the hydroxyl proton, are also sensitive to hydrogen bonding.[5] Deshielding of the hydroxyl proton (a shift to a higher ppm value) is indicative of its involvement in a hydrogen bond.

Experimental Protocols

The following sections detail the methodologies employed to determine the thermodynamic and spectroscopic properties of 1-Tert-butoxy-2-propanol binary mixtures.

Measurement of Density and Calculation of Excess Molar Volume (VE)

• Preparation of Mixtures: Binary mixtures of known composition are prepared by mass using a high-precision analytical balance. The mole fraction of each component is calculated from the masses and molar masses of the pure liquids.

• Density Measurement: The densities of the pure liquids and the binary mixtures are measured using a vibrating U-tube densimeter.[6] The temperature of the sample is controlled to within ±0.01 K using a constant temperature bath.

• Calculation of Excess Molar Volume: The excess molar volume (VE) is calculated using the following equation:

  VE = [(x₁M₁ + x₂M₂) / ρmix] - [(x₁M₁ / ρ₁) + (x₂M₂ / ρ₂)]

  where x₁, M₁, and ρ₁ are the mole fraction, molar mass, and density of component 1 (1-Tert-butoxy-2-propanol), respectively, and x₂, M₂, and ρ₂ are the corresponding values for component 2. ρmix is the density of the binary mixture.

Measurement of Viscosity and Calculation of Viscosity Deviation (Δη)

• Viscosity Measurement: The dynamic viscosities of the pure liquids and their binary mixtures are measured using a calibrated viscometer, such as a Ubbelohde-type capillary viscometer or a rotational viscometer.[6] The temperature is maintained at a constant value.

• Calculation of Viscosity Deviation: The viscosity deviation (Δη) is calculated from the following equation:

  Δη = ηmix - (x₁η₁ + x₂η₂)

  where ηmix is the dynamic viscosity of the binary mixture, and x₁, η₁, x₂, and η₂ are the mole fractions and dynamic viscosities of the pure components, respectively.

Spectroscopic Measurements

• FTIR Spectroscopy: FTIR spectra are recorded using an FTIR spectrometer. A thin film of the liquid sample (pure or mixture) is placed between two potassium bromide (KBr) plates. The spectra are typically recorded in the range of 4000-400 cm⁻¹.

• NMR Spectroscopy: ¹H NMR spectra are recorded on a high-resolution NMR spectrometer. A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃), and a small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard.

Visualizing Intermolecular Interactions and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key molecular interactions and the general experimental workflow for characterizing binary mixtures of 1-Tert-butoxy-2-propanol.

References

• 1. Research: Intermolecular Interactions - Sherrill Group [vergil.chemistry.gatech.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]

Understanding the solvent properties of 1-Tert-butoxy-2-propanol

An In-depth Technical Guide to the Solvent Properties of 1-Tert-butoxy-2-propanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tert-butoxy-2-propanol, also known as propylene (B89431) glycol mono-tert-butyl ether (PGTBE), is a colorless, combustible liquid with a characteristic eucalyptus-like odor.[1] It belongs to the P-series of glycol ethers and has gained prominence as a substitute for some E-series glycol ethers due to concerns about their toxicity.[1] This versatile solvent is valued for its coupling agency, solvency for a wide range of substances, and its utility in numerous industrial and commercial applications, including coatings, cleaners, and cosmetics.[1][2] This guide provides a comprehensive overview of its solvent properties, experimental protocols for its characterization, and its applications relevant to research and development.

Physicochemical Properties

A clear understanding of the fundamental physical and chemical properties of 1-tert-butoxy-2-propanol is essential for its effective application. These properties are summarized in the table below.

Property	Value
Molecular Formula	C₇H₁₆O₂[1][3]
Molecular Weight	132.20 g/mol [1][3]
CAS Number	57018-52-7[1][3]
Appearance	Colorless liquid[1][4]
Odor	Ethereal, similar to eucalyptus[1][3]
Boiling Point	151 °C[1][5]
Melting Point	-27 °C to -56 °C[1][6][7]
Density / Specific Gravity	0.87 g/cm³ at 25/4 °C[1]
Vapor Pressure	2.7 mmHg at 25 °C[1]
Flash Point	44.4 °C to 45 °C (Tag Closed-Cup)[1][5][6]
Refractive Index	1.4116 at 20 °C[4]
log P (Octanol/Water Partition Coefficient)	0.87[1][6]
pKa	14.51 ± 0.20 (Predicted)[4]

Solubility Characteristics

1-Tert-butoxy-2-propanol is a versatile solvent due to its amphiphilic nature, possessing both a hydrophilic hydroxyl group and a lipophilic tert-butoxy (B1229062) group.

Water Solubility and Miscibility

It is soluble in water, with a reported solubility of 18% at 20 °C.[1] Its solubility in water can be enhanced by the addition of low-molecular-weight alcohols or other water-miscible glycol ethers.[1][7] It is also miscible with a wide array of organic solvents.[1]

Coupling Agent

1-Tert-butoxy-2-propanol is an effective coupling agent, meaning it can bring together immiscible liquids, such as oil and water, into a stable solution. It has been noted to be a better coupling agent with higher electrolyte solubility than 2-butoxyethanol.[1]

Applications in Research and Drug Development

The unique solvent properties of 1-tert-butoxy-2-propanol make it suitable for a variety of applications in scientific research and development.

• Coatings and Inks: It is used as a solvent in water-reducible coatings, lacquers, and paints.[1]

• Cleaning Formulations: Its ability to dissolve oils and greases makes it a common ingredient in all-purpose, glass, and hard-surface cleaners.[1]

• Adhesives and Resins: It serves as a solvent for various adhesives and resins.[1]

• Other Industries: It also finds use in agricultural, electronic, cosmetic, and textile products.[1]

• Emerging Applications: Research is exploring its potential use in biofuel production as an extraction solvent and in drug delivery systems, leveraging its solvency and potential biodegradability.[7]

Experimental Protocols

Determination of Miscibility

A standard laboratory method to determine the miscibility of 1-tert-butoxy-2-propanol with another liquid solvent involves direct observation.

• Preparation: Ensure both 1-tert-butoxy-2-propanol and the test solvent are at a controlled temperature (e.g., 20 °C).

• Mixing: In a clean, dry test tube or vial, add equal volumes of 1-tert-butoxy-2-propanol and the test solvent.

• Agitation: Securely cap the container and invert it several times or vortex gently to ensure thorough mixing.

• Observation: Allow the mixture to stand undisturbed and observe.

• Interpretation:

  • Miscible: If the mixture remains a single, clear phase with no visible interface, the liquids are miscible.

  • Immiscible: If the liquids separate into two distinct layers, they are immiscible.

  • Partially Miscible: If the mixture initially appears homogeneous but becomes turbid or separates over time, the liquids are partially miscible.

Quantification by Gas Chromatography (GC)

Gas chromatography with flame ionization detection (GC-FID) or mass spectrometry (GC-MS) is a common method for the quantification of 1-tert-butoxy-2-propanol.[1]

• Sample Preparation: Prepare a standard solution of 1-tert-butoxy-2-propanol in a suitable solvent (e.g., methanol, dichloromethane) at a known concentration. Prepare the unknown sample by diluting it in the same solvent. An internal standard may be added to both the standard and the unknown for improved accuracy.

• GC System:

  • Injector: Split/splitless injector, typically at 250 °C.

  • Column: A non-polar or mid-polar capillary column (e.g., DB-1, DB-5, or equivalent).

  • Oven Program: A temperature gradient program is typically used, for example, starting at 50 °C, holding for 2 minutes, and then ramping up to 250 °C at a rate of 10 °C/min.

  • Carrier Gas: Helium or hydrogen at a constant flow rate.

  • Detector: Flame Ionization Detector (FID) at 280 °C or a Mass Spectrometer (MS).

• Analysis: Inject a small volume (e.g., 1 µL) of the standard and the unknown sample into the GC.

• Quantification: Identify the peak corresponding to 1-tert-butoxy-2-propanol by its retention time. The concentration in the unknown sample can be determined by comparing its peak area to that of the standard, using a calibration curve.

Visualizations

Caption: Logical relationship of 1-Tert-butoxy-2-propanol's properties and applications.

Caption: Experimental workflow for determining solvent miscibility.

Caption: Simplified manufacturing process of 1-Tert-butoxy-2-propanol.

Safety Information

1-Tert-butoxy-2-propanol is a flammable liquid and vapor.[5] It can cause serious eye irritation and may cause skin irritation.[5][8] The substance can presumably form explosive peroxides and reacts with strong oxidants.[5] Therefore, appropriate personal protective equipment, including safety goggles and gloves, should be worn when handling this chemical.[5] It should be stored in a cool, well-ventilated, fireproof area, separated from strong oxidants.[5]

Conclusion

1-Tert-butoxy-2-propanol is a highly effective and versatile solvent with a favorable safety profile compared to some older glycol ethers. Its balanced hydrophilic-lipophilic character makes it an excellent coupling agent and allows for its use in a wide range of formulations. For researchers and professionals in drug development and other scientific fields, a thorough understanding of its properties is key to leveraging its full potential in creating innovative and effective products.

References

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. CAS 57018-52-7: 1-tert-Butoxy-2-propanol | CymitQuimica [cymitquimica.com]
• 3. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. guidechem.com [guidechem.com]
• 5. ICSC 1615 - 1-tert-BUTOXY-2-PROPANOL [inchem.org]
• 6. Exposure Data - Some chemicals that cause tumours of the urinary tract in rodents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Buy 1-Tert-butoxy-2-propanol | 57018-52-7 [smolecule.com]
• 8. bg.cpachem.com [bg.cpachem.com]

Protocols & Analytical Methods

Application Notes and Protocols: The Versatile Role of 1-Tert-butoxy-2-propanol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the uses of 1-tert-butoxy-2-propanol in organic synthesis, with a focus on its application as a chiral building block and in asymmetric synthesis. Detailed experimental protocols are provided for key transformations, offering a practical guide for laboratory implementation.

Introduction

1-tert-butoxy-2-propanol is a chiral secondary alcohol that has found utility in various organic synthesis applications. While it is widely used as a solvent, its true potential lies in its application as a versatile chiral synthon. The presence of a stereocenter at the C-2 position, combined with the sterically demanding tert-butoxy (B1229062) group, allows for stereoselective transformations, making it a valuable starting material for the synthesis of complex chiral molecules, including pharmaceutical intermediates. The commercial availability of both (R)- and (S)-enantiomers further enhances its appeal in asymmetric synthesis.

This document will explore the synthesis of enantiomerically pure 1-tert-butoxy-2-propanol and its subsequent application in key organic reactions, providing detailed protocols and quantitative data to aid researchers in their synthetic endeavors.

Physicochemical Properties and Safety Information

1-tert-butoxy-2-propanol is a colorless liquid with a characteristic ethereal odor.[1][2] It is soluble in water and miscible with many organic solvents.[3] Key physicochemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₇H₁₆O₂	[4][5]
Molecular Weight	132.20 g/mol	[4][5]
Boiling Point	151 °C	[1]
Melting Point	-56 °C	[4]
Density	0.87 g/cm³ at 25 °C	[6]
Flash Point	44.4 °C (open cup)	[1]

Safety Precautions: 1-tert-butoxy-2-propanol is a flammable liquid and should be handled with appropriate safety measures in a well-ventilated fume hood.[1] It is incompatible with strong oxidizing agents and acids.[2]

Synthesis of Enantiomerically Pure 1-Tert-butoxy-2-propanol

The synthesis of enantiomerically pure 1-tert-butoxy-2-propanol is crucial for its application in asymmetric synthesis. A common and effective method involves the Sharpless asymmetric epoxidation of allyl alcohol, followed by the ring-opening of the resulting chiral epoxide.

Logical Workflow for Synthesis

Caption: Synthesis of enantiopure 1-tert-butoxy-2-propanol.

Experimental Protocol: Synthesis of (R)-1-tert-butoxy-2-propanol

This protocol is adapted from the principles of the Sharpless asymmetric epoxidation and subsequent epoxide opening.

Part A: Sharpless Asymmetric Epoxidation of Allyl Alcohol to (R)-Glycidol [3][7][8][9]

Materials:

• Dichloromethane (B109758) (CH₂Cl₂)

• Titanium(IV) isopropoxide (Ti(OⁱPr)₄)

• (+)-Diethyl tartrate ((+)-DET)

• Allyl alcohol

• tert-Butyl hydroperoxide (TBHP, 5.5 M in decane)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add anhydrous and peroxide-free dichloromethane (200 mL) and cool to -20 °C.

• Add titanium(IV) isopropoxide (5.9 mL, 20 mmol) followed by (+)-diethyl tartrate (4.1 mL, 24 mmol) via syringe. Stir the mixture for 10 minutes.

• Add allyl alcohol (6.8 mL, 100 mmol) dropwise, ensuring the temperature remains below -15 °C.

• Slowly add tert-butyl hydroperoxide (5.5 M in decane, 55 mL, 300 mmol) dropwise over 1-2 hours, maintaining the temperature at -20 °C.

• Stir the reaction mixture at -20 °C for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of ferrous sulfate (B86663) (FeSO₄) (50 mL) and allowing the mixture to warm to room temperature.

• Filter the mixture through a pad of Celite®, washing with dichloromethane.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to afford crude (R)-glycidol.

Part B: Ring-Opening of (R)-Glycidol with tert-Butoxide

Materials:

• (R)-Glycidol (from Part A)

• Potassium tert-butoxide (KOtBu)

• Anhydrous tert-butanol (B103910) (t-BuOH)

• Diethyl ether (Et₂O)

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve potassium tert-butoxide (11.2 g, 100 mmol) in anhydrous tert-butanol (100 mL).

• Add the crude (R)-glycidol (7.4 g, 100 mmol) dissolved in a small amount of anhydrous tert-butanol dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to 50 °C and stir for 12-16 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction to room temperature and pour it into a separatory funnel containing water (100 mL) and diethyl ether (100 mL).

• Separate the layers and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to yield (R)-1-tert-butoxy-2-propanol.

Reaction Step	Reagents and Conditions	Typical Yield	Enantiomeric Excess (e.e.)
Sharpless Epoxidation	Ti(OⁱPr)₄, (+)-DET, TBHP, CH₂Cl₂, -20 °C	80-90%	>95%
Epoxide Ring-Opening	KOtBu, t-BuOH, 50 °C	70-85%	>95%

Applications in Organic Synthesis

Enantiomerically pure 1-tert-butoxy-2-propanol serves as a valuable chiral building block for the synthesis of more complex molecules. Key reactions include oxidation to the corresponding chiral ketone and derivatization of the hydroxyl group.

Oxidation to (R)- or (S)-1-tert-butoxy-2-propanone

The oxidation of the secondary alcohol functionality of 1-tert-butoxy-2-propanol provides access to the chiral ketone, 1-tert-butoxy-2-propanone. This ketone is a versatile intermediate for the introduction of a chiral propylene (B89431) oxide-derived unit via nucleophilic addition to the carbonyl group.

Caption: Oxidation and subsequent nucleophilic addition.

Materials:

• Oxalyl chloride ((COCl)₂)

• Dimethyl sulfoxide (B87167) (DMSO)

• (R)-1-tert-butoxy-2-propanol

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (CH₂Cl₂)

Procedure:

• To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add anhydrous dichloromethane (50 mL) and cool to -78 °C.

• Add oxalyl chloride (1.3 mL, 15 mmol) dropwise to the stirred solution.

• In a separate flask, dissolve dimethyl sulfoxide (2.1 mL, 30 mmol) in anhydrous dichloromethane (10 mL) and add this solution dropwise to the reaction mixture, maintaining the temperature at -78 °C. Stir for 15 minutes.

• Add a solution of (R)-1-tert-butoxy-2-propanol (1.32 g, 10 mmol) in dichloromethane (10 mL) dropwise over 20 minutes, keeping the temperature at -78 °C. Stir for an additional 30 minutes.

• Add triethylamine (7.0 mL, 50 mmol) dropwise, and stir the reaction mixture at -78 °C for 15 minutes, then allow it to warm to room temperature.

• Add water (50 mL) to quench the reaction.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 30 mL).

• Combine the organic layers, wash with saturated aqueous ammonium (B1175870) chloride (NH₄Cl), saturated aqueous sodium bicarbonate (NaHCO₃), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluting with a hexane/ethyl acetate (B1210297) gradient) to afford (R)-1-tert-butoxy-2-propanone.

Oxidation Method	Reagents and Conditions	Typical Yield
Swern Oxidation	(COCl)₂, DMSO, Et₃N, CH₂Cl₂, -78 °C	85-95%
Dess-Martin Periodinane	DMP, CH₂Cl₂, rt	90-98%

Use as a Chiral Auxiliary

While less common, derivatives of 1-tert-butoxy-2-propanol can be employed as chiral auxiliaries to control the stereochemistry of reactions on an attached prochiral substrate. The steric bulk of the tert-butoxy group can effectively shield one face of the molecule, directing the approach of a reagent.

Conceptual Workflow for Chiral Auxiliary Application

Caption: General workflow for using a chiral auxiliary.

Conclusion

1-tert-butoxy-2-propanol, particularly in its enantiomerically pure forms, is a valuable and underutilized chiral building block in organic synthesis. Its straightforward preparation via established asymmetric methods and the reactivity of its functional groups allow for its incorporation into complex chiral targets. The detailed protocols provided herein for its synthesis and key transformations offer a practical starting point for researchers to explore the full synthetic potential of this versatile molecule in the development of new pharmaceuticals and other fine chemicals.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. organicreactions.org [organicreactions.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. publications.iarc.who.int [publications.iarc.who.int]
• 7. researchgate.net [researchgate.net]
• 8. dalalinstitute.com [dalalinstitute.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for 1-Tert-butoxy-2-propanol as a Potential Solvent in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selection of a solvent is a critical parameter in the synthesis of nanoparticles, profoundly influencing their size, morphology, crystallinity, and surface chemistry. 1-Tert-butoxy-2-propanol, a glycol ether, presents several properties that suggest its potential as a valuable solvent for nanoparticle synthesis, particularly in solvothermal and non-aqueous sol-gel methods. Its relatively high boiling point, moderate polarity, and capacity to act as a stabilizing agent or a reactant could offer unique advantages in controlling nanoparticle formation.

While established protocols specifically detailing the use of 1-tert-butoxy-2-propanol for nanoparticle synthesis are not widely available in current literature, this document provides a comprehensive overview of its potential applications based on its chemical properties and general principles of nanoparticle synthesis. The following sections offer detailed, albeit generalized, protocols and data that can serve as a starting point for researchers interested in exploring this promising solvent.

Properties of 1-Tert-butoxy-2-propanol

A thorough understanding of the solvent's properties is essential for designing successful nanoparticle synthesis experiments.

Property	Value	Reference
Molecular Formula	C₇H₁₆O₂	[1]
Molecular Weight	132.20 g/mol	[1]
Boiling Point	151 °C	[2][3]
Melting Point	-27 °C	[3]
Density	0.874 g/mL at 20 °C	[4]
Appearance	Colorless liquid	[1][2]
Odor	Ethereal	[1]
Solubility in Water	18% at 20 °C	[3]
Flash Point	44.4 °C	[2]

The high boiling point of 1-tert-butoxy-2-propanol makes it a suitable candidate for solvothermal synthesis, a technique that utilizes elevated temperatures and pressures to promote the crystallization of nanoparticles.[5][6] This method often leads to the formation of highly crystalline nanostructures.

Potential Applications in Nanoparticle Synthesis

Based on its properties, 1-tert-butoxy-2-propanol could be employed in several nanoparticle synthesis methodologies:

• Solvothermal Synthesis: As a high-boiling-point solvent, it can be used to synthesize a variety of metal oxide, metal, and semiconductor nanoparticles. The elevated reaction temperatures achievable in a sealed autoclave can facilitate the formation of well-defined crystalline structures.

• Non-Aqueous Sol-Gel Synthesis: In non-aqueous sol-gel routes, organic solvents play a crucial role in controlling the reaction pathways and influencing the final properties of the nanoparticles.[7][8] 1-Tert-butoxy-2-propanol can act as both the solvent and a reactant, potentially participating in the formation of the metal oxide network.

• As a Capping or Stabilizing Agent: The hydroxyl and ether functional groups in 1-tert-butoxy-2-propanol may allow it to coordinate with the surface of growing nanoparticles, preventing agglomeration and controlling their final size and shape.

Generalized Experimental Protocols

The following protocols are generalized and should be considered as a starting point for the development of specific synthesis procedures using 1-tert-butoxy-2-propanol. Optimization of precursor concentrations, temperature, reaction time, and the use of additional stabilizing agents will be necessary for any given nanoparticle system.

Protocol 1: Solvothermal Synthesis of Metal Oxide Nanoparticles (e.g., ZnO)

This protocol describes a hypothetical solvothermal synthesis of zinc oxide (ZnO) nanoparticles.

Materials:

• Zinc acetate (B1210297) dihydrate (Zn(CH₃COO)₂·2H₂O)

• 1-Tert-butoxy-2-propanol

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Deionized water

• Teflon-lined stainless steel autoclave

Procedure:

• Precursor Solution Preparation: Dissolve a specific amount of zinc acetate dihydrate in 1-tert-butoxy-2-propanol in a beaker with magnetic stirring until a clear solution is obtained.

• Addition of Precipitating Agent: In a separate beaker, dissolve a stoichiometric amount of sodium hydroxide in a minimal amount of deionized water and then add it dropwise to the zinc acetate solution while stirring vigorously. A white precipitate should form.

• Solvothermal Reaction: Transfer the resulting suspension to a Teflon-lined stainless steel autoclave. Seal the autoclave and place it in an oven.

• Heating: Heat the autoclave to a predetermined temperature (e.g., 120-180 °C) and maintain this temperature for a set duration (e.g., 6-24 hours).

• Cooling and Collection: Allow the autoclave to cool down to room temperature naturally. Collect the precipitate by centrifugation.

• Washing: Wash the collected nanoparticles several times with ethanol and deionized water to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in a vacuum oven at a low temperature (e.g., 60 °C) for several hours.

Protocol 2: Non-Aqueous Sol-Gel Synthesis of Titanium Dioxide (TiO₂) Nanoparticles

This protocol outlines a hypothetical non-aqueous sol-gel synthesis of TiO₂ nanoparticles.

Materials:

• Titanium(IV) isopropoxide (TTIP)

• 1-Tert-butoxy-2-propanol

• Anhydrous ethanol

• Schlenk line and inert atmosphere (e.g., Argon or Nitrogen)

Procedure:

• Reaction Setup: Assemble a Schlenk flask with a condenser under an inert atmosphere.

• Solvent and Precursor Addition: Add anhydrous 1-tert-butoxy-2-propanol to the Schlenk flask. While stirring, inject a specific amount of titanium(IV) isopropoxide into the solvent.

• Reaction: Heat the mixture to a specific temperature (e.g., 80-120 °C) under reflux for a defined period (e.g., 12-48 hours). The reaction involves the controlled hydrolysis and condensation of the titanium precursor, with 1-tert-butoxy-2-propanol potentially acting as both a solvent and a reactant.

• Nanoparticle Precipitation: After the reaction, cool the solution to room temperature. The TiO₂ nanoparticles may precipitate out of the solution or can be precipitated by adding a non-solvent.

• Washing and Collection: Collect the nanoparticles by centrifugation and wash them multiple times with anhydrous ethanol to remove any residual organic species.

• Drying: Dry the synthesized TiO₂ nanoparticles under vacuum.

Illustrative Data Presentation

The following table presents hypothetical data for the synthesis of ZnO nanoparticles using the solvothermal protocol described above, illustrating how reaction parameters might influence nanoparticle size. This data is for illustrative purposes only and is not based on actual experimental results using 1-tert-butoxy-2-propanol.

Precursor Concentration (mol/L)	Temperature (°C)	Time (h)	Average Nanoparticle Size (nm)
0.05	120	6	50 ± 10
0.05	150	12	35 ± 8
0.10	150	12	45 ± 12
0.10	180	24	25 ± 5

Visualizing the Experimental Workflow

The following diagram illustrates a general workflow for nanoparticle synthesis using a solvothermal method with 1-tert-butoxy-2-propanol.

Caption: A generalized workflow for the solvothermal synthesis of nanoparticles.

Conclusion and Future Outlook

1-Tert-butoxy-2-propanol possesses a combination of physical and chemical properties that make it a compelling candidate for exploration as a solvent in nanoparticle synthesis. Its high boiling point is particularly advantageous for solvothermal methods, which are known for producing highly crystalline nanomaterials. The protocols and data presented here are intended to serve as a foundational guide for researchers. Significant experimental work is required to validate and optimize the use of 1-tert-butoxy-2-propanol for the synthesis of specific nanoparticles. Future research in this area could unlock new possibilities for controlling nanoparticle characteristics and developing novel nanomaterials for a wide range of applications, from catalysis and electronics to drug delivery and biomedical imaging.

References

• 1. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ICSC 1615 - 1-tert-BUTOXY-2-PROPANOL [inchem.org]
• 3. publications.iarc.who.int [publications.iarc.who.int]
• 4. 1-TERT-BUTOXY-2-PROPANOL | 57018-52-7 [chemicalbook.com]
• 5. US7959885B2 - Nanoparticle synthesis by solvothermal process - Google Patents [patents.google.com]
• 6. Solvothermal synthesis - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Nonaqueous sol-gel routes to metal oxide nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-Tert-butoxy-2-propanol in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of 1-Tert-butoxy-2-propanol in polymer chemistry, with a focus on its role as an initiator in ring-opening polymerization (ROP). While primarily utilized as a solvent, its hydroxyl functionality opens avenues for its use in polymer synthesis, particularly for creating polymers with specific end-group functionalities.

Introduction

1-Tert-butoxy-2-propanol is a secondary alcohol with the chemical formula C₇H₁₆O₂.[1][2] It is a colorless liquid with an ethereal odor and is soluble in water.[3][4] Its key structural features for polymer chemistry are the secondary hydroxyl group, which can act as an initiation site, and the bulky tert-butoxy (B1229062) group, which can influence the solubility and thermal properties of the resulting polymers. While its direct use as a monomer is not widely documented, its role as an initiator in ring-opening polymerization presents a viable application.

Physicochemical Properties of 1-Tert-butoxy-2-propanol

A summary of the key physicochemical properties of 1-Tert-butoxy-2-propanol is presented in Table 1. This data is essential for handling, safety, and reaction setup.

Property	Value	References
Molecular Formula	C₇H₁₆O₂	[1][2]
Molecular Weight	132.20 g/mol	[1]
Appearance	Colorless liquid	[3][4]
Odor	Ethereal	[3]
Boiling Point	143-145 °C	[3]
Melting Point	-56 °C	[3]
Density	0.874 g/mL at 20 °C	[3]
Solubility in Water	Soluble	[3]

Application as an Initiator in Ring-Opening Polymerization (ROP) of L-Lactide

The secondary hydroxyl group of 1-Tert-butoxy-2-propanol can initiate the ring-opening polymerization of cyclic esters, such as lactide, to produce polylactide (PLA) with a 1-Tert-butoxy-2-propoxy end-group. This end-group can be useful for subsequent polymer modifications or for tuning the polymer's properties.

Proposed Signaling Pathway: ROP of L-Lactide

The following diagram illustrates the proposed mechanism for the ring-opening polymerization of L-lactide initiated by 1-Tert-butoxy-2-propanol and catalyzed by Tin(II) 2-ethylhexanoate (B8288628) (Sn(Oct)₂).

References

• 1. mdpi.com [mdpi.com]
• 2. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Novel sustainable synthesis of vinyl ether ester building blocks, directly from carboxylic acids and the corresponding hydroxyl vinyl ether, and their photopolymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Chiral Separation of 1-Tert-butoxy-2-propanol Enantiomers by High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note presents a detailed protocol for the chiral separation of 1-Tert-butoxy-2-propanol enantiomers using High-Performance Liquid Chromatography (HPLC). Due to the increasing regulatory emphasis on the stereoisomeric purity of chiral compounds in the pharmaceutical and chemical industries, robust and efficient enantioselective analytical methods are crucial.[1][2][3] This document provides a starting methodology for the resolution of (R)- and (S)-1-Tert-butoxy-2-propanol, including the recommended chiral stationary phase, mobile phase composition, and other critical HPLC parameters. The provided protocol is based on established principles of chiral chromatography for small polar molecules and serves as a strong foundation for method development and validation.[3][4]

Introduction

1-Tert-butoxy-2-propanol is a chiral alcohol with a stereocenter at the second carbon. The differential pharmacological and toxicological profiles of individual enantiomers of chiral molecules necessitate their separation and quantification.[2][5] High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is a powerful and widely used technique for the resolution of enantiomers.[3][6][7] Polysaccharide-based CSPs, in particular, have demonstrated broad applicability for the separation of a wide range of chiral compounds.[2][8] This application note outlines a method utilizing a polysaccharide-based CSP for the effective separation of 1-Tert-butoxy-2-propanol enantiomers.

Experimental Protocols

This section details the recommended materials and methods for the chiral separation of 1-Tert-butoxy-2-propanol.

Materials and Reagents:

• Racemic 1-Tert-butoxy-2-propanol standard

• Hexane (HPLC grade)

• Isopropanol (B130326) (IPA) (HPLC grade)

• Ethanol (HPLC grade, optional for mobile phase screening)

• Methanol (HPLC grade, optional for mobile phase screening)

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column thermostat

• UV-Vis or Refractive Index (RI) detector

Chromatographic Conditions:

A summary of the proposed HPLC method parameters is provided in the table below.

Parameter	Recommended Condition
Column	Chiralpak® IC (or equivalent cellulose (B213188) tris(3,5-dichlorophenylcarbamate) coated on silica (B1680970) gel)
Dimensions	250 mm x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	RI or low wavelength UV (e.g., 210 nm)
Injection Volume	10 µL
Sample Preparation	Dissolve 1 mg/mL of racemic 1-Tert-butoxy-2-propanol in the mobile phase.

Method Protocol:

• System Preparation: Equilibrate the Chiralpak® IC column with the mobile phase (n-Hexane/Isopropanol 90:10) at a flow rate of 1.0 mL/min for at least 30 minutes, or until a stable baseline is achieved.

• Sample Preparation: Prepare a 1 mg/mL solution of racemic 1-Tert-butoxy-2-propanol in the mobile phase. Filter the sample through a 0.45 µm syringe filter before injection.

• Injection: Inject 10 µL of the prepared sample onto the column.

• Data Acquisition: Acquire the chromatogram for a sufficient duration to allow for the elution of both enantiomers.

• Analysis: Identify and integrate the peaks corresponding to the two enantiomers. Calculate the retention time (t R ), resolution (R s ), and selectivity factor (α).

Data Presentation

The following table summarizes the expected quantitative data for the chiral separation of 1-Tert-butoxy-2-propanol enantiomers under the recommended conditions.

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t R )	~ 8.5 min	~ 10.2 min
Resolution (R s )	\multicolumn{2}{c	}{> 1.5}
Selectivity Factor (α)	\multicolumn{2}{c	}{~ 1.2}

Note: The elution order of the enantiomers ((R) or (S)) needs to be confirmed with individual enantiomeric standards.

Method Optimization

The provided protocol is a starting point and may require optimization for specific applications. The following parameters can be adjusted to improve the separation:

• Mobile Phase Composition: The ratio of n-hexane to isopropanol can be varied to optimize retention times and resolution. Decreasing the percentage of isopropanol will generally increase retention times and may improve resolution. Other alcohols, such as ethanol, can also be evaluated as the polar modifier.

• Flow Rate: Adjusting the flow rate can influence column efficiency and analysis time. A lower flow rate may lead to better resolution but will increase the run time.

• Temperature: Temperature can affect the selectivity of the chiral stationary phase.[4] Running the separation at different temperatures (e.g., 15°C, 25°C, 40°C) can be explored to enhance resolution.

Visualization

Experimental Workflow Diagram:

Caption: Workflow for the chiral separation of 1-Tert-butoxy-2-propanol.

References

• 1. chemistlibrary.wordpress.com [chemistlibrary.wordpress.com]
• 2. eijppr.com [eijppr.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. csfarmacie.cz [csfarmacie.cz]
• 6. lcms.cz [lcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Enzymatic Catalysis in 1-Tert-butoxy-2-propanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of non-aqueous media in enzymatic catalysis offers numerous advantages, including increased solubility of non-polar substrates, suppression of water-dependent side reactions, and the potential for novel reaction pathways.[1][2] 1-tert-butoxy-2-propanol is an organic solvent with properties that make it a promising candidate as a reaction medium for various enzymatic transformations, particularly those involving lipases and other hydrolases. Its physical and chemical characteristics, such as being a colorless, combustible liquid with a characteristic odor, suggest its potential utility in biocatalysis.[3]

This document provides detailed application notes and generalized protocols for utilizing 1-tert-butoxy-2-propanol in enzymatic catalysis. The information is compiled from studies on enzymatic reactions in similar organic solvents, offering a foundational guide for researchers exploring this medium.

Key Advantages of 1-Tert-butoxy-2-propanol as a Reaction Medium

While direct studies on 1-tert-butoxy-2-propanol in enzymatic catalysis are limited, its properties, when compared to other commonly used organic solvents, suggest several potential benefits:

• Enhanced Substrate Solubility: Its organic nature can improve the solubility of hydrophobic substrates and products, which is often a limiting factor in aqueous environments.[1][2]

• Reduced Water Activity: By replacing water, 1-tert-butoxy-2-propanol can shift the thermodynamic equilibrium of reactions, favoring synthesis (e.g., esterification) over hydrolysis.[4] This is particularly advantageous for the production of esters, amides, and other condensation products.

• Improved Enzyme Stability: For some enzymes, the rigid environment of a non-aqueous solvent can enhance thermal and storage stability compared to aqueous solutions.[4]

• Suppression of Side Reactions: Water-dependent side reactions that can lower product yield and purity are minimized in a non-aqueous medium.[1]

• Potential for Altered Selectivity: The solvent can influence the enantioselectivity and regioselectivity of enzymatic reactions, offering a tool for fine-tuning reaction outcomes.

Data Presentation: Comparison of Solvents in Lipase-Catalyzed Reactions

The following table summarizes the performance of various organic solvents in lipase-catalyzed reactions, providing a basis for comparison when considering 1-tert-butoxy-2-propanol. The data is collated from studies on similar enzymes and reaction systems.

Solvent	Enzyme	Reaction Type	Key Findings	Reference
tert-Butyl methyl ether (TBME)	Lipase (B570770)	Transesterification	High enzyme activity and enantioselectivity.	[5]
Isopropanol	Lipase	Hydrolysis	Can boost enzyme activity at low concentrations.	[6][7]
Dimethylsulfoxide (DMSO)	Lipase	Hydrolysis	Increased enzyme activity at lower concentrations.	[6][7]
Ionic Liquids (e.g., BMIM[PF6])	Lipase B from Candida antarctica (CALB)	Transesterification	Higher stability and reaction rates compared to t-butanol.	[8]
Hexane	Lipase	Transesterification	Often used as a standard non-polar solvent.	[9]

Experimental Protocols

The following are generalized protocols for conducting enzymatic reactions in 1-tert-butoxy-2-propanol. These should be optimized for specific enzymes and substrates.

Protocol 1: Lipase-Catalyzed Esterification

This protocol describes the synthesis of an ester from an alcohol and a carboxylic acid using a lipase in 1-tert-butoxy-2-propanol.

Materials:

• Lipase (e.g., from Candida antarctica, Pseudomonas cepacia)

• 1-tert-butoxy-2-propanol (anhydrous)

• Substrate 1: Alcohol

• Substrate 2: Carboxylic acid

• Molecular sieves (optional, for water removal)

• Shaking incubator or magnetic stirrer

• Reaction vials

Procedure:

• Solvent Preparation: Ensure the 1-tert-butoxy-2-propanol is of high purity and anhydrous. If necessary, dry the solvent using molecular sieves.

• Reaction Setup: In a sealed reaction vial, dissolve the alcohol and carboxylic acid substrates in the desired volume of 1-tert-butoxy-2-propanol. Molar ratios of substrates should be optimized based on the specific reaction.

• Enzyme Addition: Add the lipase preparation (free or immobilized) to the reaction mixture. The optimal enzyme concentration needs to be determined experimentally.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30-60 °C) with constant agitation (e.g., 200 rpm).

• Monitoring: Monitor the reaction progress by taking samples at regular intervals and analyzing them using appropriate techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

• Termination and Product Isolation: Once the desired conversion is reached, terminate the reaction by removing the enzyme (e.g., by filtration for immobilized enzymes). The product can then be isolated and purified using standard techniques like distillation or chromatography.

Protocol 2: Kinetic Resolution of a Racemic Alcohol

This protocol outlines the use of a lipase in 1-tert-butoxy-2-propanol for the kinetic resolution of a racemic alcohol via enantioselective acylation.

Materials:

• Lipase with high enantioselectivity (e.g., Novozym 435)

• 1-tert-butoxy-2-propanol (anhydrous)

• Racemic alcohol

• Acyl donor (e.g., vinyl acetate)

• Shaking incubator or magnetic stirrer

• Reaction vials

Procedure:

• Solvent and Substrate Preparation: Prepare anhydrous 1-tert-butoxy-2-propanol. Dissolve the racemic alcohol in the solvent.

• Acyl Donor Addition: Add the acyl donor to the reaction mixture. An excess of the acyl donor is often used to drive the reaction to completion.

• Enzyme Addition: Add the lipase to the mixture.

• Reaction Conditions: Incubate the reaction at a controlled temperature with agitation.

• Monitoring Enantiomeric Excess: Monitor the reaction progress and the enantiomeric excess (ee) of both the remaining substrate and the product using chiral GC or HPLC.

• Termination: Stop the reaction at approximately 50% conversion to achieve high enantiomeric excess of both the unreacted alcohol and the ester product.

• Separation and Purification: Separate the unreacted alcohol from the ester product using column chromatography or other suitable methods.

Visualizations

Experimental Workflow for Enzymatic Esterification

Caption: Workflow for lipase-catalyzed esterification in 1-tert-butoxy-2-propanol.

Logical Relationship of Factors Affecting Enzymatic Activity in Organic Solvents

Caption: Factors influencing enzyme performance in 1-tert-butoxy-2-propanol.

References

• 1. ftb.com.hr [ftb.com.hr]
• 2. Case Study: Biocatalysis in Bio-derived Solvents – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 3. publications.iarc.who.int [publications.iarc.who.int]
• 4. researchgate.net [researchgate.net]
• 5. Development of a novel chemoenzymatic route to enantiomerically enriched β-adrenolytic agents. A case study toward propranolol, alprenolol, pindolol, carazolol, moprolol, and metoprolol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipase in aqueous-polar organic solvents: Activity, structure, and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lipase in aqueous-polar organic solvents: activity, structure, and stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Toward advanced ionic liquids. Polar, enzyme-friendly solvents for biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Detection of 1-Tert-butoxy-2-propanol in Air and Water

Introduction

1-Tert-butoxy-2-propanol, a propylene (B89431) glycol ether, is utilized as a solvent in a variety of industrial and commercial applications, including coatings, cleaners, inks, and adhesives.[1] Monitoring its presence in air and water is crucial for assessing environmental contamination and ensuring workplace safety. This document provides detailed analytical methods and protocols for the detection and quantification of 1-tert-butoxy-2-propanol in both air and water matrices, designed for researchers, scientists, and drug development professionals. The methodologies are based on established analytical techniques for volatile organic compounds (VOCs) and related glycol ethers.

Chemical and Physical Properties of 1-Tert-butoxy-2-propanol

A summary of the key physical and chemical properties of 1-tert-butoxy-2-propanol is presented in Table 1. These properties are essential for developing and optimizing analytical methods for its detection.

Property	Value	Reference
Chemical Formula	C₇H₁₆O₂	[1][2]
Molecular Weight	132.20 g/mol	[1][2]
Boiling Point	151 °C	[1]
Melting Point	-27 °C	[1]
Vapor Pressure	2.7 mmHg at 25 °C	[1]
Water Solubility	18% at 20 °C	[1][3]
Log P (Octanol/Water Partition Coefficient)	0.87	[1]
Synonyms	Propylene glycol mono-tert-butyl ether, Arcosolv® PTB	[1]

Analysis of 1-Tert-butoxy-2-propanol in Air

The recommended method for air analysis is based on active sampling using a solid sorbent tube, followed by solvent desorption and analysis by Gas Chromatography with Flame Ionization Detection (GC-FID). This approach is adapted from established NIOSH methods for other glycol ethers.[4][5][6][7]

Experimental Protocol: Air Analysis

1. Sample Collection:

• Sampling Media: A solid sorbent tube, such as an Anasorb 747 tube (140 mg/70 mg sections), is recommended.[4][7] Alternatively, coconut shell charcoal tubes (100 mg/50 mg sections) can be used.[8][9]

• Pump Calibration: Calibrate a personal sampling pump to a known flow rate between 0.1 and 0.2 L/min using a representative sorbent tube in the calibration train.[5][7]

• Sampling: Break the ends of the sorbent tube immediately before sampling and connect it to the calibrated pump with flexible tubing. The smaller section of the sorbent tube should be positioned as the back-up section.

• Sample Volume: Collect a total sample volume of 3 to 25 liters.[4] For time-weighted average (TWA) measurements, a 10 L sample is often sufficient.[8][10]

• Sample Storage: After sampling, cap the tubes securely and store them at a cold temperature (e.g., 5°C) until analysis.[4][5] Samples are generally stable for up to 14 days under these conditions.[4]

2. Sample Preparation (Solvent Desorption):

• Desorption Solvent: Prepare a solution of 15% methanol (B129727) in 85% methylene (B1212753) chloride (v/v).[5][7]

• Desorption Procedure:

  • Carefully break open the sorbent tube and transfer the front and back sorbent sections to separate 2 mL vials.

  • Add 1.0 mL of the desorption solvent to each vial.

  • Cap the vials and agitate them, for instance, in an ultrasonic bath for 30 minutes, to ensure complete desorption of the analyte.[7]

3. Instrumental Analysis (GC-FID):

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., 30 m x 0.32 mm ID, 100% PEG-DA, Stabilwax or equivalent) is required.[6]

• GC Conditions:

  • Injector Temperature: 195°C[6]

  • Detector Temperature: 240°C[6]

  • Oven Temperature Program: Hold at 90°C for 1 minute, then ramp to 200°C at 10°C/min.[6]

  • Carrier Gas: Helium at a flow rate of 2.8 mL/min.[6]

• Injection: Inject a 1 µL aliquot of the desorbed sample into the GC.

• Quantification: Prepare a calibration curve using standard solutions of 1-tert-butoxy-2-propanol in the desorption solvent. The concentration of the analyte in the air sample is determined by comparing its peak area to the calibration curve.

Quantitative Data: Air Analysis

The following table summarizes typical performance parameters for the analysis of related glycol ethers using methods similar to the one described. These values should be considered as estimates, and the method should be validated specifically for 1-tert-butoxy-2-propanol.

Parameter	Typical Value (for related glycol ethers)	Reference
Working Range (for a 10 L sample)	0.04 to 10.0 ppm (0.15 to 37 mg/m³)	[4][5]
Estimated Limit of Detection (LOD)	0.5 µg per sample	[6]
Average Desorption Efficiency	>95%	[5]

Workflow for Air Analysis

Caption: Workflow for the analysis of 1-tert-butoxy-2-propanol in air.

Analysis of 1-Tert-butoxy-2-propanol in Water

For the analysis of 1-tert-butoxy-2-propanol in water, methods based on the extraction of volatile organic compounds followed by Gas Chromatography-Mass Spectrometry (GC-MS) are recommended. Purge-and-trap and headspace techniques are suitable for sample introduction. These are adapted from standard EPA methods.[11][12][13][14]

Experimental Protocol: Water Analysis

1. Sample Collection:

• Sample Containers: Collect water samples in 40 mL glass vials with PTFE-lined septa.

• Preservation: If residual chlorine is present, add a dechlorinating agent (e.g., ascorbic acid or sodium thiosulfate). To inhibit biodegradation, preserve the sample by acidifying to pH < 2 with a strong acid (e.g., hydrochloric acid).

• Storage: Store samples at 4°C and analyze within 14 days.

2. Sample Preparation and Introduction (Purge-and-Trap):

• Instrumentation: A purge-and-trap concentrator system coupled to a GC-MS is required.

• Procedure:

  • Bring the sample to room temperature.

  • Place a known volume of the water sample (typically 5-25 mL) into the purging vessel.[15]

  • Purge the sample with an inert gas (e.g., helium) at a specified flow rate and duration to transfer the volatile analyte from the aqueous phase to a sorbent trap.

  • After purging, rapidly heat the trap to desorb the analyte onto the GC column.

3. Sample Preparation and Introduction (Static Headspace):

• Instrumentation: A static headspace autosampler coupled to a GC-MS is required.

• Procedure:

  • Pipette a known volume of the water sample (e.g., 10 mL) into a headspace vial.[16]

  • Add a salt (e.g., sodium chloride) to increase the partitioning of the analyte into the headspace.[16]

  • Seal the vial and place it in the headspace autosampler.

  • Incubate the vial at a controlled temperature (e.g., 80°C) for a specific time to allow the analyte to equilibrate between the liquid and gas phases.[16]

  • A portion of the headspace gas is then automatically injected into the GC.

4. Instrumental Analysis (GC-MS):

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (MS).

• GC Conditions:

  • Column: A capillary column suitable for volatile organic compounds (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, DB-5ms or equivalent).

  • Oven Temperature Program: An appropriate temperature program should be developed to achieve good chromatographic separation. A typical program might start at 40°C, hold for a few minutes, and then ramp up to 250°C.

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Full scan for identification and Selected Ion Monitoring (SIM) for enhanced sensitivity and quantification.

• Quantification: Use an internal standard method for quantification. Prepare calibration standards in reagent water and process them in the same manner as the samples.

Quantitative Data: Water Analysis

Parameter	Expected Performance (General VOCs)	Reference
Method Detection Limit (MDL)	Low µg/L (ppb) range	[15]
Linearity (R²)	≥ 0.995	[14]
Accuracy (Recovery)	70-130%	[17]

Workflow for Water Analysis

Caption: Workflow for the analysis of 1-tert-butoxy-2-propanol in water.

The analytical methods detailed in these application notes provide robust and reliable protocols for the detection and quantification of 1-tert-butoxy-2-propanol in both air and water matrices. The air analysis method is adapted from established NIOSH protocols for similar glycol ethers, while the water analysis methods are based on standard EPA procedures for volatile organic compounds. For optimal results, it is recommended that laboratories validate these methods for their specific instrumentation and sample matrices to determine key performance characteristics such as detection limits, precision, and accuracy for 1-tert-butoxy-2-propanol.

References

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Exposure Data - Formaldehyde, 2-Butoxyethanol and 1-tert-Butoxypropan-2-ol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Analytical Method [keikaventures.com]
• 5. cdc.gov [cdc.gov]
• 6. Page:NIOSH Manual of Analytical Methods - 2554.pdf/1 - Wikisource, the free online library [en.wikisource.org]
• 7. Glycol Ethers (2554) - Wikisource, the free online library [en.wikisource.org]
• 8. benchchem.com [benchchem.com]
• 9. cdc.gov [cdc.gov]
• 10. osha.gov [osha.gov]
• 11. EPA Method 524.2: Water Analysis | Teledyne LABS [teledynelabs.com]
• 12. epa.gov [epa.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. scioninstruments.com [scioninstruments.com]
• 15. scispec.co.th [scispec.co.th]
• 16. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 17. A rapid and sensitive GC-MS method for determination of 1,3-dichloro-2-propanol in water - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: GC-MS Analysis for Purity Assessment of 1-Tert-butoxy-2-propanol

Abstract

This application note provides a detailed protocol for the purity assessment of 1-Tert-butoxy-2-propanol using Gas Chromatography-Mass Spectrometry (GC-MS). This method is suitable for researchers, scientists, and drug development professionals who require a reliable and accurate technique to quantify 1-Tert-butoxy-2-propanol and identify potential impurities. The protocol covers sample preparation, GC-MS instrumentation, data analysis, and presents a clear workflow for the entire process.

Introduction

1-Tert-butoxy-2-propanol, also known as propylene (B89431) glycol mono-tert-butyl ether, is a versatile solvent used in a variety of applications, including coatings, cleaners, and pharmaceutical manufacturing.[1] Its purity is a critical parameter that can significantly impact the quality and safety of end products. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for separating and identifying volatile and semi-volatile compounds, making it an ideal method for determining the purity of 1-Tert-butoxy-2-propanol.[2] This document outlines a comprehensive GC-MS protocol for the quantitative analysis of 1-Tert-butoxy-2-propanol and the identification of common process-related impurities.

Potential impurities in commercially available 1-Tert-butoxy-2-propanol can include the β-isomer (2-tert-butoxy-propan-1-ol), propylene glycol di-tert-butyl ether, propylene glycol, tert-butanol, and isobutylene.[1] This protocol is designed to effectively separate and identify these and other potential contaminants.

Experimental Workflow

The experimental workflow for the GC-MS analysis of 1-Tert-butoxy-2-propanol is depicted below.

Caption: Workflow for GC-MS Purity Analysis of 1-Tert-butoxy-2-propanol.

Experimental Protocol

This protocol provides a detailed methodology for the purity assessment of 1-Tert-butoxy-2-propanol.

3.1. Materials and Reagents

• 1-Tert-butoxy-2-propanol sample

• Methanol (GC grade or higher)

• 2 mL clear glass autosampler vials with PTFE-lined caps[2][3]

• Micropipettes and tips

3.2. Sample Preparation

• Allow the 1-Tert-butoxy-2-propanol sample to equilibrate to room temperature.

• Prepare a 1% (v/v) solution of the 1-Tert-butoxy-2-propanol sample in methanol. For example, pipette 10 µL of the sample into a clean vial and add 990 µL of methanol.

• Cap the vial and vortex for 30 seconds to ensure homogeneity.

• Transfer the diluted sample into a 2 mL GC autosampler vial.[3]

3.3. GC-MS Instrumentation and Conditions

The following instrument parameters are recommended. Adjustments may be necessary based on the specific instrumentation used.

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Capillary Column	DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar column[4]
Injection Volume	1 µL
Injector Temperature	250 °C
Injection Mode	Split (Split ratio 50:1)[4]
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Program	Initial temperature 40 °C, hold for 2 minutes, ramp at 10 °C/min to 240 °C, hold for 5 minutes
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 35-350
Solvent Delay	3 minutes

3.4. Data Analysis

• Peak Identification: Identify the main peak corresponding to 1-Tert-butoxy-2-propanol based on its retention time and mass spectrum. The mass spectrum should be compared with a reference library (e.g., NIST) for confirmation. The base peak for 1-tert-butoxy-2-propanol is expected at m/z 57, corresponding to the [C4H9]+ fragment.[5][6]

• Impurity Identification: Identify impurity peaks by comparing their mass spectra with the reference library.

• Purity Calculation: Calculate the purity of 1-Tert-butoxy-2-propanol using the area normalization method from the total ion chromatogram (TIC).

  Purity (%) = (Peak Area of 1-Tert-butoxy-2-propanol / Total Peak Area of all components) x 100

Data Presentation

The quantitative data obtained from the GC-MS analysis can be summarized in a table for clear comparison and reporting.

Table 1: Representative GC-MS Purity Analysis Results for 1-Tert-butoxy-2-propanol

Peak No.	Retention Time (min)	Component Name	Peak Area (Counts)	% Area
1	4.52	tert-Butanol	15,000	0.15
2	5.89	Propylene Glycol	10,000	0.10
3	8.34	1-Tert-butoxy-2-propanol	9,920,000	99.20
4	8.61	2-tert-butoxy-propan-1-ol (Isomer)	35,000	0.35
5	10.15	Propylene glycol di-tert-butyl ether	20,000	0.20
Total	10,000,000	100.00

Conclusion

The GC-MS method detailed in this application note is a robust and reliable approach for the purity assessment of 1-Tert-butoxy-2-propanol. The protocol provides a clear and comprehensive guide for sample preparation, instrument setup, and data analysis, enabling accurate quantification of the main component and identification of potential impurities. This methodology is essential for quality control in research, development, and manufacturing processes involving 1-Tert-butoxy-2-propanol.

References

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. Sample preparation GC-MS [scioninstruments.com]
• 3. uoguelph.ca [uoguelph.ca]
• 4. Sample preparation (GC-FID, GC-MS) — IMM Instrument Guides 1.0.7 documentation [imm-instruments.science.ru.nl]
• 5. scielo.br [scielo.br]
• 6. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1-Tert-butoxy-2-propanol as a Mobile Phase Component in Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tert-butoxy-2-propanol, a glycol ether, is a colorless liquid with a characteristic ethereal odor. It is soluble in water and miscible with a wide range of organic solvents, making it a versatile solvent.[1] Its unique combination of a hydrophilic hydroxyl group and a sterically hindered hydrophobic tert-butoxy (B1229062) group suggests its potential as a specialized mobile phase component in various chromatographic applications, particularly in normal-phase and chiral separations. This document provides an overview of its potential applications, detailed experimental protocols, and expected outcomes based on its physicochemical properties and the known behavior of similar compounds in chromatography.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of 1-Tert-butoxy-2-propanol is crucial for its effective use in chromatography.

Property	Value	Reference
Molecular Formula	C₇H₁₆O₂	[1]
Molecular Weight	132.20 g/mol	[1]
Appearance	Colorless liquid	[1]
Odor	Ethereal, similar to eucalyptus	[1]
Boiling Point	151 °C	[1]
Melting Point	-56 °C	[1]
Density	0.870–0.874 g/mL at 20-25 °C	[1]
Water Solubility	Soluble	[1]
Miscibility	Miscible with many organic solvents
Vapor Pressure	2.7 mmHg at 25 °C	[1]

Potential Applications in Chromatography

Based on its structural features—a secondary alcohol and an ether—1-Tert-butoxy-2-propanol is a promising, yet underexplored, component for chromatographic separations. Its moderate polarity and hydrogen bonding capability suggest its utility in the following areas:

• Normal-Phase Chromatography: The hydroxyl group of 1-Tert-butoxy-2-propanol can interact with polar stationary phases like silica (B1680970) or alumina, allowing it to function as a polar modifier in non-polar mobile phases (e.g., hexane (B92381) or heptane). The bulky tert-butyl group can offer unique selectivity for analytes with specific steric requirements.

• Chiral Chromatography: Alcohols are commonly used as modifiers in mobile phases for chiral separations on polysaccharide-based stationary phases. The specific stereochemistry and steric hindrance of 1-Tert-butoxy-2-propanol could provide novel selectivity for the resolution of enantiomers.

• Reversed-Phase Chromatography: While less common for a solvent of this polarity, it could be explored as a component in ternary or quaternary mobile phase systems in reversed-phase chromatography to fine-tune selectivity for complex mixtures, particularly for separating isomers or closely related compounds.

Experimental Protocols

The following are detailed protocols for exploring the use of 1-Tert-butoxy-2-propanol in different chromatographic modes.

Protocol 1: Normal-Phase Separation of Positional Isomers

Objective: To evaluate the selectivity of 1-Tert-butoxy-2-propanol as a mobile phase modifier for the separation of positional isomers of a model compound (e.g., nitroaniline isomers).

Materials:

• HPLC system with a UV detector

• Silica-based normal-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• HPLC-grade n-Hexane

• 1-Tert-butoxy-2-propanol (analytical grade)

• Isopropanol (B130326) (HPLC grade, for comparison)

• Standard solutions of ortho-, meta-, and para-nitroaniline in mobile phase

Procedure:

• Mobile Phase Preparation:

  • Prepare a series of mobile phases with varying concentrations of 1-Tert-butoxy-2-propanol in n-Hexane (e.g., 2%, 5%, 10%, and 15% v/v).

  • Prepare a comparative set of mobile phases using isopropanol at the same concentrations.

  • Degas all mobile phases before use.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection: UV at 254 nm

• Experimental Workflow:

  • Equilibrate the column with the initial mobile phase (e.g., 2% modifier) for at least 30 minutes or until a stable baseline is achieved.

  • Inject the standard mixture of nitroaniline isomers.

  • Record the chromatogram and determine the retention time, resolution, and tailing factor for each peak.

  • Repeat the analysis for each prepared mobile phase composition, ensuring proper column equilibration between runs.

Expected Results and Data Presentation:

The retention of the polar nitroaniline isomers is expected to decrease with an increasing concentration of the polar modifier (1-Tert-butoxy-2-propanol or isopropanol). The unique steric and electronic properties of 1-Tert-butoxy-2-propanol may lead to different selectivity and resolution compared to isopropanol.

Table 1: Hypothetical Retention and Resolution Data for Nitroaniline Isomers

Modifier	Concentration (% v/v)	o-Nitroaniline (k')	m-Nitroaniline (k')	p-Nitroaniline (k')	Resolution (m,p)
Isopropanol	2	5.8	7.2	8.1	1.8
5	3.1	4.0	4.7	1.9
10	1.5	2.1	2.5	1.7
1-Tert-butoxy-2-propanol	2	6.2	8.0	9.5	2.1
5	3.5	4.8	5.8	2.2
10	1.8	2.6	3.2	2.0

k' = retention factor

Workflow for Normal-Phase Separation Protocol

Protocol 2: Chiral Separation of a Racemic Drug

Objective: To investigate the efficacy of 1-Tert-butoxy-2-propanol as a mobile phase modifier for the enantiomeric separation of a model racemic drug (e.g., warfarin).

Materials:

• HPLC system with a UV or Circular Dichroism (CD) detector

• Polysaccharide-based chiral stationary phase (CSP) column (e.g., amylose (B160209) or cellulose-based, 250 mm x 4.6 mm, 5 µm)

• HPLC-grade n-Hexane

• 1-Tert-butoxy-2-propanol (analytical grade)

• Ethanol (B145695) (HPLC grade, for comparison)

• Trifluoroacetic acid (TFA, optional additive for acidic compounds)

• Diethylamine (DEA, optional additive for basic compounds)

• Racemic warfarin (B611796) standard solution

Procedure:

• Mobile Phase Preparation:

  • Prepare a primary mobile phase of n-Hexane:1-Tert-butoxy-2-propanol (e.g., 90:10 v/v).

  • If the analyte is acidic or basic, add a small amount of an appropriate additive (e.g., 0.1% TFA or DEA).

  • Prepare a comparative mobile phase using ethanol in place of 1-Tert-butoxy-2-propanol.

  • Degas all mobile phases.

• Chromatographic Conditions:

  • Flow Rate: 0.8 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 5 µL

  • Detection: UV at 280 nm

• Screening Protocol:

  • Equilibrate the chiral column with the first mobile phase until a stable baseline is achieved.

  • Inject the racemic warfarin standard.

  • Analyze the chromatogram for the separation of the two enantiomers, calculating the resolution (Rs) and selectivity factor (α).

  • Flush the column thoroughly with an appropriate solvent (e.g., isopropanol) before introducing the second mobile phase.

  • Repeat the analysis with the comparative mobile phase.

Expected Results and Data Presentation:

The choice of alcohol modifier can significantly impact the chiral recognition mechanism of the stationary phase. 1-Tert-butoxy-2-propanol, with its unique steric and hydrogen-bonding properties, may offer different or improved enantioselectivity compared to more common modifiers like ethanol.

Table 2: Hypothetical Chiral Separation Data for Warfarin

Modifier	Additive	Enantiomer 1 (t_R, min)	Enantiomer 2 (t_R, min)	Selectivity (α)	Resolution (Rs)
Ethanol	0.1% TFA	12.5	14.8	1.18	1.9
1-Tert-butoxy-2-propanol	0.1% TFA	15.2	19.1	1.26	2.5

t_R = retention time

Logical Flow for Chiral Method Development

Discussion and Conclusion

While not a conventional mobile phase component, 1-Tert-butoxy-2-propanol presents an intriguing option for chromatographers seeking to expand their method development toolkit. Its unique structure, combining a secondary alcohol with a bulky tert-butyl ether group, offers the potential for novel selectivity in both normal-phase and chiral chromatography. The protocols outlined above provide a systematic approach for evaluating its performance. Researchers are encouraged to adapt these protocols to their specific analytical challenges. Further investigation into its use in ternary and quaternary solvent systems for reversed-phase HPLC may also yield valuable applications. As with any new solvent in chromatography, careful consideration of its purity, stability, and compatibility with system components is essential for robust and reproducible results.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Solvothermal Synthesis of Metal Oxides Using 1-Tert-butoxy-2-propanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The solvothermal synthesis of metal oxides is a versatile and widely employed method for producing crystalline nanomaterials with controlled size, shape, and properties. This technique involves a chemical reaction in a closed system, typically a Teflon-lined autoclave, where a solvent is heated above its boiling point to generate high pressure. The choice of solvent is crucial as it influences the precursor's solubility, reaction kinetics, and the morphology of the final product.

While various alcohols and glycols have been extensively used in solvothermal synthesis, this document focuses on the potential application of 1-tert-butoxy-2-propanol. Although specific literature on its use in this context is limited, its properties as a glycol ether with good solvent capabilities for both polar and non-polar substances suggest its suitability for this process.[1][2] 1-tert-butoxy-2-propanol's relatively low volatility and its ability to dissolve a wide range of metal precursors make it a promising candidate for exploring novel metal oxide morphologies and properties.[1]

These application notes provide a generalized protocol for the solvothermal synthesis of common metal oxides like Zinc Oxide (ZnO) and Titanium Dioxide (TiO2), adapted from established methods using similar alcohol-based solvents. The provided protocols and data should serve as a starting point for researchers to explore the use of 1-tert-butoxy-2-propanol in their synthetic endeavors.

General Experimental Workflow

The solvothermal synthesis of metal oxides generally follows a straightforward workflow, which can be adapted for various metal precursors and solvents. The process involves the dissolution of a metal precursor in the chosen solvent, followed by a controlled heating and cooling cycle in an autoclave. The resulting product is then collected, washed, and dried for further characterization and application.

Caption: General workflow for the solvothermal synthesis of metal oxides.

Experimental Protocols

The following are generalized protocols for the synthesis of ZnO and TiO2 nanoparticles. These protocols are based on established solvothermal methods using other alcohol-based solvents and are adapted for the use of 1-tert-butoxy-2-propanol. Researchers should consider these as starting points and may need to optimize parameters such as precursor concentration, temperature, and reaction time.

Protocol 1: Solvothermal Synthesis of Zinc Oxide (ZnO) Nanoparticles

Materials:

• Zinc acetate (B1210297) dihydrate (Zn(CH₃COO)₂·2H₂O) or Zinc acetylacetonate

• 1-tert-butoxy-2-propanol (Solvent)

• Sodium hydroxide (B78521) (NaOH) or Triethanolamine (TEA) (Mineralizer/Structuring agent)[3]

• Ethanol (for washing)

• Deionized water (for washing)

Procedure:

• Precursor Solution Preparation: Dissolve a specific amount of zinc acetate dihydrate in 1-tert-butoxy-2-propanol in a beaker with vigorous stirring. The concentration can be varied, but a typical starting point is a 0.1 M solution.

• Addition of Mineralizer: Slowly add a solution of NaOH or TEA to the precursor solution while stirring. The molar ratio of the zinc precursor to the mineralizer can influence the morphology of the final product and should be optimized.

• Solvothermal Reaction: Transfer the resulting mixture into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it in an oven at a temperature between 150°C and 200°C for a duration of 10 to 24 hours.[4]

• Cooling and Collection: After the reaction, allow the autoclave to cool down to room temperature naturally. Collect the white precipitate by centrifugation or filtration.

• Washing: Wash the collected product several times with ethanol and deionized water to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in an oven at 60-80°C for several hours.

• Characterization: Characterize the synthesized ZnO nanoparticles using techniques such as X-ray Diffraction (XRD) to determine the crystal structure and crystallite size, and Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM) to observe the morphology and particle size.[5][6]

Protocol 2: Solvothermal Synthesis of Titanium Dioxide (TiO₂) Nanoparticles

Materials:

• Titanium(IV) isopropoxide (TTIP) or Titanium(IV) butoxide

• 1-tert-butoxy-2-propanol (Solvent)

• Hydrochloric acid (HCl) or Acetic acid (Crystallizing/Structuring agent)

• Ethanol (for washing)

Procedure:

• Precursor Solution Preparation: In a dry and inert atmosphere, add titanium(IV) isopropoxide dropwise to 1-tert-butoxy-2-propanol with vigorous stirring.

• Addition of Structuring Agent: Slowly add a controlled amount of hydrochloric acid or acetic acid to the solution. The acid acts as a catalyst for hydrolysis and condensation reactions and can influence the final crystal phase and morphology.

• Solvothermal Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it to a temperature in the range of 150°C to 200°C for 6 to 24 hours.[7]

• Cooling and Collection: After the designated reaction time, let the autoclave cool to room temperature. Collect the resulting white solid by centrifugation.

• Washing: Wash the product repeatedly with ethanol to remove any organic residues.

• Drying: Dry the synthesized TiO₂ nanoparticles in an oven at a temperature of around 80°C.

• Characterization: Analyze the crystal phase (anatase, rutile, or brookite) and crystallite size using XRD.[8] Investigate the particle size and morphology using SEM and TEM.[9]

Data Presentation

The following tables summarize quantitative data from the literature for ZnO and TiO₂ nanoparticles synthesized via solvothermal methods using various alcohol-based solvents. This data can serve as a reference for expected outcomes when adapting these protocols with 1-tert-butoxy-2-propanol.

Table 1: Solvothermal Synthesis of ZnO Nanoparticles - Influence of Solvent and Temperature

Precursor	Solvent System (v/v)	Temperature (°C)	Particle Size (nm)	Crystallite Size (nm)	Reference
Zinc Acetylacetonate	Ethanol	170	-	<10	[3]
Zinc Acetylacetonate	1-Octanol	170	-	<10	[3]
Zinc Acetate	Ethylene glycol:Ethanol (30:10)	200	Ellipsoidal	-	[6]
Zinc Acetate	Ethylene glycol:Ethanol (38:2)	200	Spherical (~4)	-	[5][6]
Zinc Acetate	Ethylene glycol:Ethanol (30:10)	150	Hollow spheres	-	[6]
Zinc Acetate	Ethanol:Water (99:1)	150	Spherical	-	[4]

Table 2: Solvothermal Synthesis of TiO₂ Nanoparticles - Influence of Synthesis Parameters

Precursor	Solvent	Temperature (°C)	Time (h)	Crystallite Size (nm)	Particle Size (nm)	Reference
Titanium(IV) isopropoxide	Benzyl alcohol	100-150	-	8-10	25-38	[8][9]
Titanium precursor	NaOH-ethanol	200	24	-	20-50 (diameter)	[7]
Titanium butoxide (IV)	Anhydrous ethanol	200	6	7.4-10.6	-
Titanium precursor	-	70	-	29.1	19.2
Titanium precursor	-	190	-	1.0	25.2

Potential Advantages of Using 1-Tert-butoxy-2-propanol

While experimental data is needed for confirmation, the use of 1-tert-butoxy-2-propanol in solvothermal synthesis may offer several potential advantages based on its chemical properties:

• Enhanced Solubility: Its amphiphilic nature, having both ether and alcohol functional groups, could improve the solubility of a wider range of metal-organic and inorganic precursors.

• Morphology Control: The steric hindrance from the tert-butyl group might influence the crystal growth process, potentially leading to the formation of unique nanostructures.

• Higher Reaction Temperatures: A higher boiling point compared to simple alcohols could allow for reactions at higher temperatures without excessive pressure buildup, potentially leading to higher crystallinity of the final product.

Safety Precautions

As with any chemical synthesis, proper safety precautions must be taken. 1-tert-butoxy-2-propanol is a flammable liquid and its vapors can form explosive mixtures with air.[10] The synthesis should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. The autoclave should be handled with care, ensuring it is not filled beyond its recommended capacity and is heated and cooled according to the manufacturer's instructions.

Conclusion

The solvothermal method is a powerful tool for the synthesis of metal oxide nanoparticles. While the use of 1-tert-butoxy-2-propanol in this context is not yet established in the literature, its properties make it an intriguing solvent to explore. The generalized protocols and compiled data provided in these application notes offer a solid foundation for researchers to begin investigating the potential of 1-tert-butoxy-2-propanol for the controlled synthesis of metal oxides with novel properties, which could have significant implications for various fields, including catalysis, sensing, and drug development.

References

• 1. CAS 57018-52-7: 1-tert-Butoxy-2-propanol | CymitQuimica [cymitquimica.com]
• 2. lookchem.com [lookchem.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. real.mtak.hu [real.mtak.hu]
• 5. Synthesis of ZnO nanoparticles by solvothermal method and their ammonia sensing properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scielo.br [scielo.br]
• 9. scielo.br [scielo.br]
• 10. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Safe Handling and Prevention of Peroxide Formation in 1-Tert-butoxy-2-propanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-tert-butoxy-2-propanol. The information provided is intended to ensure the safe handling of this chemical and to prevent the formation of hazardous peroxides.

Frequently Asked Questions (FAQs)

Q1: What is peroxide formation and why is it a concern for 1-tert-butoxy-2-propanol?

A1: Peroxide formation is a process where ethers, like 1-tert-butoxy-2-propanol, react with atmospheric oxygen to form unstable peroxide compounds.[1][2][3][4] This is a significant safety concern because these peroxides can be sensitive to shock, heat, or friction, and can decompose explosively, especially when concentrated.[1][3][4][5] The risk of an explosion increases during processes like distillation or evaporation where the concentration of less volatile peroxides can increase.[1][2][3]

Q2: How can I tell if my 1-tert-butoxy-2-propanol has formed peroxides?

A2: Visual inspection is the first step. Look for the presence of crystalline solids, viscous liquids, or cloudiness in the solvent.[1][6] Peroxide crystals can also form around the cap and threads of the container.[1] However, dangerous levels of peroxides can be present without any visible signs.[1] Therefore, chemical testing is crucial. Commercially available peroxide test strips are a common and convenient method for semi-quantitative analysis.[6] For a more quantitative assessment, the potassium iodide (KI) test can be performed.[2][3]

Q3: What are the ideal storage conditions to prevent peroxide formation in 1-tert-butoxy-2-propanol?

A3: To minimize peroxide formation, 1-tert-butoxy-2-propanol should be stored in a cool, dark, and dry place.[7][8][9] It is essential to store it in a tightly sealed, airtight container to minimize contact with oxygen.[7] The use of opaque or amber-colored containers is recommended to protect the chemical from light, which can accelerate peroxide formation.[7]

Q4: What is an inhibitor and should I use it with 1-tert-butoxy-2-propanol?

A4: An inhibitor is a chemical stabilizer added to peroxide-forming solvents to slow down the rate of peroxide formation.[1][10] Butylated hydroxytoluene (BHT) is a common inhibitor used in ethers.[1][11][12] It acts as a free-radical scavenger, interrupting the chain reaction of peroxide formation.[1] It is highly recommended to purchase 1-tert-butoxy-2-propanol that already contains an inhibitor. If you are using an uninhibited grade or have removed the inhibitor (e.g., by distillation), the solvent should be used immediately or stored under an inert atmosphere (e.g., nitrogen or argon).[10][12]

Q5: How often should I test my 1-tert-butoxy-2-propanol for peroxides?

A5: The frequency of testing depends on the storage conditions and usage. For opened containers of ethers that are prone to peroxide formation, it is good practice to test for peroxides before each use, especially if the solvent is to be distilled or concentrated.[2][13] As a general guideline, opened containers should be tested at least every 6 to 12 months.[4][13] Always label the container with the date it was received and the date it was first opened to track its age.[10]

Troubleshooting Guide

Issue	Possible Cause	Solution
Visible crystals or a viscous oily layer in the container.	High concentration of peroxides has formed.	DO NOT MOVE OR OPEN THE CONTAINER. The peroxides may be shock-sensitive. Immediately contact your institution's Environmental Health and Safety (EHS) office for guidance on safe disposal.[1]
Peroxide test strip indicates a high concentration (e.g., > 30 ppm).	Significant peroxide formation has occurred.	The solvent should not be used, especially for distillation or evaporation.[6] It should be decontaminated or disposed of as hazardous waste. Contact your EHS office for appropriate procedures.
The solvent is past its expiration date or has been open for an extended period.	Increased likelihood of peroxide formation.	Test for peroxides before use. If peroxides are detected, proceed with decontamination or disposal. If no peroxides are detected, the solvent may be used, but it is recommended to add a small amount of inhibitor like BHT if it will be stored further.[7]
Need to distill 1-tert-butoxy-2-propanol.	Distillation can concentrate peroxides to dangerous levels.	Always test for peroxides immediately before distillation. [10] If peroxides are present, they must be removed before proceeding. Never distill to dryness; always leave at least 20% of the liquid in the distilling flask.[12]

Data Presentation

Table 1: Illustrative Peroxide Concentration in Ethers Over Time

Disclaimer: The following data is for illustrative purposes to demonstrate the general trend of peroxide formation in ethers. Specific rates for 1-tert-butoxy-2-propanol may vary.

Storage Time (Months)	Diethyl Ether (Uninhibited, Exposed to Air & Light)	Tetrahydrofuran (THF) (Uninhibited, Exposed to Air & Light)	Tetrahydrofuran (THF) (with BHT inhibitor, Sealed, Dark)
0	< 1 ppm	< 1 ppm	< 1 ppm
3	15 - 30 ppm	20 - 50 ppm	< 5 ppm
6	50 - 100 ppm	80 - 150 ppm	< 10 ppm
12	> 100 ppm (Hazardous)	> 150 ppm (Hazardous)	< 20 ppm

Table 2: Effectiveness of Peroxide Inhibitors (Illustrative)

Disclaimer: This table provides a general comparison of common inhibitors. The effectiveness can vary based on the specific ether and storage conditions.

Inhibitor	Typical Concentration	Mechanism of Action	Relative Effectiveness
Butylated Hydroxytoluene (BHT)	5 - 50 ppm	Free-radical scavenger	High
Hydroquinone	10 - 100 ppm	Free-radical scavenger	High
Ferrous Sulfate (FeSO₄)	N/A (Used for removal)	Reduces peroxides	N/A (Treatment, not a storage inhibitor)
Activated Alumina	N/A (Used for removal)	Adsorbs and decomposes peroxides	N/A (Treatment, not a storage inhibitor)

Experimental Protocols

Protocol 1: Peroxide Detection with Test Strips

• Materials: Commercial peroxide test strips, sample of 1-tert-butoxy-2-propanol.

• Procedure:

  • Dip the test strip into the 1-tert-butoxy-2-propanol sample for 1 second.

  • Remove the strip and shake off any excess liquid.

  • Allow the solvent to evaporate from the test pad.

  • If required by the manufacturer's instructions, moisten the test pad with a drop of deionized water.

  • After the specified waiting time (usually 5-15 seconds), compare the color of the test pad to the color scale provided with the test strips to determine the peroxide concentration in ppm (mg/L).[4]

Protocol 2: Peroxide Detection using the Potassium Iodide (KI) Method

• Materials: 1-tert-butoxy-2-propanol sample, glacial acetic acid, potassium iodide (KI) solution (10% w/v, freshly prepared), starch indicator solution (optional).

• Procedure:

  • In a clean test tube, add 1 mL of the 1-tert-butoxy-2-propanol sample.

  • Add 1 mL of glacial acetic acid.

  • Add a few drops of the freshly prepared 10% potassium iodide solution.

  • Shake the mixture.

  • A yellow to brown color indicates the presence of peroxides.[2][3] A faint yellow indicates a low concentration, while a brown color suggests a high and potentially dangerous concentration.[3]

  • For increased sensitivity, a few drops of starch indicator solution can be added. A blue-black color confirms the presence of peroxides.

Protocol 3: Removal of Peroxides using Activated Alumina

• Materials: Peroxide-containing 1-tert-butoxy-2-propanol, basic activated alumina, chromatography column.

• Procedure:

  • Pack a chromatography column with basic activated alumina.

  • Slowly pass the peroxide-containing 1-tert-butoxy-2-propanol through the column.

  • Collect the eluent.

  • Test the collected solvent for the presence of peroxides using one of the detection methods described above to ensure their removal.

  • Caution: This process will also remove any inhibitor present. The purified solvent should be used immediately or stored under an inert atmosphere with a fresh addition of an inhibitor.[3]

Protocol 4: Quantitative Determination of Peroxides by Titration

This method provides a more precise measurement of the peroxide concentration.

• Reagents:

  • Sample of 1-tert-butoxy-2-propanol

  • Glacial acetic acid

  • Saturated potassium iodide (KI) solution

  • Standardized sodium thiosulfate (B1220275) (Na₂S₂O₃) solution (0.01 N or 0.1 N)

  • Starch indicator solution

• Procedure:

  • Accurately weigh about 3 g of the 1-tert-butoxy-2-propanol sample into a 250 mL Erlenmeyer flask.

  • Add 50 mL of a 3:2 (v/v) mixture of glacial acetic acid and chloroform (B151607) (or another suitable solvent).

  • Add 1 mL of freshly prepared saturated potassium iodide solution.

  • Swirl the flask and allow it to stand in the dark for 5-10 minutes.

  • Add 100 mL of deionized water.

  • Titrate the liberated iodine with the standardized sodium thiosulfate solution until the yellow color of the iodine has almost disappeared.

  • Add 1-2 mL of starch indicator solution. A blue-black color will appear.

  • Continue the titration with sodium thiosulfate solution until the blue-black color disappears.

  • Record the volume of sodium thiosulfate solution used.

  • Perform a blank titration using the same procedure but without the 1-tert-butoxy-2-propanol sample.

• Calculation: Peroxide Value (meq/kg) = ((V - Vb) * N * 1000) / W Where:

  • V = volume of Na₂S₂O₃ solution used for the sample (mL)

  • Vb = volume of Na₂S₂O₃ solution used for the blank (mL)

  • N = normality of the Na₂S₂O₃ solution

  • W = weight of the sample (g)

Visualizations

Caption: Chemical pathway of peroxide formation in ethers.

References

• 1. louisville.edu [louisville.edu]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. westernsydney.edu.au [westernsydney.edu.au]
• 4. ehs.yale.edu [ehs.yale.edu]
• 5. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 6. ehs.wwu.edu [ehs.wwu.edu]
• 7. ehs.washington.edu [ehs.washington.edu]
• 8. chemicalbook.com [chemicalbook.com]
• 9. ICSC 1615 - 1-tert-BUTOXY-2-PROPANOL [inchem.org]
• 10. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 11. Use of the antioxidant BHT in asymmetric membrane tablet coatings to stabilize the core to the acid catalyzed peroxide oxidation of a thioether drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sciencemadness.org [sciencemadness.org]
• 13. Time-Sensitive Chemicals - Environmental Health and Safety - Purdue University [purdue.edu]

Technical Support Center: Optimization of Reaction Conditions in 1-Tert-butoxy-2-propanol Synthesis

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the synthesis of 1-tert-butoxy-2-propanol. It is designed for researchers, scientists, and drug development professionals to assist in the optimization of reaction conditions and address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing 1-tert-butoxy-2-propanol?

A1: The predominant industrial method for synthesizing 1-tert-butoxy-2-propanol is the acid-catalyzed etherification of propylene (B89431) glycol with isobutylene (B52900).[1] This reaction is typically carried out using a solid acid catalyst, such as a sulfonic acid-functionalized ion-exchange resin like Amberlyst-15.[2] This method is favored due to its high selectivity for the desired α-isomer (1-tert-butoxy-2-propanol) over the β-isomer (2-tert-butoxy-1-propanol), with purities exceeding 99% being achievable under optimized conditions.[1][3]

Q2: Can I use the Williamson ether synthesis to prepare 1-tert-butoxy-2-propanol?

A2: While the Williamson ether synthesis is a versatile method for preparing many ethers, it is generally not a suitable choice for the synthesis of ethers with a tertiary alkyl group, such as 1-tert-butoxy-2-propanol. The reaction proceeds via an S(_N)2 mechanism, which is sensitive to steric hindrance. The tertiary carbocation intermediate that would be required is highly prone to elimination (E2) reactions, leading to the formation of isobutylene as the major product rather than the desired ether.

Q3: What are the main byproducts to expect in the acid-catalyzed synthesis of 1-tert-butoxy-2-propanol?

A3: The primary byproduct is the constitutional isomer, 2-tert-butoxy-1-propanol (the β-isomer). Other potential byproducts include propylene glycol di-tert-butyl ether, tert-butanol (B103910) (from the reaction of isobutylene with any trace water), and dimers of isobutylene.[1] The formation of these byproducts can be minimized by carefully controlling the reaction conditions.

Q4: How can I increase the selectivity for the desired α-isomer (1-tert-butoxy-2-propanol)?

A4: The formation of the α-isomer is thermodynamically favored.[1] To enhance its selectivity, it is crucial to control the reaction conditions. This includes optimizing the reaction temperature, pressure, and the molar ratio of the reactants. Using an excess of propylene glycol can also favor the formation of the mono-ether over the di-ether.

Troubleshooting Guides

Issue 1: Low Yield or Conversion

Possible Cause	Suggested Solution
Catalyst Inactivity	Ensure the acid catalyst (e.g., Amberlyst-15) is properly activated and dry. Water can deactivate the catalyst.[4] Consider regenerating the catalyst according to the manufacturer's instructions or using fresh catalyst.
Suboptimal Temperature	The reaction temperature significantly influences the reaction rate and equilibrium. For similar etherifications using Amberlyst-15, a temperature of around 60°C has been found to be optimal for achieving maximum conversion.[2] Temperatures that are too high can promote side reactions, while temperatures that are too low will result in slow reaction rates.
Incorrect Molar Ratio	An excess of propylene glycol is generally recommended to drive the reaction towards the desired mono-ether product. Experiment with varying the molar ratio of propylene glycol to isobutylene to find the optimal balance for your specific setup.
Insufficient Reaction Time	Monitor the reaction progress over time using techniques like GC-MS to ensure it has reached completion.
Poor Mixing	In a slurry reactor, ensure adequate agitation to facilitate contact between the reactants and the solid catalyst.

Issue 2: Low Purity of 1-tert-butoxy-2-propanol

Possible Cause	Suggested Solution
Formation of β-isomer	While the α-isomer is thermodynamically favored, suboptimal conditions can lead to an increased proportion of the β-isomer.[1] Re-evaluate and optimize the reaction temperature and catalyst.
Formation of Di-tert-butyl Ether	A high concentration of isobutylene relative to propylene glycol can favor the formation of the di-ether. Using an excess of propylene glycol will suppress this side reaction.
Isobutylene Dimerization	Higher reaction temperatures can promote the dimerization of isobutylene.[5] If this is a significant issue, consider running the reaction at a lower temperature for a longer duration.
Inefficient Purification	Fractional distillation is typically used to purify the final product.[1] Ensure your distillation setup has sufficient theoretical plates to separate the desired product from byproducts with close boiling points.

Data on Optimized Reaction Parameters

The following tables summarize the effects of key reaction parameters on the synthesis of 1-tert-butoxy-2-propanol and related etherification reactions.

Table 1: Effect of Catalyst and Temperature on Glycol Conversion

Catalyst	Catalyst Loading (% w/w)	Temperature (°C)	Glycol Conversion	Reference
Amberlyst-15	10	60	Maximum	[2]
Montmorillonite	-	-	-	[2]
Amberlyst-15	-	50-70	Studied Range	[2]
Amberlyst-35	-	50-90	Studied Range	[5]
H-Beta Zeolite	-	50-90	Studied Range	[5]

Table 2: Influence of Reactant Molar Ratio (Analogous Glycerol Etherification)

Reactant	Molar Ratio (Isobutylene:Glycerol)	Effect on Product Distribution	Reference
Isobutylene:Glycerol	3:1	Favorable for di- and tri-ether formation	[5]

Experimental Protocols

Protocol 1: Synthesis of 1-tert-butoxy-2-propanol using Amberlyst-15

This protocol describes a general procedure for the laboratory-scale synthesis of 1-tert-butoxy-2-propanol.

Materials:

• Propylene glycol

• Isobutylene (liquefied or as a gas)

• Amberlyst-15 (dried)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Pressure-rated reaction vessel (e.g., Parr autoclave) equipped with a stirrer, temperature controller, and pressure gauge.

Procedure:

• Catalyst Preparation: Dry the Amberlyst-15 resin in a vacuum oven at a temperature according to the manufacturer's recommendation to remove any moisture.[4]

• Reaction Setup: In a pressure-rated reaction vessel, add propylene glycol and the dried Amberlyst-15 catalyst (e.g., 10% by weight of the glycols).[2]

• Reactant Addition: Seal the reactor and purge with nitrogen. Cool the reactor to a suitable temperature (e.g., 0-10°C) and carefully add a known amount of liquefied isobutylene.

• Reaction: Heat the mixture to the desired reaction temperature (e.g., 60°C) and stir vigorously.[2] Monitor the pressure and temperature throughout the reaction.

• Workup: After the reaction is complete (as determined by monitoring or a set time), cool the reactor to room temperature and carefully vent any excess isobutylene.

• Filter the reaction mixture to remove the Amberlyst-15 catalyst.

• Transfer the filtrate to a separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize any residual acid, followed by a water wash.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: Purify the crude product by fractional distillation to separate the 1-tert-butoxy-2-propanol from unreacted propylene glycol and any byproducts.[1]

Visualizations

Caption: Workflow for the synthesis of 1-tert-butoxy-2-propanol.

Caption: Logical troubleshooting steps for addressing low reaction yield.

References

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. researchgate.net [researchgate.net]
• 3. publications.iarc.who.int [publications.iarc.who.int]
• 4. jetir.org [jetir.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Grignard Reactions with 1-Tert-butoxy-2-propanol

This guide provides troubleshooting advice and frequently asked questions for researchers utilizing 1-Tert-butoxy-2-propanol in Grignard reactions. The information is tailored to address common challenges and ensure successful synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Grignard reaction with 1-Tert-butoxy-2-propanol is not working. I see no product formation, or the yield is extremely low. What is the most likely cause?

A1: The most probable cause of reaction failure is the presence of the unprotected secondary hydroxyl group (-OH) on 1-Tert-butoxy-2-propanol. Grignard reagents are potent bases and will react with acidic protons, such as the one on the hydroxyl group, in a simple acid-base reaction.[1][2][3] This reaction consumes the Grignard reagent, preventing it from attacking the desired electrophile (e.g., an aldehyde or ketone).[4][5][6] Essentially, your Grignard reagent is being quenched before it can participate in the carbon-carbon bond-forming reaction.

Q2: How can I prevent the Grignard reagent from reacting with the hydroxyl group of 1-Tert-butoxy-2-propanol?

A2: To prevent the acid-base side reaction, you must "protect" the secondary hydroxyl group before introducing the Grignard reagent.[3][7][8] This involves converting the -OH group into a functional group that is unreactive towards the Grignard reagent. A common and effective strategy is the formation of a silyl (B83357) ether.[8][9][10]

Q3: What are silyl ethers and why are they good protecting groups for this reaction?

A3: Silyl ethers are compounds where a silicon atom has replaced the acidic proton of an alcohol.[10] Common silylating agents include tert-butyldimethylsilyl chloride (TBSCl) and triisopropylsilyl chloride (TIPSCl).[11] Silyl ethers are ideal protecting groups in this context because they are:

• Stable to Grignard reagents: They do not have acidic protons and are unreactive towards strong bases and nucleophiles.[4][8]

• Easy to introduce: They can be formed under relatively mild conditions.

• Selectively removable: The silyl ether can be removed after the Grignard reaction to regenerate the hydroxyl group, typically using a fluoride (B91410) source like tetrabutylammonium (B224687) fluoride (TBAF) or under acidic conditions.[7][9]

Q4: I am still experiencing low yields even after protecting the secondary alcohol. What are other potential issues?

A4: If the hydroxyl group is protected and you are still facing issues, consider these other common problems in Grignard reactions:

• Wet Glassware and Solvents: Grignard reagents react vigorously with water.[1][12] Ensure all glassware is flame-dried or oven-dried before use and that you are using anhydrous solvents.

• Poor Quality Magnesium: The magnesium metal surface can oxidize, which prevents the Grignard reagent from forming. Use fresh, shiny magnesium turnings. Activation with a small crystal of iodine or 1,2-dibromoethane (B42909) can be beneficial.[1]

• Steric Hindrance: If your electrophile is sterically bulky, the Grignard reaction may be slow or may not proceed.[13] In such cases, side reactions like enolization of the carbonyl compound can occur.[4][13]

• Reaction Temperature: Grignard reactions are typically exothermic. While some initial heating might be necessary to initiate the reaction, it's crucial to control the temperature to prevent side reactions.

Quantitative Data Summary

The success of a Grignard reaction involving a substrate with a free hydroxyl group is critically dependent on the protection of that group. The following table illustrates the expected outcomes.

Substrate	Protecting Group for Secondary -OH	Expected Yield of Grignard Adduct	Primary Side Product	Reference Principle
1-Tert-butoxy-2-propanol	None	0 - 5%	Alkane (from quenched Grignard reagent)	[1][2][3]
1-Tert-butoxy-2-(trimethylsilyloxy)propane	Trimethylsilyl (TMS) ether	> 80% (typical)	Desired alcohol	[7][8]
1-Tert-butoxy-2-(tert-butyldimethylsilyloxy)propane	tert-Butyldimethylsilyl (TBDMS/TBS) ether	> 90% (typical)	Desired alcohol	[9][10][11]

Experimental Protocols

Protocol 1: Protection of 1-Tert-butoxy-2-propanol with TBDMSCl

This protocol details the protection of the secondary hydroxyl group of 1-Tert-butoxy-2-propanol using tert-butyldimethylsilyl chloride (TBDMSCl).

• Preparation:

  • Flame-dry a round-bottom flask equipped with a magnetic stir bar under a stream of inert gas (e.g., argon or nitrogen).

  • Allow the flask to cool to room temperature.

• Reaction Setup:

  • To the flask, add 1-Tert-butoxy-2-propanol (1.0 eq.).

  • Dissolve the alcohol in anhydrous dichloromethane (B109758) (DCM) or dimethylformamide (DMF).

  • Add imidazole (B134444) (1.5 eq.) to the solution.

  • In a separate, dry vial, dissolve tert-butyldimethylsilyl chloride (TBDMSCl) (1.2 eq.) in a small amount of the same anhydrous solvent.

• Reaction Execution:

  • Slowly add the TBDMSCl solution to the alcohol and imidazole mixture at 0 °C (ice bath).

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates the complete consumption of the starting material.

• Work-up and Purification:

  • Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM or diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the solvent under reduced pressure.

  • Purify the resulting crude product (1-Tert-butoxy-2-(tert-butyldimethylsilyloxy)propane) by flash column chromatography on silica (B1680970) gel.

Protocol 2: Grignard Reaction with Protected 1-Tert-butoxy-2-propanol Derivative

This protocol describes a general procedure for a Grignard reaction using the protected substrate from Protocol 1.

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask under an inert atmosphere, place magnesium turnings (1.2 eq.).

  • Add a small crystal of iodine to activate the magnesium.

  • Add a portion of a solution of the desired alkyl or aryl halide (1.1 eq.) in anhydrous diethyl ether or tetrahydrofuran (B95107) (THF).

  • Initiate the reaction with gentle heating if necessary. Once initiated, the reaction should be exothermic.

  • Add the remaining halide solution dropwise to maintain a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for 30-60 minutes.

• Grignard Addition:

  • Cool the freshly prepared Grignard reagent to 0 °C.

  • Dissolve the protected 1-Tert-butoxy-2-(tert-butyldimethylsilyloxy)propane derivative with the desired electrophile (e.g., an aldehyde or ketone) (1.0 eq.) in anhydrous ether or THF.

  • Slowly add the electrophile solution to the Grignard reagent via a dropping funnel or syringe.

  • After the addition is complete, allow the reaction to stir at room temperature for 1-3 hours, monitoring by TLC.

• Work-up:

  • Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of saturated aqueous ammonium (B1175870) chloride solution.

  • Extract the aqueous layer with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • The crude product can then be purified by column chromatography. The silyl protecting group can be removed in a subsequent step if desired.

Visualizations

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 10. Silyl ether - Wikipedia [en.wikipedia.org]
• 11. Silyl Groups - Gelest [technical.gelest.com]
• 12. Grignard reaction - Wikipedia [en.wikipedia.org]
• 13. Grignard Reaction [organic-chemistry.org]

Technical Support Center: Managing Viscosity of 1-Tert-butoxy-2-propanol in Formulations

Welcome to the Technical Support Center for managing the viscosity of formulations containing 1-Tert-butoxy-2-propanol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions that arise during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the typical viscosity of 1-Tert-butoxy-2-propanol?

A1: The dynamic viscosity of 1-Tert-butoxy-2-propanol is approximately 3.30 cP at 25 °C.[1] It is a colorless liquid with a characteristic ethereal odor.[2]

Q2: How does temperature influence the viscosity of formulations containing 1-Tert-butoxy-2-propanol?

A2: The viscosity of 1-Tert-butoxy-2-propanol, like most liquids, is inversely proportional to temperature. Increasing the temperature will lower the viscosity of your formulation, while decreasing the temperature will increase it. This is a critical parameter to control for consistent and reproducible results.

Q3: Can I use co-solvents to adjust the viscosity of my 1-Tert-butoxy-2-propanol formulation?

A3: Yes, adding a co-solvent is a common and effective method for modifying the viscosity of your formulation. The choice of co-solvent and its concentration will determine the extent of the viscosity change. For example, low-viscosity solvents like ethanol (B145695) can be used to reduce the overall viscosity of the formulation. The impact of a co-solvent on the viscosity of a binary mixture can be complex and may not be linear.

Q4: What are common challenges when working with the viscosity of 1-Tert-butoxy-2-propanol in formulations?

A4: Common challenges include:

• High Viscosity: The formulation may be too thick to handle, dispense, or apply evenly.

• Inconsistent Viscosity: Batch-to-batch variability can lead to inconsistent product performance.

• Temperature Sensitivity: Changes in ambient temperature can significantly alter the viscosity, affecting handling and stability.

• Incompatibility with Excipients: Some excipients may interact with 1-Tert-butoxy-2-propanol, leading to unexpected changes in viscosity.

Troubleshooting Guides

Issue 1: Formulation Viscosity is Too High

Potential Causes & Solutions

Potential Cause	Troubleshooting Steps
Low Temperature	Gently warm the formulation to the desired operating temperature. Ensure uniform heating to avoid localized changes. Monitor the temperature carefully to prevent degradation of any sensitive components.
High Concentration of 1-Tert-butoxy-2-propanol or other viscous components	If your experimental design allows, consider adding a low-viscosity, compatible co-solvent such as ethanol or isopropanol. Start with small additions and measure the viscosity at each step to achieve the desired consistency.
Interaction with Excipients	Review the compatibility of all formulation components. Some polymers or gelling agents may interact with 1-Tert-butoxy-2-propanol, leading to a significant increase in viscosity. Consider alternative excipients or adjusting their concentrations.
Incorrect Measurement	Ensure your viscometer is properly calibrated and that you are using the correct spindle and speed for your sample's viscosity range.

Issue 2: Formulation Viscosity is Too Low

Potential Causes & Solutions

Potential Cause	Troubleshooting Steps
High Temperature	Cool the formulation to the target temperature. Use a controlled temperature bath for accurate and stable measurements.
Insufficient Concentration of Viscosity-Modifying Agent	If a viscosity modifier is part of your formulation, its concentration may be too low. Incrementally increase the concentration of the thickener while monitoring the viscosity.
Solvent Evaporation	If using volatile co-solvents, ensure your container is properly sealed to prevent evaporation, which can alter the concentration and viscosity of the formulation.

Experimental Protocols

Protocol 1: Viscosity Measurement using a Rotational Viscometer

This protocol provides a general procedure for measuring the dynamic viscosity of a formulation containing 1-Tert-butoxy-2-propanol.

Materials:

• Rotational Viscometer

• Appropriate spindle for the expected viscosity range

• Temperature-controlled water bath or sample chamber

• Beakers or sample containers

• Your 1-Tert-butoxy-2-propanol formulation

Procedure:

• Instrument Setup:

  • Ensure the viscometer is level and on a stable surface.

  • Turn on the viscometer and allow it to warm up as per the manufacturer's instructions.

  • Attach the selected spindle to the viscometer.

• Sample Preparation:

  • Place your formulation in a beaker or sample container of appropriate size.

  • Ensure the sample is free of air bubbles, as they can interfere with the measurement. Let the sample sit or gently tap the container to release any trapped air.

  • Place the sample in the temperature-controlled bath and allow it to equilibrate to the desired measurement temperature.

• Measurement:

  • Immerse the spindle into the sample up to the immersion mark.

  • Select the desired rotational speed (RPM). For an unknown sample, start with a lower speed and increase it gradually. The torque reading should ideally be between 10% and 90% of the instrument's capacity for accurate results.

  • Start the spindle rotation.

  • Allow the reading to stabilize. This may take a few seconds to a few minutes depending on the sample.

  • Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa·s).

  • It is good practice to take multiple readings at different rotational speeds to check for Newtonian or non-Newtonian behavior.

• Cleaning:

  • After the measurement, remove the spindle and clean it thoroughly with a suitable solvent, followed by a final rinse with a volatile solvent like acetone (B3395972) to ensure it is completely dry for the next use.

Protocol 2: Viscosity Measurement using a Capillary Viscometer

This protocol is suitable for measuring the kinematic viscosity of Newtonian fluids.

Materials:

• Capillary viscometer (e.g., Ubbelohde or Cannon-Fenske type)

• Viscometer holder

• Constant temperature water bath

• Stopwatch

• Pipette or syringe

• Your 1-Tert-butoxy-2-propanol formulation

Procedure:

• Preparation:

  • Select a clean, dry capillary viscometer of the appropriate size for your sample's expected viscosity.

  • Mount the viscometer vertically in the constant temperature bath using the holder.

  • Allow the viscometer to equilibrate to the bath temperature for at least 15-20 minutes.

• Sample Loading:

  • Using a pipette or syringe, carefully fill the viscometer with your formulation to the indicated fill line. Avoid introducing air bubbles.

• Measurement:

  • Using suction (e.g., a pipette bulb), draw the liquid up through the capillary tube to a point above the upper timing mark.

  • Release the suction and allow the liquid to flow freely down the capillary.

  • Start the stopwatch precisely as the meniscus of the liquid passes the upper timing mark.

  • Stop the stopwatch precisely as the meniscus passes the lower timing mark.

  • Record the efflux time in seconds.

  • Repeat the measurement at least two more times. The efflux times should be within a narrow range (e.g., ±0.2 seconds).

• Calculation:

  • Calculate the average efflux time from your replicate measurements.

  • Calculate the kinematic viscosity (ν) using the following formula: ν = C * t Where:

    • ν is the kinematic viscosity in centistokes (cSt)

    • C is the calibration constant of the viscometer (provided by the manufacturer or determined by calibration with a standard)

    • t is the average efflux time in seconds

  • To obtain the dynamic viscosity (η), multiply the kinematic viscosity by the density (ρ) of the sample at the same temperature: η = ν * ρ

Data Presentation

Viscosity of 1-Tert-butoxy-2-propanol at 25°C

Property	Value	Unit
Dynamic Viscosity	3.30	cP

Viscosity of Binary Mixtures of 1-Tert-butoxy-2-propanol with Ethanol at Different Temperatures

Note: The following data is illustrative and based on general principles of binary mixtures. Experimental verification is required for specific formulations.

Mole Fraction of 1-Tert-butoxy-2-propanol	Viscosity at 298.15 K (cP) (Estimated)	Viscosity at 308.15 K (cP) (Estimated)
0.0	1.07	0.84
0.2	1.5	1.2
0.4	2.0	1.6
0.6	2.5	2.0
0.8	3.0	2.5
1.0	3.30	2.8

Visualizations

Caption: Troubleshooting workflow for managing formulation viscosity.

Caption: General experimental workflow for viscosity measurement.

References

• 1. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. publications.iarc.who.int [publications.iarc.who.int]

Technical Support Center: High-Purity 1-Tert-butoxy-2-propanol Purification

Welcome to the technical support center for the purification of high-purity 1-Tert-butoxy-2-propanol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 1-Tert-butoxy-2-propanol.

Issue 1: Presence of Impurities in the Final Product

Q1: After distillation, my 1-Tert-butoxy-2-propanol still shows impurities in the GC-MS analysis. What are the likely contaminants and how can I remove them?

A1: The most common impurities in commercially available or synthetically prepared 1-Tert-butoxy-2-propanol include its β-isomer (2-tert-butoxy-propan-1-ol), propylene (B89431) glycol di-tert-butyl ether, unreacted propylene glycol, tert-butanol, and isobutylene.[1] The presence of these impurities can affect downstream applications.

Troubleshooting Steps:

• Improve Fractional Distillation Efficiency: The boiling points of some impurities may be close to that of 1-Tert-butoxy-2-propanol. To enhance separation, consider the following:

  • Use a fractionating column with a higher number of theoretical plates: A Vigreux, packed, or spinning band column can significantly improve separation efficiency.

  • Optimize the reflux ratio: A higher reflux ratio can improve separation but will increase the distillation time. An optimal balance is necessary.

  • Consider vacuum distillation: Since 1-Tert-butoxy-2-propanol has a relatively high boiling point (approximately 151°C), distillation under reduced pressure will lower the boiling point and can help prevent thermal degradation of the product and some impurities, potentially improving separation.[2]

• Chemical Treatment Prior to Distillation:

  • Removal of Water: If water is a suspected impurity, it can be removed by drying the crude product with a suitable drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate) before distillation.

  • Removal of Acidic Impurities: Washing the crude product with a dilute sodium bicarbonate solution can remove acidic byproducts.

• Alternative Purification Method: If distillation does not yield the desired purity, consider preparative column chromatography. Given the polar nature of 1-Tert-butoxy-2-propanol, normal-phase chromatography using a silica (B1680970) gel stationary phase might be effective.

Issue 2: Potential for Peroxide Formation

Q2: I've heard that ethers can form explosive peroxides. Is this a concern for 1-Tert-butoxy-2-propanol, and how should I handle it?

A2: Yes, like other ethers, 1-Tert-butoxy-2-propanol can form explosive peroxides upon exposure to air and light.[2] It is crucial to test for and remove peroxides before any distillation or concentration step, as peroxides can detonate when heated or concentrated.

Troubleshooting and Safety Protocol:

• Peroxide Testing: Before heating, always test for the presence of peroxides.

  • Test Strips: Use commercially available peroxide test strips for a quick and semi-quantitative assessment.

  • Potassium Iodide Test: For a more sensitive test, add 1 mL of a freshly prepared 10% potassium iodide solution to 10 mL of the 1-Tert-butoxy-2-propanol in a closed container. A yellow to brown color indicates the presence of peroxides.

• Peroxide Removal: If peroxides are detected, they must be removed before distillation.

  • Activated Alumina (B75360): Pass the solvent through a column of activated basic alumina. This is an effective method for removing peroxides.

  • Ferrous Sulfate Wash: Shake the 1-Tert-butoxy-2-propanol with a freshly prepared solution of ferrous sulfate.

Issue 3: Low Yield After Purification

Q3: My yield of pure 1-Tert-butoxy-2-propanol is lower than expected after fractional distillation. What could be the reasons?

A3: Low recovery can be due to several factors during the distillation process.

Troubleshooting Steps:

• Incomplete Distillation: Ensure that the distillation is carried out to completion and that all of the product has been collected. Monitor the temperature at the head of the distillation column; a drop in temperature after the main fraction has been collected indicates that the distillation of the product is complete.

• Hold-up in the Apparatus: A significant amount of product can be lost due to hold-up in a large or complex distillation apparatus, especially with smaller sample sizes. Use an appropriately sized apparatus for the volume of material being distilled.

• Mechanical Losses: Check for leaks in the distillation setup. Ensure all joints are properly sealed.

Data Presentation

Table 1: Physical and Chemical Properties of 1-Tert-butoxy-2-propanol

Property	Value	Reference
Molecular Formula	C₇H₁₆O₂	[3]
Molecular Weight	132.20 g/mol	[3]
Boiling Point	151 °C	[2]
Density	0.87 g/cm³ at 25°C
Solubility in Water	18% at 20°C
Flash Point	44.4 °C	[2]

Table 2: Common Impurities in 1-Tert-butoxy-2-propanol

Impurity	Chemical Name	Boiling Point (°C)	Notes
β-isomer	2-tert-butoxy-propan-1-ol	-	Typically present at <0.5% in commercial products.[1]
DIPE	Propylene glycol di-tert-butyl ether	-	A common byproduct of the synthesis.
Propylene Glycol	1,2-Propanediol	188.2	Unreacted starting material.
tert-Butanol	2-Methyl-2-propanol	82.4	A potential byproduct or impurity from starting materials.
Isobutylene	2-Methylpropene	-6.9	Unreacted starting material.

Experimental Protocols

Protocol 1: Peroxide Test and Removal

Materials:

• 1-Tert-butoxy-2-propanol sample

• Potassium iodide (KI), 10% aqueous solution (freshly prepared)

• Activated basic alumina

• Chromatography column

Procedure:

• Peroxide Test:

  • To 10 mL of the 1-Tert-butoxy-2-propanol in a stoppered flask, add 1 mL of a freshly prepared 10% KI solution.

  • Shake the flask and let it stand for 1 minute.

  • A yellow to brown color in the aqueous layer indicates the presence of peroxides.

• Peroxide Removal (if test is positive):

  • Pack a chromatography column with activated basic alumina (approximately 10 g of alumina per 100 mL of ether).

  • Gently pour the 1-Tert-butoxy-2-propanol through the column, collecting the eluent.

  • Re-test the collected liquid for the presence of peroxides. Repeat the alumina treatment if necessary.

Protocol 2: High-Purity Purification by Vacuum Fractional Distillation

Materials:

• Peroxide-free 1-Tert-butoxy-2-propanol

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with condenser and receiving flasks

• Heating mantle with a stirrer

• Vacuum pump and pressure gauge

• Boiling chips or magnetic stir bar

Procedure:

• Setup: Assemble the vacuum fractional distillation apparatus. Ensure all joints are well-sealed with appropriate vacuum grease.

• Charging the Flask: Add the peroxide-free 1-Tert-butoxy-2-propanol and boiling chips or a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Evacuation: Slowly and carefully apply vacuum to the system. A gradual reduction in pressure will prevent bumping.

• Heating: Once the desired vacuum is achieved and stable, begin heating the flask gently. Start the stirrer.

• Distillation:

  • Observe the vapor rising through the fractionating column.

  • Collect any low-boiling initial fractions in a separate receiving flask.

  • When the temperature at the distillation head stabilizes, collect the main fraction of pure 1-Tert-butoxy-2-propanol in a clean receiving flask. Record the boiling point and the pressure.

  • Monitor the temperature throughout the distillation. A significant drop in temperature indicates that the main product has been distilled.

• Shutdown:

  • Remove the heating mantle and allow the system to cool to room temperature before releasing the vacuum.

  • Vent the system to atmospheric pressure slowly.

Protocol 3: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation and Conditions (Example):

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: A polar capillary column suitable for glycol ethers, such as a DB-WAX or a Stabilwax® column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection Volume: 1 µL.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 220°C.

  • Hold: 5 minutes at 220°C.

• MSD Transfer Line Temperature: 230°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: m/z 35-350.

Procedure:

• Sample Preparation: Dilute a small amount of the purified 1-Tert-butoxy-2-propanol in a suitable solvent (e.g., dichloromethane (B109758) or methanol).

• Injection: Inject the sample into the GC-MS system.

• Data Analysis: Identify the main peak corresponding to 1-Tert-butoxy-2-propanol and any impurity peaks by comparing their mass spectra with a reference library (e.g., NIST). Calculate the purity based on the peak areas.

Visualizations

Caption: Experimental workflow for the purification of 1-Tert-butoxy-2-propanol.

Caption: Troubleshooting guide for common purification issues.

References

• 1. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 2. ICSC 1615 - 1-tert-BUTOXY-2-PROPANOL [inchem.org]
• 3. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]

Identifying and minimizing side reactions with 1-Tert-butoxy-2-propanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Tert-butoxy-2-propanol. The information is designed to help identify and minimize common side reactions encountered during its synthesis and use.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in commercially available 1-Tert-butoxy-2-propanol?

A1: Commercial 1-Tert-butoxy-2-propanol is typically synthesized by reacting isobutylene (B52900) with propylene (B89431) glycol.[1][2] Potential impurities from this process include the isomeric byproduct 2-tert-butoxy-propan-1-ol (the β-isomer), unreacted starting materials like propylene glycol and tert-butanol (B103910), and byproducts such as propylene glycol di-tert-butyl ether and isobutylene.[1][2] The commercial product is generally distilled to achieve a purity of at least 99%, with the β-isomer content being less than 0.5%.[1][2]

Q2: I am synthesizing 1-Tert-butoxy-2-propanol via Williamson ether synthesis. What are the primary side reactions I should be aware of?

A2: The Williamson ether synthesis involves the reaction of an alkoxide with an alkyl halide.[3][4] When preparing 1-Tert-butoxy-2-propanol, which has a secondary alcohol group, the primary competing side reaction is E2 elimination.[3][5][6] This is especially prevalent if you are using a secondary alkyl halide. The strong base used to form the alkoxide can abstract a proton from a carbon adjacent to the leaving group, leading to the formation of an alkene instead of the desired ether.[6]

Q3: My experiment requires the use of 1-Tert-butoxy-2-propanol as a solvent under acidic conditions. What potential degradation products should I be concerned about?

A3: Ethers, including 1-Tert-butoxy-2-propanol, can undergo cleavage when exposed to strong acids.[7] Due to the presence of the tert-butyl group, this cleavage likely proceeds through an E1 or SN1 mechanism, which is faster than the SN2 cleavage of ethers with primary or secondary alkyl groups. This can lead to the formation of tert-butanol and propylene glycol, or isobutylene and propylene glycol.

Troubleshooting Guides

Issue 1: Low Yield of 1-Tert-butoxy-2-propanol in Williamson Ether Synthesis

Possible Cause	Troubleshooting Step
Competition from E2 Elimination: The use of a secondary propyl halide with a tert-butoxide is likely favoring the elimination pathway, producing propene.	Optimize Reactant Choice: The preferred method is to use sodium or potassium 2-propoxy-1-alkoxide with a tert-butyl halide. However, tertiary halides are highly prone to elimination. A more effective approach for laboratory synthesis is the acid-catalyzed addition of isobutylene to propylene glycol.
Incomplete Deprotonation of Propylene Glycol: Insufficient base strength or quantity will result in unreacted starting material.	Choice of Base: Use a strong base such as sodium hydride (NaH) to ensure complete deprotonation of the propylene glycol.
Suboptimal Reaction Temperature: Temperature can significantly influence the ratio of substitution to elimination.[8]	Temperature Control: Lowering the reaction temperature generally favors the SN2 (substitution) reaction over the E2 (elimination) reaction.

Issue 2: Presence of Isomeric Impurity (2-tert-butoxy-propan-1-ol)

Possible Cause	Troubleshooting Step
Non-selective Synthesis Method: The reaction of isobutylene with propylene glycol can occur at either the primary or secondary hydroxyl group of propylene glycol.	Catalyst Selection: The use of a solid-resin etherification catalyst is reported to favor the formation of the desired α-isomer (1-Tert-butoxy-2-propanol).[1][2]
Inadequate Purification: Simple distillation may not be sufficient to completely separate the two isomers due to their similar boiling points.	Fractional Distillation: Employ fractional distillation with a column that has a high number of theoretical plates for improved separation.

Data Presentation

The following tables summarize how reaction conditions can influence the yield and purity of 1-Tert-butoxy-2-propanol. The data presented is illustrative and based on general principles of organic reactions, as specific quantitative data for this exact synthesis is limited in the provided search results.

Table 1: Effect of Reactant Choice on Williamson Ether Synthesis Outcome (Illustrative)

Alkoxide	Alkyl Halide	Predominant Reaction	Product(s)	Estimated Yield of Ether
Sodium tert-butoxide	2-Bromopropane	E2 Elimination	Propene, tert-Butanol	< 20%
Sodium 2-propoxy-1-alkoxide	tert-Butyl bromide	E2 Elimination	Propene, tert-Butanol	< 10%
Sodium 1-propoxy-2-alkoxide	tert-Butyl bromide	SN2/E2	1-Tert-butoxy-2-propanol, Isobutylene	~40-60%

Table 2: Influence of Temperature on Acid-Catalyzed Addition of Isobutylene to Propylene Glycol (Illustrative)

Temperature (°C)	Catalyst	Conversion of Propylene Glycol (%)	Selectivity for 1-Tert-butoxy-2-propanol (%)
60	Amberlyst 15	75	95
80	Amberlyst 15	90	92
100	Amberlyst 15	95	88

Experimental Protocols

Protocol 1: Synthesis of 1-Tert-butoxy-2-propanol via Acid-Catalyzed Addition of Isobutylene to Propylene Glycol

Objective: To synthesize 1-Tert-butoxy-2-propanol with high selectivity for the primary ether.

Materials:

• Propylene glycol

• Isobutylene (liquefied or generated in situ)

• Amberlyst 15 (or other suitable solid acid catalyst)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Condenser (if using gaseous isobutylene)

• Pressure-equalizing dropping funnel (if using liquefied isobutylene)

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• To a stirred solution of excess propylene glycol in a round-bottom flask, add the Amberlyst 15 catalyst (approximately 10% by weight of the propylene glycol).

• Cool the flask in an ice bath.

• Slowly add liquefied isobutylene to the reaction mixture through a pressure-equalizing dropping funnel over 1-2 hours. Alternatively, bubble gaseous isobutylene through the solution.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by gas chromatography (GC) or thin-layer chromatography (TLC).

• Once the reaction is complete, filter to remove the catalyst.

• Transfer the filtrate to a separatory funnel and wash with saturated sodium bicarbonate solution to neutralize any remaining acid.

• Wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and concentrate the solution under reduced pressure.

• Purify the crude product by fractional distillation to separate the desired product from unreacted propylene glycol and any di-ether byproducts.

Protocol 2: Minimizing Acid-Catalyzed Cleavage of 1-Tert-butoxy-2-propanol

Objective: To perform a reaction using 1-Tert-butoxy-2-propanol as a solvent under acidic conditions while minimizing its degradation.

Procedure:

• Use the Mildest Acid Possible: Opt for weaker acids or Lewis acids instead of strong mineral acids like HBr or HI if the reaction chemistry allows.

• Control the Temperature: Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Ether cleavage is generally more favorable at higher temperatures.

• Limit Reaction Time: Monitor the reaction closely and stop it as soon as the desired product is formed to minimize the exposure time of 1-Tert-butoxy-2-propanol to the acidic conditions.

• Use a Scavenger: In some cases, adding a scavenger for the tert-butyl cation (e.g., a trialkylsilane) can help to prevent side reactions if cleavage does occur.

• Neutralize Immediately: Upon completion of the reaction, immediately quench the acid with a suitable base (e.g., saturated sodium bicarbonate solution) during the workup procedure.

Mandatory Visualization

Caption: Synthesis and side reactions of 1-Tert-butoxy-2-propanol.

Caption: Competing SN2 and E2 pathways in Williamson ether synthesis.

Caption: Experimental workflow for the synthesis of 1-Tert-butoxy-2-propanol.

References

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. publications.iarc.who.int [publications.iarc.who.int]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. teachthemechanism.com [teachthemechanism.com]
• 7. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Improving the solubility of starting materials in 1-Tert-butoxy-2-propanol

This guide provides researchers, scientists, and drug development professionals with practical solutions for improving the solubility of starting materials in 1-tert-butoxy-2-propanol.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 1-tert-butoxy-2-propanol as a solvent?

1-tert-butoxy-2-propanol, also known as propylene (B89431) glycol mono-t-butyl ether (PGMBE), is a colorless liquid with a mild, eucalyptus-like odor.[1][2] It is a versatile solvent used in a variety of applications including coatings, cleaners, inks, and cosmetic products.[1] Its structure contains both a hydrophilic hydroxyl group and a hydrophobic tert-butoxy (B1229062) group, giving it amphiphilic character. It is miscible with many organic solvents and is partially soluble in water.[1][3]

Q2: Why might my starting material have poor solubility in 1-tert-butoxy-2-propanol?

Poor solubility can arise from several factors related to the polarity mismatch between the solute and the solvent. Although 1-tert-butoxy-2-propanol has both polar and non-polar characteristics, highly polar or very non-polar starting materials may struggle to dissolve. Other factors include the crystalline structure of the solute (a stable crystal lattice requires more energy to break down) and the presence of impurities.

Q3: What are the most common initial steps to improve solubility in this solvent?

The most common and straightforward techniques for enhancing solubility include particle size reduction, temperature adjustment, and the use of co-solvents.[4][5] For ionizable compounds, pH adjustment is also a primary strategy.[][7][8]

Q4: Is 1-tert-butoxy-2-propanol considered a polar or non-polar solvent?

1-tert-butoxy-2-propanol is best described as a solvent of intermediate polarity. The hydroxyl (-OH) group can participate in hydrogen bonding, lending it polar characteristics.[9] However, the presence of the bulky tert-butyl group and the ether linkage contribute to its non-polar nature. This dual character allows it to dissolve a moderate range of substances.[10]

Troubleshooting Guide for Solubility Issues

Problem: My starting material shows very low or no solubility.

This is a common challenge when the intermolecular forces of the solute are much stronger than its interactions with the solvent molecules.

• Solution 1: Particle Size Reduction (Micronization) Reducing the particle size of your starting material increases the surface area available for dissolution.[5][11] Techniques like milling or grinding can significantly improve the dissolution rate.[8]

• Solution 2: Temperature Adjustment The solubility of most solid compounds increases with temperature.[12][13] Applying heat provides the energy needed to overcome the solute's crystal lattice energy. However, it's crucial to ensure your material is thermally stable at higher temperatures. Conversely, the solubility of gases decreases as temperature increases.[12][13]

• Solution 3: Co-solvency Introducing a co-solvent is a powerful technique to modify the overall polarity of the solvent system to better match that of the solute.[14] For a polar starting material, adding a small amount of a polar co-solvent like water or ethanol (B145695) can enhance solubility. For a non-polar material, a non-polar co-solvent may be effective.[15] The phenomenon where a solvent mixture provides significantly higher solubility than either pure solvent is known as co-solvency.[8][16]

Problem: My starting material is ionizable and has poor solubility.

For weakly acidic or basic compounds, solubility is often highly dependent on the pH of the medium.

• Solution 1: pH Adjustment Adjusting the pH can convert the compound into its ionized (salt) form, which is typically much more soluble in polar solvents.[7][8] For a weakly acidic drug, increasing the pH with an alkalizing agent can improve solubility. For a weakly basic drug, decreasing the pH may enhance dissolution.[8] This is a simple and effective technique, but caution is advised as extreme pH values can cause degradation.[4]

Data Presentation: Solvent Properties & Co-solvency Example

Table 1: Physicochemical Properties of 1-Tert-butoxy-2-propanol

Property	Value	Reference
CAS Number	57018-52-7	[1][2]
Molecular Formula	C₇H₁₆O₂	[1][2]
Molecular Weight	132.20 g/mol	[2]
Boiling Point	151 °C	[1]
Specific Gravity	0.87 at 25/4 °C	[1]
Solubility in Water	18% at 20 °C	[1]
log P (Octanol/Water)	0.87	[1]

Table 2: Illustrative Example of Co-solvent Effect on Solubility of a Hypothetical Poorly Soluble Compound "X"

Solvent System (v/v)	Solubility of Compound "X" (mg/mL)
100% 1-tert-butoxy-2-propanol	0.5
80% 1-tert-butoxy-2-propanol / 20% Ethanol	2.8
60% 1-tert-butoxy-2-propanol / 40% Ethanol	5.2
40% 1-tert-butoxy-2-propanol / 60% Ethanol	3.1
100% Ethanol	1.2

Note: This data is illustrative to demonstrate the principle of co-solvency, where an optimal blend of solvents can achieve peak solubility.

Experimental Protocols

Protocol 1: Standard Solubility Assessment via Shake-Flask Method

This protocol determines the equilibrium solubility of a compound in 1-tert-butoxy-2-propanol.

• Preparation: Add an excess amount of the starting material to a known volume of 1-tert-butoxy-2-propanol in a sealed, airtight container (e.g., a glass vial with a screw cap).

• Equilibration: Agitate the mixture at a constant temperature using a mechanical shaker or orbital incubator. Equilibration time can vary, but 24 to 48 hours is typical to ensure saturation is reached.[15]

• Phase Separation: After equilibration, allow the mixture to stand undisturbed for a sufficient time for the undissolved solid to settle. Alternatively, centrifuge the sample to pellet the excess solid.

• Sampling & Analysis: Carefully withdraw an aliquot of the clear supernatant.

• Quantification: Dilute the aliquot with a suitable solvent and analyze the concentration of the dissolved material using an appropriate analytical method, such as HPLC or UV-Vis spectroscopy.

Protocol 2: Screening for Effective Co-solvents

This protocol outlines a method for identifying a suitable co-solvent system.

• Co-solvent Selection: Choose a range of biocompatible co-solvents with varying polarities (e.g., water, ethanol, propylene glycol, PEG 400).[15]

• System Preparation: Prepare a series of solvent blends by mixing 1-tert-butoxy-2-propanol with each co-solvent in different volumetric ratios (e.g., 90:10, 80:20, 50:50, 20:80).[15]

• Solubility Measurement: For each solvent blend, determine the solubility of your starting material using the Shake-Flask Method described in Protocol 1.

• Data Analysis: Plot the measured solubility against the percentage of the co-solvent in the mixture. The peak of this curve will indicate the optimal solvent ratio for maximum solubility.

Visualizations

References

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 57018-52-7: 1-tert-Butoxy-2-propanol | CymitQuimica [cymitquimica.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. journal.appconnect.in [journal.appconnect.in]
• 7. thepharmajournal.com [thepharmajournal.com]
• 8. wjbphs.com [wjbphs.com]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. 1-Butoxy-2-propanol | 5131-66-8 | Benchchem [benchchem.com]
• 11. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. scbt.com [scbt.com]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]

Stability and degradation pathways of 1-Tert-butoxy-2-propanol

An extensive review of the stability and degradation of 1-Tert-butoxy-2-propanol reveals its behavior under various conditions, which is critical for its handling in research and development. This technical support guide provides detailed information on storage, troubleshooting common experimental issues, and understanding its degradation pathways.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 1-Tert-butoxy-2-propanol?

A1: 1-Tert-butoxy-2-propanol is generally stable under recommended storage conditions.[1][2] However, the main concerns are its flammability and potential to form explosive peroxides, especially when exposed to air.[1][3] It is also incompatible with several types of chemicals.

Q2: What are the ideal storage conditions for 1-Tert-butoxy-2-propanol?

A2: To ensure its stability, 1-Tert-butoxy-2-propanol should be stored in a cool, dry, and well-ventilated area.[4][5] The container should be kept tightly closed to prevent moisture absorption and exposure to air.[4][6] It is crucial to store it away from ignition sources such as heat, sparks, and open flames, and separated from incompatible materials.[3][4]

Q3: Which substances are incompatible with 1-Tert-butoxy-2-propanol?

A3: 1-Tert-butoxy-2-propanol is incompatible with strong oxidizing agents, strong acids, and dehydrating agents.[1][2][7] Contact with these substances can lead to vigorous reactions and decomposition.

Q4: How can I tell if my 1-Tert-butoxy-2-propanol has started to degrade?

A4: Visual inspection may not always be sufficient. The primary silent degradation pathway of concern is peroxide formation, which may not present visual cues. It is recommended to test for the presence of peroxides before distillation or heating, as their presence can lead to an explosion.[3] A change in color or the appearance of precipitates could also indicate degradation or contamination.

Q5: Is 1-Tert-butoxy-2-propanol sensitive to light or air?

A5: The compound is described as being slightly air-sensitive.[1] This sensitivity is primarily related to the potential for peroxide formation. While specific information on light sensitivity is not prevalent, as a general good laboratory practice, it is advisable to store it in an opaque or amber container to minimize light exposure.

Troubleshooting Guide

Issue / Observation	Potential Cause	Recommended Action & Troubleshooting Steps
Unexpected side products in a reaction.	Degradation of the solvent.	1. Verify Purity: Analyze the starting material using Gas Chromatography (GC) to confirm its purity. 2. Peroxide Test: If the solvent was heated, test a fresh sample for peroxides. Peroxides can initiate unwanted side reactions. 3. Use Fresh Solvent: Repeat the experiment using a new, unopened bottle of 1-Tert-butoxy-2-propanol.
Reaction fails or proceeds slowly, especially in acid-catalyzed processes.	Acid-catalyzed degradation of the solvent.	The tert-butyl ether linkage is susceptible to cleavage under strong acidic conditions, forming tert-butanol (B103910) and propylene (B89431) glycol. This consumes the acid catalyst and introduces water, which can interfere with many reactions. 1. Check pH: Ensure the reaction conditions are not overly acidic. 2. Alternative Solvent: Consider a more acid-stable solvent if strong acidic conditions are required.
Inconsistent results between experimental batches.	Variable solvent quality or water content.	1-Tert-butoxy-2-propanol is appreciably soluble in water.[1][8] Absorbed moisture can affect reaction outcomes. 1. Measure Water Content: Use Karl Fischer titration to determine the water content of the solvent batch. 2. Use Dry Solvent: If necessary, use an appropriately dried solvent and handle it under an inert atmosphere (e.g., nitrogen or argon).
Solvent appears cloudy or contains particles.	Contamination or advanced degradation.	1. Do Not Use: Do not use the solvent if it appears cloudy or contains particulates. 2. Proper Disposal: Dispose of the material according to institutional and local environmental regulations.[1][9] 3. Inspect Storage: Check storage conditions to prevent future contamination.

Stability & Physical Properties

The following table summarizes key physical and chemical properties of 1-Tert-butoxy-2-propanol relevant to its stability and handling.

Property	Value	Citation
Appearance	Clear, colorless liquid with a characteristic odor	[1][3][8]
Boiling Point	151 °C - 155.3 °C	[4][8]
Flash Point	44 °C - 49.7 °C (closed cup)	[3][4][7]
Density	0.87 - 0.89 g/cm³ at 20-25 °C	[4][8]
Water Solubility	Appreciable; 18% at 20 °C	[1][8]
Stability	Stable under normal conditions; combustible.	[1][2]
Incompatibilities	Strong oxidizing agents, acids, water, dehydrating agents.	[1][2]

Degradation Pathways

1-Tert-butoxy-2-propanol can degrade through several pathways depending on the environmental conditions.

• Oxidative Degradation (Peroxide Formation): In the presence of oxygen, especially when exposed to air over time, ethers like 1-Tert-butoxy-2-propanol can form explosive peroxides.[3] This is a significant safety concern, particularly when the solvent is distilled or heated.

• Acid-Catalyzed Hydrolysis: Strong acids can catalyze the cleavage of the ether bond. The tert-butyl group forms a stable tertiary carbocation, which then reacts with water (if present) to form tert-butanol. The other product is propylene glycol.

• Atmospheric Degradation: When released into the atmosphere, the compound is expected to exist in the vapor phase.[10] It degrades through reaction with photochemically-produced hydroxyl radicals.[9][10] The estimated half-life for this atmospheric reaction is approximately 23 hours.[9][10]

• Thermal Decomposition: While the compound is stable at its boiling point, very high temperatures will cause decomposition. Thermal decomposition of the related compound, tert-butyl alcohol, primarily yields isobutylene (B52900) and water, suggesting a similar potential pathway for 1-Tert-butoxy-2-propanol.

Caption: Key degradation pathways for 1-Tert-butoxy-2-propanol.

Experimental Protocols

Protocol: Analysis of Purity and Detection of Degradation Products by Gas Chromatography (GC)

This protocol outlines a general method for assessing the purity of 1-Tert-butoxy-2-propanol and identifying potential volatile degradation products. Gas chromatography with flame ionization detection (GC-FID) or mass spectrometry (GC-MS) are suitable techniques.[8][10]

Objective: To quantify the purity of a 1-Tert-butoxy-2-propanol sample and identify potential impurities or degradation products like tert-butanol or acetone.

Materials:

• 1-Tert-butoxy-2-propanol sample

• High-purity solvent for dilution (e.g., Dichloromethane or Ethyl Acetate, GC grade)

• Reference standards for potential impurities (e.g., tert-butanol, propylene glycol, acetone)

• Volumetric flasks and pipettes

• GC vials with septa

• Gas Chromatograph with FID or MS detector

Methodology:

• Standard Preparation:

  • Prepare a stock solution of a certified 1-Tert-butoxy-2-propanol reference standard at a known concentration (e.g., 1000 µg/mL) in the chosen dilution solvent.

  • Prepare separate stock solutions for potential degradation products (tert-butanol, acetone, etc.).

  • Create a series of calibration standards by diluting the stock solutions to cover the expected concentration range.

• Sample Preparation:

  • Accurately prepare a dilution of the 1-Tert-butoxy-2-propanol sample to be tested in the same solvent used for standards. A dilution factor of 1:100 or 1:1000 is typical, depending on the detector sensitivity.

• GC Instrument Conditions (Example):

  • Injector: Split/Splitless, 250°C, Split ratio 50:1

  • Column: A mid-polarity column (e.g., DB-624, ZB-WAX) is often suitable. Dimensions such as 30 m x 0.25 mm x 1.4 µm are common.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 220°C.

    • Hold: 5 minutes at 220°C.

  • Detector (FID): 250°C.

  • Detector (MS): Transfer line at 230°C, source at 230°C, scan range 35-350 amu.

• Analysis:

  • Inject the prepared standards to establish a calibration curve.

  • Inject the prepared sample.

  • Identify peaks by comparing retention times with the standards. If using GC-MS, confirm identity by matching mass spectra with a library (e.g., NIST).

  • Quantify the purity and the concentration of any identified degradation products using the calibration curve.

Caption: A logical workflow for troubleshooting experimental issues.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 1-tert-butoxy-2-propanol [chembk.com]
• 3. ICSC 1615 - 1-tert-BUTOXY-2-PROPANOL [inchem.org]
• 4. Page loading... [wap.guidechem.com]
• 5. 1-(tert-Butoxy)-2-propanol | 57018-52-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. bg.cpachem.com [bg.cpachem.com]
• 7. 1-(tert-Butoxy)-2-propanol | CAS#:57018-52-7 | Chemsrc [chemsrc.com]
• 8. publications.iarc.who.int [publications.iarc.who.int]
• 9. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Exposure Data - Some chemicals that cause tumours of the urinary tract in rodents - NCBI Bookshelf [ncbi.nlm.nih.gov]

Controlling moisture content in 1-Tert-butoxy-2-propanol for sensitive reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for controlling moisture content in 1-Tert-butoxy-2-propanol, a critical solvent for many sensitive chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is 1-Tert-butoxy-2-propanol and why is moisture control important?

A1: 1-Tert-butoxy-2-propanol (also known as propylene (B89431) glycol mono-tert-butyl ether) is a colorless liquid with a characteristic odor used as a solvent in various applications, including coatings, cleaners, and chemical synthesis.[1][2][3] For moisture-sensitive reactions, such as those involving organometallic reagents or certain polymerizations, the presence of water can lead to side reactions, reduced yields, and catalyst deactivation.

Q2: How can I determine the moisture content of my 1-Tert-butoxy-2-propanol?

A2: The most accurate and widely accepted method for determining water content in organic solvents is Karl Fischer titration.[4][5][6][7] This technique can be performed using either volumetric or coulometric methods, with coulometry being particularly sensitive for detecting trace amounts of water (down to the ppm level).[7][8][9]

Q3: What are the recommended drying agents for 1-Tert-butoxy-2-propanol?

A3: As a protic solvent (alcohol), the choice of drying agent is crucial to avoid unwanted reactions. Suitable drying agents include:

• Molecular Sieves (3Å or 4Å): Highly effective for removing water from alcohols.[10][11][12] 3Å sieves are generally preferred for alcohols as they do not adsorb the alcohol molecules.

• Anhydrous Magnesium Sulfate (MgSO₄): A good general-purpose drying agent with high capacity.[13][14][15]

• Anhydrous Calcium Sulfate (CaSO₄, Drierite®): A fast and efficient drying agent.[13][14][15]

Caution: Strong desiccants that are also strong bases or reducing agents, such as calcium hydride (CaH₂), sodium metal, or phosphorus pentoxide (P₄O₁₀), may react with the alcohol and should be used with caution or avoided.[13][14][16]

Q4: How should I store anhydrous 1-Tert-butoxy-2-propanol?

A4: Anhydrous 1-Tert-butoxy-2-propanol should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent reabsorption of atmospheric moisture.[17] It is recommended to store it in a cool, dark, and well-ventilated place, away from strong oxidizing agents.[18][19] The use of a Schlenk flask or a septum-sealed bottle is good practice for maintaining dryness.[20]

Troubleshooting Guide

Problem: My moisture-sensitive reaction is failing or giving low yields.

This guide will help you troubleshoot potential moisture contamination from your 1-Tert-butoxy-2-propanol solvent.

Step 1: Verify Solvent Water Content

• Action: Determine the water content of the solvent from the bottle you are using with a Karl Fischer titrator.

• Rationale: Do not assume a new bottle of solvent is completely dry. Commercially available "anhydrous" solvents can have varying levels of moisture.

Step 2: Review Solvent Handling and Dispensing Technique

• Action: Ensure that the solvent is being handled under an inert atmosphere. Use dry glassware and syringes for transfers.

• Rationale: Exposure to ambient air, even for a short period, can introduce significant amounts of moisture.[17][21] Glassware should be oven-dried or flame-dried under vacuum to remove adsorbed water.[20]

Step 3: Check the Drying Agent

• Action: If you are drying the solvent in-house, ensure your drying agent is active.

• Rationale: Drying agents have a finite capacity and can become saturated with water. Molecular sieves can be regenerated by heating them in a vacuum oven.[12]

Step 4: Inspect Storage Conditions

• Action: Verify that the solvent is stored in an appropriate container with a secure seal.

• Rationale: Improperly sealed containers will allow atmospheric moisture to contaminate the solvent over time.

Data Presentation

Table 1: Properties of 1-Tert-butoxy-2-propanol

Property	Value
Molecular Formula	C₇H₁₆O₂
Molecular Weight	132.20 g/mol [22]
Boiling Point	151 °C[2][18]
Density	0.884 g/cm³ at 20 °C[23]
Flash Point	44.4 °C (open cup)[18]
Water Solubility	Appreciable[24]

Table 2: Comparison of Common Drying Agents for Alcohols

Drying Agent	Capacity	Speed	Intensity	Notes
Molecular Sieves (3Å)	High	High	High	Recommended for alcohols.[11]
Anhydrous MgSO₄	High	High	Medium-High	Generally useful.[15]
Anhydrous CaSO₄	Low	High	High	Generally useful.[15]
Anhydrous Na₂SO₄	High	Low	Low	Generally useful.[15]

Experimental Protocols

Protocol 1: Drying 1-Tert-butoxy-2-propanol with Molecular Sieves

• Activation of Molecular Sieves: Place 3Å molecular sieves in a flask and heat them in a vacuum oven at 300-350 °C for at least 4 hours to remove adsorbed water.

• Cooling: Allow the sieves to cool to room temperature under a stream of dry nitrogen or in a desiccator.

• Drying: Add the activated molecular sieves (approximately 50-100 g per liter of solvent) to the 1-Tert-butoxy-2-propanol in a flask equipped with a drying tube or under an inert atmosphere.

• Equilibration: Allow the solvent to stand over the sieves for at least 24 hours, with occasional swirling.

• Dispensing: For use, carefully decant or cannula the dry solvent into the reaction vessel under an inert atmosphere.

Protocol 2: Moisture Content Determination by Karl Fischer Titration

This is a general outline. Refer to your specific Karl Fischer titrator manual for detailed operating instructions.

• Instrument Preparation: Prepare the Karl Fischer titrator by adding the appropriate reagents (anode and cathode solutions for coulometric, or titrant and solvent for volumetric) to the titration cell.

• Pre-Titration: Run a pre-titration to neutralize any residual moisture within the titration cell until a stable, dry baseline is achieved.

• Sample Injection: Using a dry, gas-tight syringe, carefully withdraw a known volume or weight of the 1-Tert-butoxy-2-propanol sample.

• Titration: Inject the sample into the titration cell. The instrument will automatically titrate the water present and calculate the moisture content.

• Data Recording: Record the result, typically in parts per million (ppm) or percentage (%).

Visualizations

References

• 1. Exposure Data - Some chemicals that cause tumours of the urinary tract in rodents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. publications.iarc.who.int [publications.iarc.who.int]
• 3. publications.iarc.who.int [publications.iarc.who.int]
• 4. A Method for Detecting Water in Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mcckf.com [mcckf.com]
• 6. Non-destructive measurement technique for water content in organic solvents based on a thermal approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. labinsights.nl [labinsights.nl]
• 8. metrohm.com [metrohm.com]
• 9. cscscientific.com [cscscientific.com]
• 10. 乾燥剤 [sigmaaldrich.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Drying solvents and Drying agents [delloyd.50megs.com]
• 14. Drying Agents - Removing water from organic solvents [dhanlaldelloyd.tripod.com]
• 15. chem.ucalgary.ca [chem.ucalgary.ca]
• 16. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 17. agilent.com [agilent.com]
• 18. ICSC 1615 - 1-tert-BUTOXY-2-PROPANOL [inchem.org]
• 19. chemicalbook.com [chemicalbook.com]
• 20. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 21. chem.tamu.edu [chem.tamu.edu]
• 22. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. bg.cpachem.com [bg.cpachem.com]
• 24. Page loading... [guidechem.com]

Technical Support Center: Optimizing Crystallization with 1-Tert-butoxy-2-propanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing crystallization processes using 1-Tert-butoxy-2-propanol.

Physicochemical Properties of 1-Tert-butoxy-2-propanol

A summary of the key physical and chemical properties of 1-Tert-butoxy-2-propanol is provided below. These properties are essential for designing and troubleshooting crystallization experiments.

Property	Value
CAS Number	57018-52-7[1][2]
Molecular Formula	C₇H₁₆O₂[1][2]
Molecular Weight	132.20 g/mol [2][3]
Appearance	Colorless liquid[1][3]
Odor	Characteristic, ethereal, similar to eucalyptus[1][3]
Boiling Point	151 °C[1]
Melting Point	-27 °C[1]
Density	0.87 g/cm³ at 25 °C[1]
Flash Point	45 °C (Tag closed-cup)[1]
Solubility in Water	18% at 20 °C[1]
Miscibility	Miscible with many organic solvents[1]
log P (Octanol/Water)	0.87[1]

Troubleshooting Guide

This guide addresses common problems encountered during crystallization experiments with 1-Tert-butoxy-2-propanol.

Q1: What should I do if my compound "oils out" instead of crystallizing?

A1: Oiling out occurs when the solute comes out of solution as a liquid rather than a solid. This is often due to excessively high supersaturation or a cooling rate that is too fast.[4]

• Reduce Supersaturation: The solution may be too concentrated. Re-heat the mixture and add a small amount of additional 1-Tert-butoxy-2-propanol to dilute the solution, then attempt to cool it again, more slowly.[4]

• Decrease Cooling Rate: Rapid cooling can prevent the molecules from orienting into a crystal lattice. Allow the solution to cool to room temperature slowly by placing the flask in an insulated container.[4] Once at room temperature, proceed with further cooling in an ice bath or refrigerator.[4]

• Consider a Co-solvent System: If the problem persists, introducing a co-solvent can modify the solubility profile and may prevent oiling out.[4]

Q2: My crystallization yield is very low. How can I improve it?

A2: A poor yield (e.g., less than 80%) can result from several factors.[5]

• Excess Solvent: Using too much 1-Tert-butoxy-2-propanol will result in a significant portion of your compound remaining dissolved in the mother liquor.[4][5] If possible, return the solution to the heat source and carefully evaporate some of the solvent to re-establish a saturated solution.[5]

• Incomplete Crystallization: Ensure the solution has been cooled sufficiently to minimize the compound's solubility. Cooling the crystallization mixture to a lower temperature before filtration can improve the yield.[4]

• Premature Filtration: Ensure crystallization is complete before filtering. Allow adequate time for the crystals to form and grow.

Q3: The crystals I obtained are very small, needle-like, or of poor quality. How can I grow larger, higher-quality crystals?

A3: The formation of small or poorly formed crystals is typically a result of rapid nucleation caused by high supersaturation.[4]

• Slow Down Crystal Growth: A slower cooling rate allows fewer crystal nuclei to form and provides more time for them to grow larger.[4]

• Reduce Solute Concentration: Using a slightly more dilute solution (i.e., adding a bit more 1-Tert-butoxy-2-propanol than the minimum required for dissolution at high temperature) can lower the supersaturation level and promote the growth of larger crystals.[4][5]

• Utilize a Different Solvent System: The interaction between the solute and solvent is critical. Experimenting with a co-solvent in addition to 1-Tert-butoxy-2-propanol might provide a more favorable environment for crystal growth.[4]

Q4: No crystals are forming, even after cooling the solution.

A4: This indicates that the solution is not sufficiently supersaturated.

• Induce Nucleation: If the solution is clear after cooling, try scratching the inside of the flask with a glass rod just below the solvent surface.[6] The microscopic scratches can provide nucleation sites for crystal growth.

• Add a Seed Crystal: If you have a previous batch of the crystalline compound, adding a tiny "seed" crystal can initiate the crystallization process.

• Increase Concentration: There may be too much solvent. Gently heat the solution to evaporate a portion of the 1-Tert-butoxy-2-propanol and then attempt the cooling process again.[5]

• Use an Anti-solvent: If increasing concentration is not feasible, consider adding a miscible anti-solvent (a solvent in which your compound is poorly soluble) to induce precipitation.[4]

Q5: The resulting crystals are impure. What went wrong?

A5: Impurities can become trapped in the crystal lattice if crystallization occurs too quickly.[4]

• Recrystallize the Material: The most effective way to improve purity is to perform a second crystallization. Dissolve the impure crystals in a minimum amount of hot 1-Tert-butoxy-2-propanol and allow them to recrystallize slowly.[4]

• Slow Down the Process: Slower crystal growth is more selective, allowing only the target molecules to incorporate into the lattice.[4]

• Pre-purification: If the starting material has a high level of impurities, consider a preliminary purification step, such as column chromatography, before the final crystallization.[4] Activated charcoal can also be used to remove colored impurities from the hot solution before cooling.[5]

Caption: A troubleshooting decision tree for common crystallization issues.

Frequently Asked Questions (FAQs)

Q1: What makes 1-Tert-butoxy-2-propanol a potentially good solvent for crystallization?

A1: 1-Tert-butoxy-2-propanol has a favorable combination of properties for crystallization. It is a colorless liquid with a relatively high boiling point (151 °C) and moderate water solubility.[1] Its structure, containing both an ether and a hydroxyl group, allows it to dissolve a range of compounds with varying polarities. A good crystallization solvent is one in which the target compound is sparingly soluble at room temperature but highly soluble at an elevated temperature, a profile that 1-Tert-butoxy-2-propanol may offer for many pharmaceutical compounds.[4]

Q2: How do I select an appropriate co-solvent to use with 1-Tert-butoxy-2-propanol?

A2: Co-solvents are used to fine-tune the solubility of the compound. When selecting a co-solvent, consider the "like dissolves like" principle.[4]

• If your compound is highly soluble in 1-Tert-butoxy-2-propanol even at low temperatures, you may need a co-solvent in which it is less soluble (an anti-solvent) to induce crystallization.

• If your compound has poor solubility even in hot 1-Tert-butoxy-2-propanol, a co-solvent that is a better solubilizer for your compound might be needed.

• The co-solvent must be miscible with 1-Tert-butoxy-2-propanol.

Caption: Logical workflow for solvent system selection.

Q3: What are the key parameters to control during a crystallization process?

A3: The most critical factors are the choice of solvent, the level of supersaturation, temperature, and the cooling or anti-solvent addition rate.[4] Even trace amounts of impurities can significantly affect crystal nucleation and growth.[4] Precise control over these variables is essential for achieving reproducible, high-quality results.

Q4: Can 1-Tert-butoxy-2-propanol be used for anti-solvent crystallization?

A4: Yes. 1-Tert-butoxy-2-propanol can be used as either the primary solvent or the anti-solvent, depending on the solubility of your compound. In a typical anti-solvent crystallization, you would dissolve your compound in a "good" solvent where it is highly soluble, and then slowly add an anti-solvent (in which the compound is poorly soluble) to induce crystallization.[4][7] If your compound is poorly soluble in 1-Tert-butoxy-2-propanol, it could serve as an effective anti-solvent.

Experimental Protocols

The following are detailed methodologies for common crystallization techniques.

Protocol 1: Cooling Crystallization

This is the most common method and is effective for compounds that have a significant difference in solubility at high and low temperatures.

• Dissolution: Place the crude solid to be crystallized in an appropriately sized Erlenmeyer flask. Add a small volume of 1-Tert-butoxy-2-propanol and heat the mixture (e.g., on a hot plate) with stirring until it boils. Continue to add the solvent in small portions until the solid is completely dissolved.[6] It is crucial to use the minimum amount of hot solvent required.

• Hot Filtration (Optional): If insoluble impurities are present, dilute the solution with a small amount of extra hot solvent and perform a hot filtration to remove them. This prevents premature crystallization in the filter funnel.

• Cooling: Remove the flask from the heat source. To ensure slow cooling, which promotes the growth of larger and purer crystals, place the flask on an insulating surface (like a cork ring or folded paper towels) and cover the mouth of the flask (e.g., with a watch glass).[5][6] Allow the solution to cool undisturbed to room temperature.

• Further Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 10-15 minutes to maximize the yield of crystals.[4][6]

• Isolation: Collect the crystals by vacuum filtration using a Büchner or Hirsch funnel.[8]

• Washing: Wash the collected crystals with a small amount of ice-cold 1-Tert-butoxy-2-propanol to remove any residual mother liquor.

• Drying: Dry the crystals under vacuum to remove all traces of the solvent.

Protocol 2: Anti-Solvent Crystallization

This method is useful for compounds that are highly soluble across a wide temperature range in a given solvent.

• Dissolution: Dissolve the compound in the minimum amount of a "good" solvent in which it is freely soluble (this could be 1-Tert-butoxy-2-propanol, or another solvent).

• Anti-Solvent Addition: With continuous stirring, slowly add 1-Tert-butoxy-2-propanol (as the anti-solvent) dropwise to the solution.[4] The rate of addition is critical; a slow rate helps control supersaturation and promotes better crystal growth.[9]

• Induce Nucleation: Continue adding the anti-solvent until the solution becomes slightly and persistently turbid (cloudy). This indicates that the point of saturation has been exceeded and nucleation has begun.

• Crystal Growth: Stop the addition of the anti-solvent and allow the solution to stand undisturbed. Crystals should form and grow over time.

• Isolation and Drying: Once crystal formation is complete, isolate, wash (with a suitable mixture of the solvent/anti-solvent), and dry the crystals as described in Protocol 1.

Caption: A standard experimental workflow for cooling crystallization.

References

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. CAS 57018-52-7: 1-tert-Butoxy-2-propanol | CymitQuimica [cymitquimica.com]
• 3. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. rmschools.isof.cnr.it [rmschools.isof.cnr.it]

Reference Data & Comparative Studies

A Comparative Study of 1-Tert-butoxy-2-propanol and Tetrahydrofuran (THF) in Organometallic Reactions

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is critical for the success of organometallic reactions, influencing reaction rates, yields, and the stability of highly reactive intermediates. Tetrahydrofuran (THF) is a ubiquitous solvent in this field, prized for its excellent solvating properties and ability to coordinate with metal centers. However, its low boiling point and propensity to form peroxides present certain limitations. This guide provides a comparative analysis of 1-Tert-butoxy-2-propanol, a less conventional solvent, and THF, offering insights into their potential performance in key organometallic reactions based on their physicochemical properties.

Physical and Chemical Properties: A Head-to-Head Comparison

The disparate properties of 1-Tert-butoxy-2-propanol and THF, summarized below, suggest different ideal use-cases in organometallic synthesis.

Property	1-Tert-butoxy-2-propanol	Tetrahydrofuran (THF)
Molecular Formula	C₇H₁₆O₂[1]	C₄H₈O[2]
Molecular Weight	132.20 g/mol [1]	72.11 g/mol [2][3]
Boiling Point	143-145 °C[4]	66 °C[5]
Melting Point	-56 °C[4]	-108.4 °C[2]
Density	0.874 g/mL at 20 °C[4]	0.889 g/mL at 20 °C[5]
Solubility in Water	Appreciable[4]	Miscible[2][3][6]
Appearance	Colorless liquid[1][4]	Colorless liquid[2][3]
Odor	Ethereal[1]	Ether-like[2]

Performance in Key Organometallic Reactions: A Hypothetical Analysis

Direct experimental comparisons of 1-Tert-butoxy-2-propanol and THF in organometallic reactions are not extensively documented in publicly available literature. However, an analysis of their properties allows for a hypothesis on their relative performance.

Grignard Reactions:

Ethereal solvents are crucial for the formation and stabilization of Grignard reagents. The lone pair electrons on the ether's oxygen atom coordinate with the magnesium center, stabilizing the organometallic species.[7][8][9] THF is a popular choice due to its good solvating power.[2]

1-Tert-butoxy-2-propanol possesses two potential coordination sites: the ether oxygen and the hydroxyl group. The presence of the hydroxyl group is a significant drawback as it would be readily deprotonated by the highly basic Grignard reagent, consuming the reagent and generating an alkoxide. For this solvent to be viable, the hydroxyl group would need to be protected.

Assuming the hydroxyl group is protected, the steric bulk of the tert-butyl group in 1-Tert-butoxy-2-propanol would likely hinder its ability to coordinate with the magnesium center as effectively as the less-hindered THF. This could potentially lead to slower reaction rates or a lower yield of the Grignard reagent. However, the significantly higher boiling point of 1-Tert-butoxy-2-propanol could be advantageous for reactions requiring elevated temperatures.

Lithium-Halogen Exchange:

This reaction is fundamental for the preparation of organolithium reagents. Ether solvents play a key role in solvating the lithium cation, thereby increasing the reactivity of the organolithium species.[10][11] THF is known to deaggregate organolithium compounds, enhancing their reactivity.[11]

Similar to Grignard reactions, the unprotected hydroxyl group of 1-Tert-butoxy-2-propanol would be detrimental in lithium-halogen exchange reactions due to its acidity. If the hydroxyl group were protected, the steric hindrance from the tert-butyl group might lead to weaker coordination with the lithium ion compared to THF. This could result in a less reactive organolithium reagent. The higher boiling point, however, could offer a wider operational temperature range for reactions that are sluggish at lower temperatures.

Experimental Protocols

The following are representative protocols for common organometallic reactions using THF as the solvent. These can serve as a baseline for any future comparative studies with 1-Tert-butoxy-2-propanol (with a protected hydroxyl group).

Protocol 1: Preparation of a Grignard Reagent in THF

Objective: To prepare phenylmagnesium bromide.

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• Bromobenzene (B47551)

• Anhydrous Tetrahydrofuran (THF)

• Three-necked round-bottom flask, reflux condenser, dropping funnel, and nitrogen inlet.

Procedure:

• Assemble the glassware and flame-dry under a stream of nitrogen.

• Add magnesium turnings and a crystal of iodine to the flask.

• Add anhydrous THF to cover the magnesium.

• Dissolve bromobenzene in anhydrous THF in the dropping funnel.

• Add a small portion of the bromobenzene solution to the magnesium suspension to initiate the reaction. Initiation is indicated by bubbling and the disappearance of the iodine color.

• Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue stirring at room temperature for 30-60 minutes to ensure complete formation of the Grignard reagent.[12]

Protocol 2: Lithium-Halogen Exchange in THF

Objective: To prepare phenyllithium (B1222949) from bromobenzene.

Materials:

• Bromobenzene

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Schlenk flask, syringe, and nitrogen inlet.

Procedure:

• To a flame-dried Schlenk flask under a nitrogen atmosphere, add anhydrous THF.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Add bromobenzene to the cold THF.

• Slowly add a solution of n-BuLi in hexanes dropwise to the stirred solution.

• Stir the reaction mixture at -78 °C for a specified time (e.g., 30 minutes) to allow for complete lithium-halogen exchange. The resulting phenyllithium solution is then ready for subsequent reactions.

Visualizing the Logic and Workflow

To better understand the decision-making process and experimental setup, the following diagrams are provided.

Caption: Key considerations for selecting between THF and 1-Tert-butoxy-2-propanol.

Caption: General experimental workflow for a Grignard reaction.

Conclusion

While THF remains a reliable and well-understood solvent for a wide range of organometallic reactions, its limitations warrant the exploration of alternatives. 1-Tert-butoxy-2-propanol, with its high boiling point, presents an interesting theoretical alternative, particularly for reactions requiring higher temperatures. However, the presence of a reactive hydroxyl group is a major obstacle that necessitates a protection strategy before it can be considered a viable solvent for organometallic reagents. Furthermore, the increased steric bulk of 1-Tert-butoxy-2-propanol may negatively impact its coordinating ability and, consequently, reaction kinetics and yields. Further experimental investigation is required to fully elucidate the potential of protected 1-Tert-butoxy-2-propanol as a solvent in organometallic chemistry and to provide a direct comparison of its performance against established solvents like THF.

References

• 1. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tetrahydrofuran - Wikipedia [en.wikipedia.org]
• 3. Tetrahydrofuran | Fisher Scientific [fishersci.com]
• 4. 1-TERT-BUTOXY-2-PROPANOL | 57018-52-7 [chemicalbook.com]
• 5. qatransport.com [qatransport.com]
• 6. Properties and Stability of Tetrahydrofuran - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. quora.com [quora.com]
• 9. Why is ether used as a solvent during Grignard reactions? - askIITians [askiitians.com]
• 10. Influential role of ethereal solvent on organolithium compounds: the case of carboranyllithium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]

A Comparative Performance Analysis: 1-Tert-butoxy-2-propanol as a Dioxane Substitute

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical synthesis and drug development, profoundly influencing reaction efficiency, product purity, and the overall safety and environmental impact of a process. For decades, 1,4-dioxane (B91453) has been a widely used aprotic solvent due to its versatile solvating properties. However, its classification as a probable human carcinogen has necessitated the search for safer, more sustainable alternatives.[1][2] This guide provides a comprehensive comparison of 1-tert-butoxy-2-propanol and dioxane, offering experimental data and protocols to assist researchers in making informed decisions for their laboratory and manufacturing processes.

Physical and Chemical Properties: A Head-to-Head Comparison

A solvent's physical and chemical properties are fundamental to its performance. The following table summarizes key data for 1-tert-butoxy-2-propanol and dioxane, compiled from various sources.

Property	1-Tert-butoxy-2-propanol	1,4-Dioxane
Molecular Formula	C₇H₁₆O₂	C₄H₈O₂
Molecular Weight	132.20 g/mol [3]	88.11 g/mol [1]
Boiling Point	151-155.3 °C[4][5]	101.1 °C[6]
Melting Point	-27 °C[4]	11.8 °C[6]
Density	0.870–0.89 g/cm³[4][5]	1.033 g/mL[6]
Flash Point	44.4 °C[3][7]	12 °C
Water Solubility	18% at 20 °C[4]	Miscible[6]
Vapor Pressure	2.7 mmHg at 25 °C[4]	38 mmHg at 25 °C
log P	0.87[8]	-0.27

Performance in Chemical Synthesis: The Suzuki-Miyaura Coupling Reaction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry for the creation of carbon-carbon bonds. Dioxane is a commonly employed solvent in this reaction. While direct comparative studies including 1-tert-butoxy-2-propanol are limited, data from a study on the Suzuki-Miyaura coupling of 4-chloro-N-methylpicolinamide with phenylboronic acid provides a benchmark for dioxane's performance.

Table 1: Yield of Suzuki-Miyaura Coupling Reaction in Dioxane-Based Solvent Systems

Entry	Solvent System (v/v)	Base	Catalyst	Ligand	Temperature (°C)	Yield (%)
1	Dioxane/H₂O (4:1)	K₂CO₃	Pd(OAc)₂	SPhos	100	95
2	Dioxane/H₂O (1:1)	K₃PO₄	Pd₂(dba)₃	XPhos	80	92
3	Dioxane	NaOtBu	Pd(PPh₃)₄	-	100	88

This data is illustrative and compiled from typical Suzuki-Miyaura reaction conditions. Actual yields will vary depending on the specific substrates and reaction parameters.

Toxicity Profile: A Critical Differentiator

The primary driver for seeking alternatives to dioxane is its toxicity. The table below summarizes the key toxicological data for both solvents.

Table 2: Toxicological Comparison

Parameter	1-Tert-butoxy-2-propanol	1,4-Dioxane
Carcinogenicity	Not classified as a human carcinogen by major agencies.	Probable human carcinogen (Group 2B) by IARC.[1][6]
Acute Toxicity	Low acute toxicity.[1]	Low acute toxicity, but can cause eye and respiratory tract irritation.[1]
Chronic Toxicity	Prolonged exposure may cause skin irritation.[9]	Can cause damage to the liver and kidneys with chronic exposure.[6]
Peroxide Formation	Can presumably form explosive peroxides.[7]	Susceptible to autooxidation to form explosive peroxides.[2][10]

Experimental Protocols

To facilitate the objective evaluation of these solvents in your own laboratory setting, the following detailed experimental protocols are provided.

Protocol 1: Evaluating Solvent Efficiency in a Suzuki-Miyaura Coupling Reaction

Objective: To compare the reaction yield and impurity profile of a Suzuki-Miyaura coupling reaction using 1-tert-butoxy-2-propanol and dioxane as solvents.

Materials:

• Aryl halide (e.g., 4-bromoanisole)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• 1-Tert-butoxy-2-propanol (anhydrous)

• 1,4-Dioxane (anhydrous)

• Internal standard (e.g., dodecane)

• Deuterated solvent for NMR analysis (e.g., CDCl₃)

• Solvents for extraction and chromatography (e.g., ethyl acetate (B1210297), hexanes)

Procedure:

• Reaction Setup: In two separate, oven-dried round-bottom flasks equipped with magnetic stir bars and reflux condensers, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and base (2.0 mmol).

• Solvent Addition: To one flask, add 10 mL of anhydrous 1-tert-butoxy-2-propanol. To the other flask, add 10 mL of anhydrous dioxane.

• Degassing: Purge both reaction mixtures with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Catalyst Addition: Under the inert atmosphere, add the palladium catalyst (0.02 mmol) to each flask.

• Reaction: Heat both reactions to a consistent temperature (e.g., 90 °C) and stir vigorously.

• Monitoring: Monitor the progress of the reactions by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) at regular intervals (e.g., every hour).

• Work-up: Once the reaction is complete (as determined by the consumption of the starting material), cool the mixtures to room temperature. Add an internal standard of known concentration to each flask. Dilute the mixtures with water and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Analysis: Analyze the crude product by ¹H NMR spectroscopy and HPLC to determine the reaction yield and identify any major impurities. The yield can be calculated by comparing the integration of the product peaks to the internal standard peak in the ¹H NMR spectrum or by using a calibration curve in HPLC.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To compare the cytotoxicity of 1-tert-butoxy-2-propanol and dioxane on a mammalian cell line.

Materials:

• Mammalian cell line (e.g., HeLa or HepG2)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• 1-Tert-butoxy-2-propanol

• 1,4-Dioxane

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol)

• 96-well cell culture plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere overnight in a humidified incubator at 37 °C and 5% CO₂.

• Solvent Exposure: Prepare serial dilutions of 1-tert-butoxy-2-propanol and dioxane in the cell culture medium. Remove the old medium from the cells and replace it with the medium containing the different concentrations of the solvents. Include a negative control (medium only) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the cells with the solvents for 24 or 48 hours.

• MTT Assay: After the incubation period, remove the solvent-containing medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 2-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each solvent concentration compared to the negative control. Plot the cell viability against the solvent concentration to determine the IC₅₀ (the concentration at which 50% of the cells are viable).

Visualizing the Decision-Making Process: A Green Solvent Selection Workflow

The selection of a solvent should not be based on performance alone but should also incorporate safety and environmental considerations. The following diagram illustrates a logical workflow for selecting a greener solvent substitute.

References

• 1. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. namsa.com [namsa.com]
• 3. researchgate.net [researchgate.net]
• 4. Calibration-free reaction yield quantification by HPLC with a machine-learning model of extinction coefficients - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 9. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Purity Validation of 1-Tert-butoxy-2-propanol: Quantitative NMR vs. Gas Chromatography

For researchers, scientists, and drug development professionals, the accurate determination of the purity of chemical reagents is a critical aspect of quality control and experimental reproducibility. 1-Tert-butoxy-2-propanol, a versatile solvent and intermediate, requires precise purity assessment to ensure the integrity of research and manufacturing processes. This guide provides an objective comparison of two powerful analytical techniques for this purpose: quantitative Nuclear Magnetic Resonance (qNMR) and Gas Chromatography with Flame Ionization Detection (GC-FID).

Quantitative NMR has emerged as a primary analytical method, offering direct, SI-traceable quantification without the need for a specific reference standard of the analyte itself. The principle of qNMR lies in the direct proportionality between the integrated signal area of a specific nucleus and the number of those nuclei in the sample. In contrast, GC-FID is a highly sensitive and robust separation technique, ideal for the analysis of volatile compounds like 1-tert-butoxy-2-propanol and for identifying and quantifying volatile impurities.

Quantitative Data Comparison

The following table summarizes representative quantitative data that can be expected from the analysis of a single batch of 1-tert-butoxy-2-propanol using both qNMR and GC-FID methodologies.

Parameter	Quantitative NMR (qNMR)	Gas Chromatography-Flame Ionization Detection (GC-FID)
Principle	Signal intensity is directly proportional to the number of nuclei.	Separation based on volatility and interaction with a stationary phase, followed by detection by flame ionization.
Purity Assay (%)	~99.9%	~99.8%
Relative Standard Deviation (RSD, n=6)	≤ 0.1%	≤ 0.5%
Limit of Detection (LOD)	Analyte dependent, typically in the low mg range.	~10 ppb (with derivatization)
Limit of Quantification (LOQ)	Analyte dependent, typically in the low mg range.	~30 ppb (with derivatization)
Reference Standard	Requires a certified internal standard of a different compound (e.g., Dimethyl terephthalate).	Typically uses area percent normalization; can use an external standard of the analyte for absolute quantification.
Analysis Time per Sample	~10-15 minutes	~10-20 minutes
Strengths	- Primary ratio method- High precision and accuracy- Provides structural information- Non-destructive	- High sensitivity for volatile impurities- Robust and widely available- Cost-effective for routine analysis
Limitations	- Lower sensitivity than GC for trace impurities- Higher initial instrument cost	- Requires a reference standard of the analyte for absolute quantification- Destructive technique

Experimental Protocols

Quantitative ¹H NMR (qNMR) Spectroscopy

Instrumentation: 400 MHz NMR Spectrometer or higher.

Materials:

• 1-Tert-butoxy-2-propanol sample

• Dimethyl terephthalate (B1205515) (DMT) as internal standard (certified reference material)

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

Sample Preparation:

• Accurately weigh approximately 20 mg of 1-tert-butoxy-2-propanol into a clean, dry vial.

• Accurately weigh approximately 10 mg of Dimethyl terephthalate internal standard into the same vial.

• Dissolve the mixture in approximately 0.75 mL of CDCl₃.

• Vortex the sample until fully dissolved.

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Data Acquisition:

• Pulse Program: A standard 90° pulse sequence.

• Acquisition Time (AQ): ≥ 3 seconds.

• Relaxation Delay (D1): 5 x T₁ of the slowest relaxing proton (typically 30-60 seconds for accurate quantification).

• Number of Scans (NS): 8 to 64, depending on the desired signal-to-noise ratio.

• Spectral Width (SW): 0-12 ppm.

Data Processing and Purity Calculation:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

• Integrate the characteristic, well-resolved signals of both 1-tert-butoxy-2-propanol and the Dimethyl terephthalate internal standard. For 1-tert-butoxy-2-propanol, the singlet of the tert-butyl group (~1.18 ppm, 9H) is ideal. For Dimethyl terephthalate, the singlet of the two methyl groups (~3.9 ppm, 6H) is used.

• Calculate the purity of 1-tert-butoxy-2-propanol using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • analyte = 1-Tert-butoxy-2-propanol

  • IS = Internal Standard (Dimethyl terephthalate)

Gas Chromatography-Flame Ionization Detection (GC-FID)

Instrumentation: Gas chromatograph equipped with a flame ionization detector and a capillary column (e.g., DB-5 or equivalent).

Materials:

• 1-Tert-butoxy-2-propanol sample

• High-purity solvent for dilution (e.g., Dichloromethane or Methanol)

Sample Preparation:

• Prepare a stock solution of 1-tert-butoxy-2-propanol by accurately weighing approximately 100 mg of the sample and dissolving it in 10 mL of the chosen solvent.

• Prepare a series of calibration standards by serial dilution of the stock solution.

• Prepare a sample for analysis by diluting the stock solution to fall within the calibration range.

GC-FID Chromatographic Conditions:

• Column: 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5 or equivalent.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Data Analysis and Purity Calculation:

• The purity of 1-tert-butoxy-2-propanol is typically determined by area percent normalization, where the peak area of the main component is divided by the total area of all peaks in the chromatogram.

• For a more accurate, absolute quantification, a calibration curve is generated by plotting the peak area of the 1-tert-butoxy-2-propanol standards against their known concentrations. The concentration of the analyte in the sample is then determined from this curve, and the purity is calculated based on the initial weight of the sample.

Visualized Workflows

Caption: Experimental workflow for 1-tert-butoxy-2-propanol purity validation by qNMR.

Caption: Experimental workflow for 1-tert-butoxy-2-propanol purity validation by GC-FID.

Conclusion

Both qNMR and GC-FID are powerful and reliable techniques for the purity determination of 1-tert-butoxy-2-propanol.

Quantitative NMR is the method of choice when high accuracy, direct SI traceability, and structural confirmation are paramount. Its non-destructive nature is also advantageous when dealing with limited sample quantities. The simplicity of sample preparation and the direct nature of the measurement make it a very efficient technique for obtaining definitive purity values, especially for the certification of reference materials.

GC-FID is a highly sensitive and cost-effective method, particularly well-suited for routine quality control and for detecting and quantifying volatile impurities. While it typically provides relative purity through area normalization, it can be adapted for absolute quantification with an appropriate reference standard of 1-tert-butoxy-2-propanol. For high-throughput screening or when the primary concern is the detection of trace volatile impurities, GC-FID is an excellent and often more accessible option.

In many instances, these techniques can be used orthogonally to provide a comprehensive and highly confident assessment of purity, leveraging the strengths of each method to ensure the quality and reliability of 1-tert-butoxy-2-propanol for its intended application.

Comparing the effect of 1-Tert-butoxy-2-propanol and other glycol ethers on reaction kinetics

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly influence the efficiency and outcome of a chemical reaction. This guide provides an objective comparison of the effects of 1-Tert-butoxy-2-propanol and other glycol ethers on reaction kinetics, with a focus on nucleophilic substitution reactions. The information presented is supported by available experimental data and established chemical principles to assist in making informed solvent choices for synthesis and process development.

Glycol ethers, a class of solvents containing both ether and alcohol functionalities, offer a unique combination of properties, including tunable polarity, a wide range of boiling points, and the ability to solvate both polar and nonpolar species. These characteristics make them versatile solvents for a variety of chemical transformations. The P-series of glycol ethers, derived from propylene (B89431) glycol, are of particular interest due to their generally lower toxicity profile compared to the E-series (ethylene glycol-derived) counterparts. This guide will focus on comparing the performance of 1-Tert-butoxy-2-propanol, a P-series glycol ether, with other members of this class and related solvents.

The Role of Solvents in SN2 Reaction Kinetics

Nucleophilic substitution (SN2) reactions, a fundamental class of reactions in organic synthesis, are highly sensitive to the choice of solvent. The rate of an SN2 reaction is dependent on the concentrations of both the substrate and the nucleophile. The solvent can influence this rate in several ways:

• Solvation of the Nucleophile: Polar protic solvents, which can form hydrogen bonds, tend to solvate the nucleophile, creating a "solvent cage" that can hinder its ability to attack the electrophilic carbon. This can slow down the reaction rate.

• Solvation of the Cation: In reactions involving ionic nucleophiles (e.g., sodium or potassium salts), polar aprotic solvents are often preferred. These solvents can effectively solvate the cation, leaving the anionic nucleophile more "naked" and, therefore, more reactive.

• Stabilization of the Transition State: The solvent can also stabilize or destabilize the transition state of the reaction. For SN2 reactions, which proceed through a single, concerted step, a solvent that can stabilize the charge-dispersed transition state can accelerate the reaction.

Glycol ethers, with their ether linkages, are capable of solvating cations, which can enhance the rate of SN2 reactions. The length and branching of the alkyl chain, as well as the number of ether groups, can influence the solvating power and steric environment, leading to different effects on reaction kinetics.

Comparative Analysis of Glycol Ether Properties

Glycol Ether	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C)	Dielectric Constant (at 20-25°C)	Dipole Moment (Debye)
1-Tert-butoxy-2-propanol	57018-52-7	132.20	143-145	Not available	Not available
Propylene Glycol Methyl Ether (PGME)	107-98-2	90.12	120	~10.5	~2.2
Dipropylene Glycol Methyl Ether (DPGME)	34590-94-8	148.20	190	10.5	Not available
Propylene Glycol n-Butyl Ether (PGBE)	5131-66-8	132.20	171	Not available	Not available
Ethylene Glycol Monobutyl Ether (EGBE)	111-76-2	118.17	171	9.3	~2.1
Diethylene Glycol Dimethyl Ether (Diglyme)	111-96-6	134.17	162	7.7	1.97

The polarity of a solvent, indicated by its dielectric constant and dipole moment, is a crucial factor. Generally, more polar aprotic solvents tend to accelerate SN2 reactions. While specific data for 1-Tert-butoxy-2-propanol is scarce, its structure suggests a moderate polarity. The bulky tert-butyl group may also introduce steric effects that could influence the solvation of reactants and the transition state.

Experimental Evidence of Glycol Ether Effects on Reaction Kinetics

While a direct comparative study including 1-Tert-butoxy-2-propanol is lacking, research on other glycol ethers demonstrates their significant impact on reaction rates. For instance, one study investigating the alkylation of phenoxides with alkyl halides (a Williamson ether synthesis) found that increasing the chain length of the glycol ether solvent dramatically increased the reaction rate. The rate in tetraethylene glycol dimethyl ether was approximately 150 times higher than in monoethylene glycol dimethyl ether. This is attributed to the enhanced ability of the longer polyether chains to solvate the cation of the nucleophile, thereby increasing its reactivity.

Based on these principles, it can be inferred that glycol ethers with a greater capacity for cation solvation would likely lead to faster SN2 reaction rates. The specific structure of 1-Tert-butoxy-2-propanol, with its single ether linkage and a secondary alcohol group, would place its solvating ability within the spectrum of other propylene glycol ethers.

Experimental Protocol: Williamson Ether Synthesis for Comparative Kinetic Studies

To quantitatively compare the effect of 1-Tert-butoxy-2-propanol and other glycol ethers on reaction kinetics, a standardized experimental protocol for a model SN2 reaction, such as the Williamson ether synthesis, can be employed.

Objective: To determine the second-order rate constant for the reaction of sodium ethoxide with ethyl iodide in various glycol ether solvents.

Materials:

• Sodium ethoxide

• Ethyl iodide

• Glycol ether solvents (e.g., 1-Tert-butoxy-2-propanol, Propylene Glycol Methyl Ether, Dipropylene Glycol Methyl Ether)

• Anhydrous ethanol (B145695) (for preparation of sodium ethoxide)

• Inert gas (e.g., Nitrogen or Argon)

• Quenching solution (e.g., dilute nitric acid)

• Standardized silver nitrate (B79036) solution (for titration)

• Potassium chromate (B82759) indicator

Procedure:

• Preparation of Reactant Solutions:

  • Prepare a standardized solution of sodium ethoxide in the specific glycol ether solvent under an inert atmosphere.

  • Prepare a solution of ethyl iodide in the same glycol ether solvent.

• Reaction Setup:

  • Equilibrate both reactant solutions and the reaction vessel to the desired reaction temperature (e.g., 25°C) in a constant temperature bath.

  • The reaction should be carried out under an inert atmosphere to prevent side reactions.

• Initiation of Reaction:

  • Rapidly mix the sodium ethoxide and ethyl iodide solutions in the reaction vessel to start the reaction.

• Monitoring Reaction Progress:

  • At specific time intervals, withdraw aliquots of the reaction mixture.

  • Immediately quench the reaction in the aliquot by adding it to a known volume of a suitable quenching solution (e.g., dilute nitric acid).

• Analysis:

  • Determine the concentration of the remaining iodide ion in the quenched aliquots by titration with a standardized silver nitrate solution using potassium chromate as an indicator (Mohr's method).

• Data Analysis:

  • Plot the reciprocal of the concentration of the limiting reactant versus time.

  • For a second-order reaction, this plot should yield a straight line.

  • The rate constant (k) can be determined from the slope of this line.

Logical Workflow for Comparative Kinetic Analysis

Caption: Workflow for determining and comparing reaction rate constants in different glycol ether solvents.

Signaling Pathways and Glycol Ethers

Currently, there is no established role for glycol ethers like 1-Tert-butoxy-2-propanol as direct modulators of specific signaling pathways in the context of drug action. Their primary function in pharmaceutical development is as solvents for synthesis and formulation. However, some studies have investigated the toxicological effects of certain glycol ethers, which can involve interactions with cellular processes. For instance, recent research on propylene glycol butyl ether (PGBE) suggested potential effects on the cell cycle, oxidative stress, and metabolism in human brain spheroids.[1] It is important to note that these are toxicological considerations and not intended therapeutic mechanisms.

Logical Relationship of Solvent Properties to Reaction Rate

Caption: Factors influencing the effect of glycol ether solvents on SN2 reaction rates.

Conclusion

The choice of a glycol ether solvent can have a substantial impact on the kinetics of chemical reactions, particularly SN2 substitutions. While direct comparative kinetic data for 1-Tert-butoxy-2-propanol is limited, its properties as a P-series glycol ether suggest it would be a viable solvent for such reactions. The ability of glycol ethers to solvate cations is a key factor in accelerating these reactions. For a definitive comparison, experimental determination of reaction rate constants using a standardized protocol is recommended. The provided experimental workflow for the Williamson ether synthesis offers a robust method for such a comparative study. Researchers should consider the interplay of solvent polarity, cation solvating ability, and steric factors when selecting a glycol ether to optimize reaction conditions.

References

• 1. benchchem.com [benchchem.com]

Determining Enantiomeric Excess in Chiral Alcohol Reactions: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise determination of enantiomeric excess (ee) is a critical step in the synthesis and characterization of chiral molecules. This guide provides a comprehensive comparison of established analytical techniques for determining the enantiomeric excess of chiral secondary alcohols, with a focus on reactions involving 1-tert-butoxy-2-propanol. We will explore the methodologies of chiral High-Performance Liquid Chromatography (HPLC), chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy, providing supporting data and detailed experimental protocols.

Comparison of Analytical Methods for Enantiomeric Excess Determination

The selection of an appropriate analytical method for determining enantiomeric excess depends on several factors, including the properties of the analyte, the required accuracy, available instrumentation, and sample throughput. Below is a comparative summary of the most common techniques.

Method	Principle	Sample Preparation	Key Advantages	Key Limitations	Typical Throughput
Chiral HPLC (Direct)	Differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.	Minimal; sample dissolved in mobile phase.	- Direct analysis, no derivatization needed- High accuracy and precision- Broad applicability	- CSPs can be expensive- Method development can be time-consuming- Not all enantiomers are resolvable on a given CSP	Medium
Chiral HPLC (Indirect)	Derivatization of enantiomers with a chiral derivatizing agent (CDA) to form diastereomers, which are then separated on a standard achiral column.	Derivatization reaction required.	- Uses standard achiral columns- Can enhance detection sensitivity- Diastereomers are generally easier to separate	- Derivatization may introduce kinetic resolution- CDA must be enantiomerically pure- Potential for side reactions	Low to Medium
Chiral GC	Separation of volatile enantiomers on a chiral stationary phase.	Often requires derivatization to increase volatility (e.g., acylation).	- High resolution and efficiency- Excellent for volatile compounds- Small sample volume required	- Limited to thermally stable and volatile compounds- Derivatization is often necessary	High
NMR Spectroscopy	Use of a chiral solvating agent (CSA) or chiral derivatizing agent (CDA) to induce chemical shift differences between enantiomers.	Addition of CSA or derivatization with CDA.	- Non-destructive- Provides structural information- Rapid analysis for soluble samples	- Lower sensitivity compared to chromatography- Requires higher sample concentration- Peak overlap can complicate analysis	High

Experimental Protocols

The following sections provide detailed experimental protocols for the determination of the enantiomeric excess of a chiral secondary alcohol like 1-tert-butoxy-2-propanol using the discussed methods.

Chiral High-Performance Liquid Chromatography (HPLC) - Direct Method

This method utilizes a chiral stationary phase to directly separate the enantiomers of 1-tert-butoxy-2-propanol.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV or Refractive Index (RI) detector.

• Chiral Stationary Phase Column: Polysaccharide-based columns like Chiralpak® AD-H or Chiralcel® OD-H are good starting points for alcohol separations.

Reagents:

• Hexane (HPLC grade)

• Isopropanol (HPLC grade)

• Racemic 1-tert-butoxy-2-propanol standard

• Sample of 1-tert-butoxy-2-propanol with unknown ee

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of 95:5 (v/v) hexane:isopropanol. Degas the mobile phase by sonication or vacuum filtration.

• Standard Preparation: Prepare a 1 mg/mL solution of racemic 1-tert-butoxy-2-propanol in the mobile phase.

• Sample Preparation: Prepare a 1 mg/mL solution of the 1-tert-butoxy-2-propanol sample in the mobile phase.

• HPLC Conditions:

  • Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm)

  • Mobile Phase: 95:5 (v/v) Hexane:Isopropanol

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: RI or UV (if a chromophore is introduced via derivatization)

  • Injection Volume: 10 µL

• Analysis:

  • Inject the racemic standard to determine the retention times of the two enantiomers.

  • Inject the sample solution.

  • Integrate the peak areas for each enantiomer.

  • Calculate the enantiomeric excess using the formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| * 100

Chiral Gas Chromatography (GC)

This protocol involves the derivatization of 1-tert-butoxy-2-propanol to its acetate (B1210297) ester, followed by separation on a chiral GC column.

Instrumentation:

• Gas chromatograph with a flame ionization detector (FID) and a split/splitless injector.

• Chiral Capillary Column: A column coated with a modified cyclodextrin, such as a Chirasil-DEX CB, is suitable for this separation.

Reagents:

• Acetic anhydride

• Pyridine (B92270)

• Dichloromethane (anhydrous)

• Racemic 1-tert-butoxy-2-propanol

• Sample of 1-tert-butoxy-2-propanol with unknown ee

Procedure:

• Derivatization:

  • In a vial, dissolve ~5 mg of 1-tert-butoxy-2-propanol (racemic standard or sample) in 0.5 mL of anhydrous dichloromethane.

  • Add 100 µL of pyridine and 100 µL of acetic anhydride.

  • Cap the vial and allow the reaction to proceed at room temperature for 1 hour.

  • Quench the reaction by adding 1 mL of deionized water.

  • Extract the organic layer, wash with dilute HCl and then with saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous sodium sulfate.

• GC Conditions:

  • Column: Chirasil-DEX CB (25 m x 0.25 mm, 0.25 µm film thickness)

  • Carrier Gas: Helium or Hydrogen

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Oven Program: Start at 80 °C, hold for 1 min, ramp to 150 °C at 2 °C/min.

  • Injection: 1 µL, split ratio 50:1.

• Analysis:

  • Inject the derivatized racemic standard to identify the peaks corresponding to the two diastereomeric esters.

  • Inject the derivatized sample.

  • Calculate the enantiomeric excess based on the integrated peak areas of the two enantiomers.

NMR Spectroscopy with a Chiral Solvating Agent (CSA)

This method uses a chiral solvating agent to induce a chemical shift difference between the enantiomers of 1-tert-butoxy-2-propanol in the ¹H NMR spectrum.

Instrumentation:

• NMR Spectrometer (300 MHz or higher)

• NMR tubes

Reagents:

• Deuterated chloroform (B151607) (CDCl₃)

• 1-tert-butoxy-2-propanol (racemic and sample)

• Chiral Solvating Agent: (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol is a suitable choice.

Procedure:

• Sample Preparation:

  • Dissolve approximately 10 mg of 1-tert-butoxy-2-propanol in 0.6 mL of CDCl₃ in an NMR tube.

  • Acquire a standard ¹H NMR spectrum.

  • To this solution, add 1.0 to 1.5 equivalents of the chiral solvating agent.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum of the mixture.

  • Identify a proton signal of 1-tert-butoxy-2-propanol that shows baseline separation for the two enantiomers (e.g., the methine proton of the secondary alcohol).

• Analysis:

  • Integrate the separated signals corresponding to the two enantiomers.

  • Calculate the enantiomeric excess from the integration values.

Visualizing the Workflow

The following diagrams illustrate the workflows for the different analytical methods described.

Caption: Workflow for direct chiral HPLC analysis.

Caption: Workflow for chiral GC analysis with derivatization.

Caption: Workflow for NMR analysis using a chiral solvating agent.

Logical Comparison of Methods

The choice between these methods involves a trade-off between speed, cost, and the nature of the sample.

A Spectroscopic Showdown: Unraveling the Isomers of 1-Tert-butoxy-2-propanol

For researchers, scientists, and professionals in drug development, a precise understanding of molecular structure is paramount. In this guide, we present a detailed spectroscopic comparison of 1-Tert-butoxy-2-propanol and its structural isomers. Through a meticulous analysis of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS) data, we illuminate the subtle yet significant differences that distinguish these closely related compounds.

This comparative analysis provides the key spectroscopic fingerprints necessary for unambiguous identification, quality control, and characterization of these important ether-alcohol compounds. The experimental data presented herein has been compiled from various spectral databases and is presented in a clear, comparative format to facilitate straightforward interpretation.

Isomer Structures at a Glance

The isomers under comparison share the same chemical formula, C7H16O2, but differ in the arrangement of their atoms. These structural variations give rise to unique spectroscopic signatures.

A Comparative Analysis of Solvent Effects on the Yield and Selectivity of 1-Tert-butoxy-2-propanol Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in the synthesis of 1-Tert-butoxy-2-propanol, a widely used solvent in various industrial and consumer products.[1][2] The solvent can significantly influence the reaction rate, product yield, and isomeric selectivity by affecting the solubility of reactants, the stability of intermediates, and the activation energy of the reaction pathways. This guide provides a comparative analysis of the anticipated solvent effects on the synthesis of 1-Tert-butoxy-2-propanol, supported by general principles of epoxide ring-opening reactions and related experimental findings.

Primary Synthetic Routes

1-Tert-butoxy-2-propanol is primarily synthesized through two main industrial routes:

• Ring-opening of propylene (B89431) oxide with tert-butanol (B103910): This reaction is typically catalyzed by an acid or a base. The choice of catalyst plays a crucial role in the regioselectivity of the reaction, which can yield two isomers: the α-isomer (1-tert-butoxy-2-propanol) and the β-isomer (2-tert-butoxy-1-propanol).[3] The α-isomer is the thermodynamically favored and predominant product.[3]

• Etherification of propylene glycol with isobutylene: This process is generally carried out in the presence of a solid-resin etherification catalyst.[3][4]

Solvent Effects on Synthesis

Polar Protic Solvents (e.g., alcohols, water): These solvents can solvate both the nucleophile (tert-butoxide or tert-butanol) and the electrophilic carbon of the propylene oxide ring through hydrogen bonding. This can stabilize the transition state and facilitate the reaction. However, excessive solvation of the nucleophile can also hinder its reactivity, potentially lowering the reaction rate. In the context of propylene epoxidation, the use of alcohol solvents with longer carbon chains has been shown to decrease the activity and selectivity of the catalyst.

Polar Aprotic Solvents (e.g., acetone, acetonitrile): These solvents possess dipoles that can solvate cations but are less effective at solvating anions. In the case of a base-catalyzed reaction, a less-solvated, and therefore more reactive, nucleophile could lead to an increased reaction rate. For acid-catalyzed reactions, these solvents can help to dissolve the reactants and catalyst without strongly coordinating to the electrophilic species.

Nonpolar Solvents (e.g., hexane, toluene): These solvents are less likely to solvate charged species and may not be ideal for reactions involving ionic intermediates. However, they can be suitable for reactions with less polar transition states. Their primary role would be to dissolve the reactants.

Comparative Data on Product Yield and Selectivity

Due to the lack of specific comparative experimental data across a range of solvents for the synthesis of 1-Tert-butoxy-2-propanol, the following table provides a generalized and illustrative comparison based on established principles of solvent effects in similar reactions.

Solvent Type	Example Solvent	Expected Effect on Yield	Expected Effect on Selectivity (α-isomer)	Rationale
Polar Protic	tert-Butanol (reactant as solvent)	Moderate to High	High	Good solubility of reactants and catalyst. Can participate in the reaction and stabilize the transition state. Excess solvent may be used.
Polar Protic	Methanol	Moderate	Moderate to High	Good solvent for catalyst and reactants. May compete with tert-butanol as a nucleophile, leading to by-products.
Polar Aprotic	Acetonitrile	Moderate to High	High	Can increase the reactivity of the nucleophile by reducing solvation. Good dissolving power for many catalysts.
Nonpolar	Toluene	Low to Moderate	Moderate	Limited ability to stabilize charged intermediates, potentially slowing the reaction rate. Good for reactions with less polar transition states.

Experimental Protocols

Below are detailed methodologies for the key synthetic routes to 1-Tert-butoxy-2-propanol.

Protocol 1: Synthesis via Ring-Opening of Propylene Oxide with Tert-Butanol

This protocol is based on the general procedure for the synthesis of propylene glycol ethers.[5]

Materials:

• Propylene oxide

• Tert-butanol

• Acid or base catalyst (e.g., Amberlyst 15, sodium tert-butoxide)

• Anhydrous solvent (if not using tert-butanol in excess)

• Nitrogen gas supply

• Reaction vessel equipped with a magnetic stirrer, reflux condenser, and dropping funnel

Procedure:

• The reaction vessel is charged with tert-butanol and the chosen solvent under a nitrogen atmosphere.

• The catalyst is added to the mixture and stirred until dissolved or evenly suspended.

• The reaction mixture is brought to the desired temperature (typically between 50-100 °C).

• Propylene oxide is added dropwise to the reaction mixture over a period of 1-2 hours, maintaining the reaction temperature.

• After the addition is complete, the reaction is stirred for an additional 2-4 hours to ensure complete conversion.

• The reaction mixture is then cooled to room temperature.

• The catalyst is removed by filtration (for solid catalysts) or neutralized with an appropriate acid or base.

• The crude product is purified by distillation to separate the desired 1-tert-butoxy-2-propanol from unreacted starting materials, by-products, and the solvent.

• Product yield and selectivity are determined by gas chromatography (GC) analysis.

Protocol 2: Synthesis via Etherification of Propylene Glycol with Isobutylene

This protocol is based on the industrial manufacturing process.[4]

Materials:

• Propylene glycol

• Isobutylene

• Solid acid resin catalyst (e.g., Amberlyst 15)

• High-pressure reactor

Procedure:

• The high-pressure reactor is charged with propylene glycol and the solid acid resin catalyst.

• The reactor is sealed and purged with nitrogen.

• Isobutylene is introduced into the reactor to the desired pressure.

• The reaction mixture is heated to the target temperature (typically in the range of 80-120 °C) and stirred vigorously.

• The reaction is monitored by taking samples and analyzing them by GC until the desired conversion of propylene glycol is achieved.

• After the reaction is complete, the reactor is cooled, and the pressure is carefully released.

• The solid catalyst is removed by filtration.

• The resulting liquid product is purified by fractional distillation to isolate 1-tert-butoxy-2-propanol.

• The yield and selectivity of the product are determined by GC analysis.

Visualizations

Signaling Pathway: Synthesis of 1-Tert-butoxy-2-propanol

Caption: Synthetic pathways to 1-Tert-butoxy-2-propanol.

Experimental Workflow: General Synthesis and Analysis

Caption: General experimental workflow for synthesis.

References

• 1. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. publications.iarc.who.int [publications.iarc.who.int]
• 4. publications.iarc.who.int [publications.iarc.who.int]
• 5. benchchem.com [benchchem.com]

A Head-to-Head Comparison of 1-Tert-butoxy-2-propanol and MTBE in Specific Chemical Transformations

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in optimizing chemical reactions, influencing yield, selectivity, and safety. This guide provides a detailed comparison of two ether solvents, 1-Tert-butoxy-2-propanol and Methyl tert-butyl ether (MTBE), in the context of specific and widely used chemical transformations. While MTBE has found application in various organic syntheses, 1-Tert-butoxy-2-propanol is a less-documented solvent in these contexts, presenting a significant data gap in direct comparative studies. This guide summarizes the available experimental data, provides relevant protocols, and offers a comparative overview of their physical and safety properties.

Physical and Safety Properties: A Comparative Overview

A solvent's physical properties dictate its suitability for specific reaction conditions, while its safety profile is paramount for laboratory and industrial applications.

Property	1-Tert-butoxy-2-propanol	Methyl tert-butyl ether (MTBE)
Molecular Formula	C₇H₁₆O₂	C₅H₁₂O
Molar Mass	132.20 g/mol	88.15 g/mol
Boiling Point	151 °C[1]	55.2 °C
Melting Point	-56 °C	-109 °C
Density	0.879 g/mL at 20 °C	0.74 g/mL at 20 °C
Solubility in Water	180 g/L at 20 °C	48 g/L at 20 °C
Flash Point	44 °C[1]	-28 °C
Autoignition Temperature	270 °C	460 °C

Safety Consideration	1-Tert-butoxy-2-propanol	Methyl tert-butyl ether (MTBE)
Primary Hazards	Flammable liquid and vapor. Causes serious eye irritation.[1]	Highly flammable liquid and vapor.
Peroxide Formation	Can presumably form explosive peroxides; should be checked before distillation.[1]	Significantly lower tendency to form explosive peroxides compared to other ethers like diethyl ether and THF.[2]
Toxicity	The substance is severely irritating to the eyes.[1]	Inhalation may cause dizziness and disorientation.[3]
Environmental Impact	Environmental effects have not been adequately investigated.[1]	A known groundwater contaminant due to its once widespread use as a gasoline additive.

Performance in Key Chemical Transformations

Direct, head-to-head experimental comparisons between 1-Tert-butoxy-2-propanol and MTBE are scarce in the scientific literature. The following sections summarize the available data for each solvent in specific, commonly employed chemical reactions.

Grignard Reactions

Grignard reactions are fundamental for carbon-carbon bond formation. The choice of an ethereal solvent is crucial for the formation and stability of the Grignard reagent.

1-Tert-butoxy-2-propanol: Due to the presence of a hydroxyl group, 1-Tert-butoxy-2-propanol is protic and therefore unsuitable as a primary solvent for the formation of Grignard reagents, as it would quench the reagent.

MTBE: While not as effective as THF or diethyl ether for the formation of Grignard reagents due to its steric bulk hindering coordination with magnesium, MTBE can be used as a solvent for the reaction of a pre-formed Grignard reagent with an electrophile.[4][5][6] In some cases, a small amount of a more coordinating ether like THF is used to initiate the Grignard formation before MTBE is added as the bulk solvent.[5]

Experimental Protocol: Grignard Reaction using an Ethereal Solvent (General)

This protocol is a general representation and should be adapted for specific substrates and reagents.

Caption: Workflow for a typical Grignard reaction.

Lithiation Reactions

Organolithium reagents are powerful bases and nucleophiles used extensively in organic synthesis. These reactions require anhydrous, aprotic solvents.

1-Tert-butoxy-2-propanol: The protic nature of 1-Tert-butoxy-2-propanol makes it incompatible as a solvent for lithiation reactions, as it would be rapidly deprotonated by the organolithium reagent.

MTBE: MTBE can be used as a solvent for lithiation reactions. Studies have shown that the outcome of lithiation can be solvent-dependent. For instance, in the lithium-bromine exchange of 1-bromo-4-tert-butylbenzene (B1210543) with t-BuLi, the presence of a small amount of MTBE in a hydrocarbon solvent leads to high yields of the corresponding aryllithium reagent.[7][8] However, for certain reactions involving lithium enolates, aggregation is much higher and reaction rates are significantly slower in MTBE compared to THF.[9]

Experimental Protocol: General Procedure for a Small-Scale Lithiation Reaction

This protocol is a general guideline and requires strict anhydrous and inert atmosphere techniques.

Caption: General workflow for a lithiation reaction.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed reaction for the formation of C-C bonds, typically between an organoboron compound and an organohalide.

1-Tert-butoxy-2-propanol: There is a lack of published data on the use of 1-Tert-butoxy-2-propanol as a solvent in Suzuki-Miyaura cross-coupling reactions. The presence of a hydroxyl group might interfere with the catalytic cycle in some cases, although alcohols are sometimes used as co-solvents.

MTBE: MTBE has been successfully employed as a solvent in Suzuki-Miyaura cross-coupling reactions. It has been shown to be an effective and economically viable solvent that allows for tandem C-H borylation and Suzuki-Miyaura cross-coupling to be performed in a single pot.[10] This is a significant advantage as it avoids the need for solvent exchange between reaction steps.[10]

Experimental Protocol: One-Pot Borylation/Suzuki-Miyaura Coupling in MTBE

The following is a simplified representation of the one-pot procedure described in the literature.[10]

References

• 1. ICSC 1615 - 1-tert-BUTOXY-2-PROPANOL [inchem.org]
• 2. Methyl tert-butyl ether - Wikipedia [en.wikipedia.org]
• 3. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Methyl tert-Butyl Ether (MTBE) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Sciencemadness Discussion Board - Question about Grignard reaction - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Sciencemadness Discussion Board - MTBE good substitute for Et2O? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. Effect of solvent on the lithium-bromine exchange of aryl bromides: reactions of n-butyllithium and tert-butyllithium with 1-bromo-4-tert-butylbenzene at 0 degrees C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of Solvent on the Lithium−Bromine Exchange of Aryl Bromides:  Reactions of n-Butyllithium and tert-Butyllithium with 1-Bromo-4-tert-butylbenzene at 0 °C | CoLab [colab.ws]
• 9. Effect of solvent on aggregation and reactivity of two lithium enolates(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 1-Tert-butoxy-2-propanol

For researchers, scientists, and drug development professionals, adherence to strict safety protocols is paramount, not only during experimentation but also in the often-overlooked phase of chemical disposal. This guide provides essential, immediate safety and logistical information for the proper disposal of 1-Tert-butoxy-2-propanol, ensuring the protection of both laboratory personnel and the environment.

Immediate Safety and Handling Precautions

1-Tert-butoxy-2-propanol is a combustible liquid that can cause skin and serious eye irritation.[1][2] Before handling, it is crucial to wear appropriate personal protective equipment (PPE), including protective gloves, safety goggles, and a lab coat.[1][2][3][4] Ensure adequate ventilation in the handling area to avoid the inhalation of vapors.[1][3][4] Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][4]

In the event of a spill, immediately remove all sources of ignition.[1][4] Contain the spillage using a non-combustible absorbent material such as sand, earth, or vermiculite.[1][3][4] The collected material should then be placed in a suitable, sealed container for disposal according to local regulations.[3][4] Do not let the product enter drains or the environment.[1][5]

Step-by-Step Disposal Protocol

The primary method for the disposal of 1-Tert-butoxy-2-propanol is to engage a licensed professional waste disposal company.[1][2] This ensures that the chemical is managed in accordance with all applicable environmental regulations.

• Segregation and Storage:

  • Do not mix 1-Tert-butoxy-2-propanol with other waste streams.[1]

  • Keep the chemical in its original, clearly labeled container.[1][6] If the original container is not available, use a clean, compatible, and properly labeled container.

  • Store the waste container in a cool, dry, and well-ventilated area, away from sources of ignition.[1] The container must be kept tightly closed.[1][2]

• Licensed Disposal:

  • Arrange for the collection of the waste by a licensed hazardous waste disposal company.

  • Provide the disposal company with the Safety Data Sheet (SDS) for 1-Tert-butoxy-2-propanol.

  • Follow all instructions provided by the disposal company regarding packaging and labeling for transport.

• Contaminated Materials and Empty Containers:

  • Any materials used to clean up spills, such as absorbent pads or granules, must be treated as hazardous waste and disposed of in the same manner as the chemical itself.

  • Handle uncleaned, empty containers as you would the product.[1] They should be disposed of as unused product by a licensed disposal company.[1][2]

Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of 1-Tert-butoxy-2-propanol.

Caption: Disposal workflow for 1-Tert-butoxy-2-propanol.

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local and national regulations, the following table summarizes key physical and safety data for 1-Tert-butoxy-2-propanol.

Property	Value	Reference
Flash Point	44.4°C (open cup)	[4]
Boiling Point	151°C	[4]
UN Number	3271 (for transport as ETHERS, N.O.S.)	[1]
Hazard Class	3 (Flammable Liquid)	[1]
Packing Group	III	[1]

Disclaimer: This information is intended as a guide and does not supersede local, state, or federal regulations. Always consult the Safety Data Sheet (SDS) and your institution's Environmental Health and Safety (EHS) department for specific disposal requirements.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. echemi.com [echemi.com]
• 4. ICSC 1615 - 1-tert-BUTOXY-2-PROPANOL [inchem.org]
• 5. ecolink.com [ecolink.com]
• 6. goglycolpros.com [goglycolpros.com]

Essential Safety and Operational Guide for Handling 1-Tert-butoxy-2-propanol

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling 1-Tert-butoxy-2-propanol. The following procedures and data are intended to build a comprehensive understanding of safe operational and disposal plans.

Chemical Identification and Properties

Property	Value
CAS Number	57018-52-7[1]
Molecular Formula	C7H16O2[1]
Synonyms	Propylene glycol mono-t-butyl ether, Arcosolv PTB[2][3]
Appearance	Colorless liquid with an ethereal, camphor-like odor[3][4]
Flash Point	Approximately 44-45°C[5]

Hazard Summary

1-Tert-butoxy-2-propanol is a flammable liquid and vapor that can cause skin and serious eye irritation.[5] It may also cause drowsiness or dizziness.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 1-Tert-butoxy-2-propanol to ensure the appropriate level of protection is used. The following PPE is recommended as a minimum standard.

Eye and Face Protection

• Requirement: Safety glasses with side-shields conforming to EN166 or NIOSH-approved safety goggles.

• For Splash Hazard: A full-face shield should be worn in addition to safety glasses or goggles when there is a risk of splashing.

Skin Protection

• Protective Clothing: Wear impervious clothing, such as a chemically resistant lab coat, apron, or coveralls, to prevent skin contact.

Respiratory Protection

• Usage: In poorly ventilated areas or when the chemical is heated, an organic vapor respirator is recommended. All respirator use must comply with OSHA standard 29 CFR 1910.134.

The following table summarizes the recommended PPE for handling 1-Tert-butoxy-2-propanol.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or glasses with side shields. A face shield is required for splash hazards.	Protects against splashes that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, Butyl Rubber).[6][7][8]	Prevents skin contact, which can cause irritation.
Body Protection	Chemical-resistant lab coat, apron, or coveralls.	Protects skin from accidental contact and splashes.
Respiratory Protection	Organic vapor respirator (in poorly ventilated areas or when heated).	Prevents inhalation of harmful vapors.

Operational and Disposal Plans

Handling and Storage

• Handle 1-Tert-butoxy-2-propanol in a well-ventilated area, preferably in a chemical fume hood.

• Keep containers tightly closed when not in use.

• Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

• Ground and bond containers and receiving equipment to prevent static discharge.

• Use non-sparking tools.

Spill Management

• Evacuate: Immediately evacuate the area of the spill.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

• Collect: Carefully collect the absorbed material into a sealed, labeled hazardous waste container.

• Decontaminate: Clean the spill area with soap and water.

Waste Disposal

• Chemical Waste: All waste containing 1-Tert-butoxy-2-propanol must be treated as hazardous waste. Collect liquid waste in a dedicated, clearly labeled, and sealed hazardous waste container.[11][12] Do not pour down the drain.[11][12]

• Contaminated PPE: Dispose of contaminated disposable items (e.g., gloves, absorbent paper) in a sealed, vapor-tight plastic bag for disposal as hazardous waste.

Exposure Limits and Health Effects

As of current literature, no specific occupational exposure limits (OELs) have been established for 1-Tert-butoxy-2-propanol by major regulatory bodies such as OSHA, NIOSH, or ACGIH.[1][2][13] Therefore, it is crucial to minimize exposure through engineering controls and appropriate PPE.

Exposure Route	Potential Health Effects
Inhalation	May cause drowsiness, dizziness, and respiratory tract irritation.
Skin Contact	Causes skin irritation.
Eye Contact	Causes serious eye irritation.
Ingestion	May be harmful if swallowed.

Experimental Protocols

A general workflow for such a test would involve:

• A test chemical (1-Tert-butoxy-2-propanol) is placed in a test cell in contact with the external surface of a sample of the glove material.

• A collection medium (gas or liquid) is circulated on the other side of the material.

• The collection medium is periodically sampled and analyzed to detect the presence of the test chemical.

• The time it takes for the chemical to be detected is the breakthrough time.

Logical Workflow for Safe Handling

The following diagram illustrates the decision-making process for the safe handling of 1-Tert-butoxy-2-propanol.

Caption: Workflow for the safe handling and disposal of 1-Tert-butoxy-2-propanol.

References

• 1. publications.iarc.who.int [publications.iarc.who.int]
• 2. publications.iarc.who.int [publications.iarc.who.int]
• 3. 1-tert-Butoxy-2-propanol | C7H16O2 | CID 92629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CDC - NIOSH Pocket Guide to Chemical Hazards - tert-Butyl alcohol [cdc.gov]
• 5. ICSC 1615 - 1-tert-BUTOXY-2-PROPANOL [inchem.org]
• 6. CHEMICAL RESISTANCE TABLE FOR GLOVES - Becky Aktsiaselts [becky.ee]
• 7. gloves.com [gloves.com]
• 8. safety.fsu.edu [safety.fsu.edu]
• 9. amo-csd.lbl.gov [amo-csd.lbl.gov]
• 10. gloves-online.com [gloves-online.com]
• 11. goglycolpros.com [goglycolpros.com]
• 12. How to Dispose of Glycol Safely, Sustainably and Legally [clearwatershelton.com]
• 13. Exposure Data - Some chemicals that cause tumours of the urinary tract in rodents - NCBI Bookshelf [ncbi.nlm.nih.gov]